TC-N 1752

Core Science & Biosynthesis

The Primary Target of TC-N 1752: A Technical Guide to a Potent Nav1.7 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

TC-N 1752 is a potent and selective inhibitor of the voltage-gated sodium channel Nav1.7. This channel is a critical component in the pain signaling pathway, and its inhibition has been a key focus for the development of novel analgesics. This technical guide provides an in-depth overview of the primary target of TC-N 1752, its mechanism of action, and the experimental methodologies used to characterize its activity. The information presented is intended for researchers, scientists, and drug development professionals working in the fields of pain research, ion channel pharmacology, and medicinal chemistry.

Introduction to TC-N 1752 and its Primary Target

TC-N 1752 is a small molecule inhibitor of voltage-gated sodium channels (Navs). Its primary target has been identified as the Nav1.7 subtype.[1][2][3][4][5] Nav1.7 is predominantly expressed in peripheral sensory neurons, where it plays a crucial role in setting the threshold for action potential generation.[2] By blocking Nav1.7, TC-N 1752 effectively reduces the excitability of these neurons, thereby diminishing the transmission of pain signals. Genetic studies in humans have provided strong validation for Nav1.7 as a pain target; individuals with loss-of-function mutations in the SCN9A gene (which encodes Nav1.7) are congenitally insensitive to pain.[2]

Quantitative Analysis of TC-N 1752 Activity

The inhibitory activity of TC-N 1752 has been quantified against a panel of human and rodent Nav channel subtypes. The half-maximal inhibitory concentration (IC50) values demonstrate its potency and selectivity for Nav1.7.

Target	IC50 (µM)	Species
Nav1.7	0.17	Human
Nav1.3	0.3	Human
Nav1.4	0.4	Human
Nav1.5	1.1	Human
Nav1.9	1.6	Human
Nav1.8	2.2	Rat
Table 1: Inhibitory potency of TC-N 1752 against various Nav channel subtypes.[1][3][5][6]

Experimental Protocols

In Vitro Electrophysiology: Whole-Cell Patch Clamp

The functional activity of TC-N 1752 on Nav channels is determined using whole-cell patch-clamp electrophysiology on mammalian cell lines (e.g., HEK293) stably expressing the specific Nav channel subtype.

Methodology:

• Cell Culture and Transfection: HEK293 cells are cultured under standard conditions and transfected with the cDNA encoding the alpha and auxiliary beta subunits of the desired human Nav channel.

• Electrophysiological Recording:

  • External Solution (in mM): 50 NaCl, 100 TEA-Cl, 4 CsCl, 2 CaCl2, 2 MgCl2, 0.03 CdCl2, 10 glucose, and 10 HEPES, pH 7.4.

  • Internal Solution (in mM): 130 NMDG, 120 aspartate, 15 NaCl, 1.8 MgCl2, 9 EGTA, 9 HEPES, 4 MgATP, 14 Tris-creatine PO4, and 0.3 Tris-GTP, pH 7.4.

  • Voltage Protocol: Cells are held at a holding potential of -80 mV. To elicit sodium currents, cells are depolarized to 0 mV for a short duration (e.g., 30 ms).

  • Drug Application: TC-N 1752 is dissolved in a suitable solvent (e.g., DMSO) and diluted to the final desired concentrations in the external solution. The compound is perfused onto the cells, and the resulting inhibition of the sodium current is measured.

• Data Analysis: The peak inward sodium current is measured before and after the application of TC-N 1752. The percentage of inhibition is calculated for each concentration, and the data are fitted to a concentration-response curve to determine the IC50 value.

In Vivo Pain Model: Formalin-Induced Pain

The analgesic efficacy of TC-N 1752 is assessed in preclinical animal models of pain, such as the formalin test. This model induces a biphasic pain response (an acute phase followed by a tonic, inflammatory phase) and is widely used to evaluate the efficacy of analgesics.

Methodology:

• Animals: Male Sprague-Dawley rats or C57BL/6J mice are used.

• Drug Administration: TC-N 1752 is formulated for oral or intravenous administration and given to the animals at various doses. A vehicle control group is also included.

• Formalin Injection: A dilute solution of formalin (e.g., 5%) is injected into the plantar surface of the hind paw of the animal.

• Behavioral Observation: Following formalin injection, the animal's behavior is observed, and the time spent licking or flinching the injected paw is recorded. These behaviors are indicative of pain.

• Data Analysis: The total time spent in pain-related behaviors is quantified for both the early (0-5 minutes) and late (15-60 minutes) phases of the formalin test. The data from the TC-N 1752-treated groups are compared to the vehicle control group to determine the analgesic effect.

Signaling Pathways and Mechanism of Action

The primary mechanism of action of TC-N 1752 is the direct blockade of the Nav1.7 channel pore, which inhibits the influx of sodium ions into peripheral sensory neurons. This, in turn, reduces the depolarization of the neuronal membrane and raises the threshold for action potential firing, thereby attenuating the propagation of pain signals to the central nervous system.

Recent research has also uncovered a link between Nav1.7 and the endogenous opioid system. Deletion of the SCN9A gene has been shown to increase the expression of preproenkephalin mRNA, leading to elevated levels of endogenous opioid peptides.[1] This suggests that the analgesic effect of Nav1.7 inhibition may be, in part, mediated by the potentiation of the opioid system.

Figure 1: Simplified signaling pathway of Nav1.7 in pain perception and the inhibitory action of TC-N 1752.

Experimental Workflow for Characterization

The characterization of a novel Nav1.7 inhibitor like TC-N 1752 typically follows a structured workflow, from initial screening to in vivo efficacy studies.

Figure 2: A typical experimental workflow for the discovery and characterization of a Nav1.7 inhibitor like TC-N 1752.

Conclusion

TC-N 1752 is a potent and selective inhibitor of the voltage-gated sodium channel Nav1.7, a genetically validated target for the treatment of pain. Its mechanism of action involves the direct blockade of the channel, leading to a reduction in neuronal excitability and the attenuation of pain signals. The quantitative data and experimental protocols outlined in this guide provide a comprehensive overview of the characterization of TC-N 1752 and serve as a valuable resource for researchers in the field of pain drug discovery. Further investigation into the interplay between Nav1.7 inhibition and the endogenous opioid system may reveal additional therapeutic benefits of compounds like TC-N 1752.

References

• 1. physoc.org [physoc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Mining the NaV1.7 interactome: Opportunities for chronic pain therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. wellcomeopenresearch.org [wellcomeopenresearch.org]
• 5. TC-N 1752 | Voltage-gated Sodium (NaV) Channels | Tocris Bioscience [tocris.com]
• 6. pnas.org [pnas.org]

TC-N 1752: A Technical Guide for Drug Development Professionals

An in-depth analysis of the potent and selective NaV1.7 inhibitor, TC-N 1752, outlining its chemical properties, mechanism of action, and key experimental data for researchers in pain therapeutics.

Introduction

TC-N 1752 is a potent and orally active inhibitor of the voltage-gated sodium channel NaV1.7.[1][2] Extensive research has demonstrated its analgesic efficacy in preclinical models of persistent and inflammatory pain.[1][3][4][5][6] This document provides a comprehensive technical overview of TC-N 1752, including its chemical and physical properties, biological activity, and detailed experimental protocols for its evaluation.

Chemical Structure and Properties

TC-N 1752, with the chemical name N-[2-Methyl-3-[[4-[4-[[4-(trifluoromethoxy)phenyl]methoxy]-1-piperidinyl]-1,3,5-triazin-2-yl]amino]phenyl]acetamide, is a complex small molecule with a molecular weight of 516.52 g/mol .[3][4][5][7] Its detailed chemical and physical properties are summarized in the table below.

Property	Value
Chemical Name	N-[2-Methyl-3-[[4-[4-[[4-(trifluoromethoxy)phenyl]methoxy]-1-piperidinyl]-1,3,5-triazin-2-yl]amino]phenyl]acetamide
Molecular Formula	C25H27F3N6O3
Molecular Weight	516.52
CAS Number	1211866-85-1
Appearance	Solid
Purity	≥98%
Solubility	Soluble to 100 mM in DMSO and to 10 mM in 1eq. HCl[3][4][5]
Storage	Store at +4°C. Stock solutions can be stored at -20°C for one month or -80°C for up to six months.[1][3][4][5]
SMILES	CC(C(NC(C)=O)=CC=C4)=C4NC1=NC=NC(N2CCC(OCC3=CC=C(OC(F)(F)F)C=C3)CC2)=N1
InChIKey	QLKAFHZJICDACE-UHFFFAOYSA-N

Biological Activity and Mechanism of Action

TC-N 1752 is a potent inhibitor of several human voltage-gated sodium channels, with a notable selectivity for NaV1.7.[1][3][4][5] It also demonstrates state-dependent inhibition, showing higher affinity for the inactivated state of the channel.[1][2] The inhibitory concentrations (IC50) for various NaV channels are detailed below.

Channel Subtype	IC50 (µM)
hNaV1.7	0.17[1][2][3][4][5]
hNaV1.3	0.3[1][2][3][4][5]
hNaV1.4	0.4[1][2][3][4][5]
hNaV1.5	1.1[1][2][3][4][5]
hNaV1.9	1.6[3][4][5]
rNaV1.8	2.2[1][2]

The primary mechanism of action for TC-N 1752's analgesic effect is the blockade of NaV1.7 channels, which are critical for the initiation and propagation of action potentials in nociceptive neurons. By inhibiting these channels, TC-N 1752 reduces the transmission of pain signals.

Mechanism of action of TC-N 1752.

Experimental Protocols

In Vitro: Whole-Cell Patch Clamp Electrophysiology

This protocol is for characterizing the inhibitory effects of TC-N 1752 on heterologously expressed human NaV channels in Human Embryonic Kidney (HEK293) cells.

1. Cell Preparation:

• Culture HEK293 cells stably or transiently expressing the target human NaV channel subtype (e.g., hNaV1.7).

• Maintain cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% L-glutamine, and 1% penicillin/streptomycin.

• For transient expression, transfect cells with a plasmid containing the full-length human NaV α-subunit.

2. Solutions:

• Extracellular Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose. Adjust pH to 7.4 with NaOH.

• Intracellular Solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES. Adjust pH to 7.2 with CsOH.

• Prepare stock solutions of TC-N 1752 in DMSO and dilute to final concentrations in the extracellular solution.

3. Electrophysiological Recording:

• Transfer a coverslip with adherent cells to a recording chamber on an inverted microscope and perfuse with extracellular solution.

• Pull borosilicate glass capillaries to a resistance of 2-4 MΩ when filled with the intracellular solution.

• Establish a giga-ohm (GΩ) seal on a selected cell and rupture the membrane to achieve the whole-cell configuration.

• Compensate for 70-80% of the series resistance.

• Apply voltage protocols to elicit NaV channel currents and assess the tonic and use-dependent block by TC-N 1752.

In Vivo: Formalin-Induced Pain Model in Rats

This model assesses the efficacy of TC-N 1752 in a model of persistent pain.

1. Animals:

• Use male Sprague-Dawley rats (200-250 g).

• Acclimate animals to the testing environment for at least 30 minutes before the experiment.

2. Procedure:

• Administer TC-N 1752 or vehicle orally (p.o.) at the desired doses (e.g., 3-30 mg/kg).[1]

• After a predetermined pretreatment time (e.g., 60 minutes), inject 50 µL of 2.5% formalin in saline into the dorsal surface of the right hind paw.[4]

• Immediately place the animal in a Plexiglas observation chamber.

• Record the number of paw flinches or the cumulative time spent licking the injected paw.

• The response is typically biphasic: Phase I (0-10 minutes, neurogenic pain) and Phase II (10-60 minutes, inflammatory pain).[4]

In Vivo: Complete Freund's Adjuvant (CFA)-Induced Thermal Hyperalgesia in Mice

This model is used to evaluate the effect of TC-N 1752 on inflammatory pain.

1. Animals:

• Use adult male C57BL/6J mice.

• Habituate the mice to the testing apparatus for 2-3 days before the experiment.

2. Induction of Inflammation:

• Under brief isoflurane (B1672236) anesthesia, inject 20 µL of emulsified CFA (1 mg/mL) into the plantar surface of the right hind paw.[7]

3. Nociceptive Testing:

• Perform testing 72 hours after CFA injection.[7]

• Assess thermal hyperalgesia using the Hargreaves test. Place mice in individual Plexiglas boxes on a glass surface.

• Apply a movable infrared heat source to the plantar surface of the hind paw and measure the paw withdrawal latency.[7] A cut-off time (e.g., 20 seconds) should be used to prevent tissue damage.[7]

• Administer TC-N 1752 or vehicle and measure paw withdrawal latencies at various time points post-treatment.

Experimental workflow for TC-N 1752 evaluation.

Conclusion

TC-N 1752 is a valuable research tool for investigating the role of NaV1.7 in pain signaling. Its high potency and selectivity, coupled with its oral bioavailability and in vivo efficacy, make it a significant lead compound in the development of novel analgesics. The experimental protocols provided herein offer a robust framework for the continued evaluation and characterization of TC-N 1752 and other NaV1.7 inhibitors.

References

• 1. CFA-treated mice induce hyperalgesia in healthy mice via an olfactory mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. pnas.org [pnas.org]
• 5. Pain Assessment Using the Rat and Mouse Formalin Tests [bio-protocol.org]
• 6. The related mechanism of complete Freund's adjuvant‐induced chronic inflammation pain based on metabolomics analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 4.7. Complete Freund’s Adjuvant (CFA)-Induced Chronic Inflammatory Pain [bio-protocol.org]

The Biological Activity of TC-N 1752: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

TC-N 1752 is a potent, state-dependent inhibitor of voltage-gated sodium channels (NaV), with notable selectivity for the NaV1.7 subtype.[1][2][3] This compound has demonstrated significant analgesic efficacy in preclinical models of persistent pain, highlighting its potential as a therapeutic agent for pain management.[4][5][6][7] This technical guide provides a comprehensive overview of the biological activity of TC-N 1752, including its mechanism of action, quantitative inhibitory data, and detailed experimental protocols for its characterization.

Core Mechanism of Action: Inhibition of Voltage-Gated Sodium Channels

The primary biological activity of TC-N 1752 is the blockade of voltage-gated sodium channels. These channels are critical for the initiation and propagation of action potentials in excitable cells such as neurons.[8] By inhibiting the influx of sodium ions, TC-N 1752 reduces neuronal excitability, thereby dampening the transmission of pain signals.

The inhibitory action of TC-N 1752 is state-dependent, meaning it preferentially binds to and blocks NaV channels in the inactivated state over the resting state.[7] This property is significant as it suggests that the compound will be more active in neurons that are firing at high frequencies, a characteristic of nociceptive pathways during painful stimuli.

Figure 1: Mechanism of action of TC-N 1752 in a nociceptive neuron.

Quantitative Biological Activity

The inhibitory potency of TC-N 1752 has been quantified against a panel of human and rat voltage-gated sodium channel subtypes. The half-maximal inhibitory concentrations (IC50) are summarized in the table below.

Channel Subtype	IC50 (µM)	Species
hNaV1.7	0.17	Human
hNaV1.3	0.3	Human
hNaV1.4	0.4	Human
hNaV1.5	1.1	Human
hNaV1.9	1.6	Human
rNaV1.8	2.2	Rat
Data compiled from multiple sources.[4][5][6]

Experimental Protocols

In Vitro Electrophysiology: Whole-Cell Patch Clamp

The inhibitory activity of TC-N 1752 on NaV channels is typically determined using whole-cell patch-clamp electrophysiology on Human Embryonic Kidney (HEK-293) cells stably expressing the specific NaV channel subtype of interest.[5][9][10]

Cell Preparation and Culture:

• HEK-293 cells are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% L-glutamine, and 1% penicillin/streptomycin.

• For stable expression, cells are transfected with a plasmid containing the full-length cDNA of the desired human NaV channel α-subunit (e.g., hNaV1.7) and a selection marker.

• Clonal cell lines with stable expression are selected using an appropriate antibiotic.

• 24 hours prior to recording, cells are plated at a low density onto glass coverslips.

Electrophysiological Recording:

• Solutions:

  • Extracellular Solution (in mM): 135 NaCl, 5.4 KCl, 2 CaCl2, 1 MgCl2, 5 Glucose, 10 HEPES (pH 7.4 with NaOH).[5]

  • Intracellular Solution (in mM): 135 CsF, 10 CsCl, 5 NaCl, 5 EGTA, 10 HEPES (pH 7.4 with CsOH).[5]

  • TC-N 1752 is dissolved in the extracellular solution to the desired final concentrations.

• Recording Setup: Recordings are performed at room temperature (22–24°C) using a patch-clamp amplifier and data acquisition system. Borosilicate glass pipettes with a resistance of 3-5 MΩ are used.

• Procedure:

  • A giga-ohm seal is formed between the pipette and the cell membrane.

  • The membrane is ruptured to achieve the whole-cell configuration.

  • The cell is allowed to stabilize for approximately 5 minutes to ensure dialysis with the pipette solution.

  • Series resistance is compensated by 70-80% to minimize voltage errors.

  • Leak currents are corrected using a P/4 or P/N subtraction method.

• Voltage Protocol:

  • The membrane potential is held at a voltage where the channels are predominantly in the resting state (e.g., -120 mV).

  • A depolarizing pulse is applied to elicit a sodium current (e.g., a 5 ms (B15284909) pulse to -20 mV).

  • To assess state-dependent inhibition, a pre-pulse to a more depolarized potential (e.g., -50 mV for 500 ms) is used to inactivate a fraction of the channels before the test pulse.

  • The protocol is repeated at regular intervals (e.g., every 30 seconds) before and after the application of TC-N 1752.

• Data Analysis: The peak inward sodium current is measured, and the percentage of inhibition by TC-N 1752 is calculated. The IC50 is determined by fitting the concentration-response data to a logistic equation.

Figure 2: Experimental workflow for in vitro electrophysiological characterization.

In Vivo Analgesia Model: Formalin Test

The analgesic efficacy of TC-N 1752 is evaluated in vivo using the formalin test, a widely used model of persistent pain in rodents.[7]

Animal Model:

• Male Sprague-Dawley rats or C57BL/6 mice are commonly used.

Procedure:

• Acclimation: Animals are acclimated to the testing environment to minimize stress-induced behavioral changes.

• Compound Administration: TC-N 1752 or vehicle is administered orally (p.o.) or via another appropriate route at a specified time before the formalin injection.

• Formalin Injection: A small volume (e.g., 50 µL) of a dilute formalin solution (e.g., 5%) is injected subcutaneously into the plantar surface of one hind paw.

• Behavioral Observation: Immediately following the injection, the animal is placed in an observation chamber. The amount of time the animal spends licking, flinching, or biting the injected paw is recorded. The observation period is typically divided into two phases:

  • Phase 1 (Early Phase): 0-5 minutes post-injection, representing acute nociceptive pain.

  • Phase 2 (Late Phase): 15-60 minutes post-injection, reflecting inflammatory pain and central sensitization.

• Data Analysis: The total time spent in pain-related behaviors is calculated for each phase. The analgesic effect of TC-N 1752 is determined by comparing the behavioral scores of the treated group to the vehicle control group.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Pain, threshold, role - Pathos [pathos-journal.com]
• 4. benchchem.com [benchchem.com]
• 5. Biophysical and Pharmacological Characterization of Nav1.9 Voltage Dependent Sodium Channels Stably Expressed in HEK-293 Cells | PLOS One [journals.plos.org]
• 6. A Chimeric NaV1.8 Channel Expression System Based on HEK293T Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibition of Inactive States of Tetrodotoxin-Sensitive Sodium Channels Reduces Spontaneous Firing of C-Fiber Nociceptors and Produces Analgesia in Formalin and Complete Freund’s Adjuvant Models of Pain | PLOS One [journals.plos.org]
• 8. Frontiers | Electrophysiological and Pharmacological Analyses of Nav1.9 Voltage-Gated Sodium Channel by Establishing a Heterologous Expression System [frontiersin.org]
• 9. Biophysical and Pharmacological Characterization of Nav1.9 Voltage Dependent Sodium Channels Stably Expressed in HEK-293 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

In Vitro Characterization of TC-N 1752: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

TC-N 1752 is a potent and state-dependent inhibitor of the voltage-gated sodium channel Nav1.7. Extensive in vitro studies have been conducted to elucidate its pharmacological profile, including its potency, selectivity, and mechanism of action. This document provides a comprehensive overview of the in vitro characterization of TC-N 1752, including detailed experimental protocols and a summary of key quantitative data.

Quantitative Data Summary

The inhibitory activity of TC-N 1752 has been quantified against a panel of voltage-gated sodium channels. The half-maximal inhibitory concentration (IC50) values are summarized in the table below. This data highlights the potency of TC-N 1752 for Nav1.7 and provides a measure of its selectivity against other Nav channel subtypes.

Channel	IC50 (µM)	Species	Notes
hNav1.7	0.17	Human	Potent inhibition
hNav1.3	0.3	Human
hNav1.4	0.4	Human
hNav1.5	1.1	Human	Cardiac isoform
rNav1.8	2.2	Rat	TTX-resistant
hNav1.9	1.6	Human

Data compiled from multiple sources.[1]

Experimental Protocols

The following are detailed methodologies for key in vitro experiments used to characterize TC-N 1752. These protocols are based on standard industry practices and the primary literature describing the discovery and characterization of TC-N 1752.

Automated Patch-Clamp Electrophysiology for Nav Channel Inhibition

This protocol describes the use of an automated patch-clamp system to measure the inhibitory effect of TC-N 1752 on Nav channel currents.

Objective: To determine the IC50 of TC-N 1752 against various Nav channel subtypes.

Materials:

• HEK-293 cells stably expressing the human Nav channel of interest (e.g., hNav1.7).

• External solution (in mM): 140 NaCl, 4 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 5 glucose; pH 7.4 with NaOH.

• Internal solution (in mM): 140 CsF, 1 EGTA, 10 NaCl, 10 HEPES; pH 7.3 with CsOH.

• TC-N 1752 stock solution (e.g., 10 mM in DMSO).

• Automated patch-clamp system (e.g., PatchXpress).

Procedure:

• Cell Preparation: Culture HEK-293 cells expressing the target Nav channel to 70-90% confluency. On the day of the experiment, detach the cells using a non-enzymatic cell dissociation solution, wash with external solution, and resuspend to a final concentration of 1-2 million cells/mL.

• Compound Preparation: Prepare a serial dilution of TC-N 1752 in the external solution to achieve the desired final concentrations for the concentration-response curve. Include a vehicle control (e.g., 0.1% DMSO).

• Automated Patch-Clamp Recording:

  • Load the cell suspension, internal solution, external solution, and compound plate onto the automated patch-clamp system.

  • Initiate the automated process of cell capture, whole-cell configuration, and voltage-clamp recording.

  • Voltage Protocol: To assess state-dependent inhibition, use a holding potential that produces partial inactivation of the channels (e.g., a holding potential that inactivates ~20% of the channels). A typical voltage protocol would be to hold the cells at -90 mV and apply a depolarizing test pulse to 0 mV for 20 ms (B15284909) to elicit a sodium current.

  • Compound Application: After establishing a stable baseline recording, apply the different concentrations of TC-N 1752 to the cells.

• Data Analysis:

  • Measure the peak inward sodium current before and after the application of TC-N 1752.

  • Calculate the percentage of inhibition for each concentration.

  • Fit the concentration-response data to a four-parameter logistic equation to determine the IC50 value.

Radioligand Binding Assay (Competitive Inhibition)

While the primary characterization of TC-N 1752 relied on electrophysiology, a radioligand binding assay can be used to investigate its interaction with the channel protein. This protocol describes a competitive binding assay.

Objective: To determine the binding affinity (Ki) of TC-N 1752 for a specific Nav channel subtype.

Materials:

• Membrane preparations from cells expressing the Nav channel of interest.

• Radioligand specific for the target Nav channel (e.g., [3H]-Batrachotoxin or a subtype-selective radiolabeled ligand).

• Binding buffer: 50 mM HEPES, 130 mM choline (B1196258) chloride, 5.4 mM KCl, 0.8 mM MgSO4, 5.5 mM glucose, pH 7.4.

• TC-N 1752 stock solution.

• Scintillation cocktail and liquid scintillation counter.

• Glass fiber filters.

Procedure:

• Reaction Setup: In a 96-well plate, combine the membrane preparation, a fixed concentration of the radioligand, and varying concentrations of TC-N 1752.

• Incubation: Incubate the plate at a specific temperature (e.g., room temperature or 37°C) for a predetermined time to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate the bound from the free radioligand.

• Washing: Wash the filters with ice-cold binding buffer to remove any non-specifically bound radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Determine the specific binding at each concentration of TC-N 1752 by subtracting the non-specific binding (measured in the presence of a high concentration of an unlabeled ligand) from the total binding.

  • Plot the percentage of specific binding against the concentration of TC-N 1752.

  • Fit the data to a one-site competition model to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Visualizations

Signaling Pathway

The following diagram illustrates the role of Nav1.7 in the nociceptive signaling pathway and the mechanism of action of TC-N 1752.

Caption: Role of Nav1.7 in nociception and inhibition by TC-N 1752.

Experimental Workflow

The following diagram outlines the typical experimental workflow for the in vitro characterization of a Nav channel inhibitor like TC-N 1752.

Caption: Workflow for in vitro characterization of Nav channel inhibitors.

Logical Relationship: State-Dependent Inhibition

The following diagram illustrates the principle of state-dependent inhibition of Nav channels by TC-N 1752.

Caption: State-dependent binding of TC-N 1752 to Nav channels.

References

• 1. medchemexpress.com [medchemexpress.com]

TC-N 1752: A Technical Guide for Pain Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

TC-N 1752 is a potent and selective inhibitor of the voltage-gated sodium channel NaV1.7, a genetically validated target for pain therapeutics. Voltage-gated sodium channels are crucial for the initiation and propagation of action potentials in excitable cells, including neurons involved in pain signaling. The NaV1.7 subtype is preferentially expressed in peripheral sensory neurons and plays a key role in pain sensation. Genetic loss-of-function mutations in the SCN9A gene, which encodes NaV1.7, lead to a congenital inability to experience pain, highlighting this channel as a promising target for the development of novel analgesics. TC-N 1752 has demonstrated efficacy in preclinical models of persistent and inflammatory pain, making it a valuable tool for pain research and the development of new pain therapies. This technical guide provides an in-depth overview of TC-N 1752, including its mechanism of action, pharmacological data, and detailed experimental protocols for its use in pain research.

Core Mechanism of Action: State-Dependent Inhibition of NaV1.7

TC-N 1752 exhibits a state-dependent mechanism of action, preferentially inhibiting NaV1.7 channels in the inactivated state. This property is significant because neurons in chronic pain states are often hyperexcitable and have a larger population of sodium channels in the inactivated state. By selectively targeting these channels, TC-N 1752 can potentially achieve a better therapeutic window with fewer side effects compared to non-state-dependent sodium channel blockers.

Quantitative Data Summary

The following tables summarize the key quantitative data for TC-N 1752, also referred to as compound 52 in the primary literature.

Table 1: In Vitro Potency of TC-N 1752 against Human Voltage-Gated Sodium Channel Subtypes

Channel Subtype	IC50 (μM)
hNaV1.7	0.17
hNaV1.3	0.3
hNaV1.4	0.4
hNaV1.5	1.1
hNaV1.9	1.6
rNaV1.8	2.2

Data sourced from publicly available information.[1][2][3][4]

Table 2: State-Dependent Inhibition of hNaV1.7 by TC-N 1752

Channel State	IC50 (μM)
Partially Inactivated (20%)	0.17
Noninactivated	3.6

Data sourced from publicly available information.[2]

Table 3: In Vivo Efficacy of Orally Administered TC-N 1752 in the Rat Formalin Model of Pain

Dose (mg/kg, p.o.)	Analgesic Effect
3	Onset of analgesic efficacy
20	Full efficacy
3-30	Dose-dependent analgesic effect

Data sourced from publicly available information.[2]

Table 4: In Vivo Efficacy of Orally Administered TC-N 1752 in a Mouse Model of Inflammatory Pain

Dose (mg/kg)	Effect
20 and 30	Increased latency to paw withdrawal in a hot plate test in a mouse model of inflammatory pain induced by complete Freund's adjuvant (CFA).

Data sourced from publicly available information.[5]

Signaling Pathway and Experimental Workflows

NaV1.7 Signaling Pathway in Nociception

The following diagram illustrates the role of NaV1.7 in the pain signaling pathway and the proposed mechanism of action for TC-N 1752.

Caption: Role of NaV1.7 in pain signaling and inhibition by TC-N 1752.

Detailed Experimental Protocols

The following are detailed methodologies for key experiments cited in the characterization of TC-N 1752.

Electrophysiological Recording of NaV Channels

Objective: To determine the potency and state-dependence of TC-N 1752 on various voltage-gated sodium channel subtypes.

Methodology:

• Cell Culture: Human embryonic kidney (HEK-293) cells stably expressing the desired human NaV channel subtype (e.g., hNaV1.7, hNaV1.3, hNaV1.4, hNaV1.5, hNaV1.9) are cultured under standard conditions.

• Electrophysiology Setup: Whole-cell patch-clamp recordings are performed using an automated patch-clamp system (e.g., PatchXpress) or a manual setup.

• Solutions:

  • External Solution (in mM): 138 NaCl, 2 CaCl2, 5 KCl, 1 MgCl2, 10 HEPES, 10 glucose, pH 7.4 with NaOH.

  • Internal Solution (in mM): 135 CsF, 5 CsCl, 2 MgCl2, 10 HEPES, 10 EGTA, pH 7.2 with CsOH.

• Voltage Protocols:

  • Potency on Partially Inactivated Channels: Cells are held at a membrane potential that produces approximately 20% steady-state inactivation. A test pulse is then applied to elicit a sodium current.

  • Potency on Noninactivated (Resting) Channels: Cells are held at a hyperpolarized membrane potential where all channels are in the resting state, followed by a depolarizing test pulse.

• Data Acquisition and Analysis:

  • Currents are recorded before and after the application of various concentrations of TC-N 1752.

  • The concentration-response curve is generated, and the IC50 value is calculated using a standard Hill equation fit.

Caption: Experimental workflow for electrophysiological analysis.

Formalin-Induced Pain Model in Rats

Objective: To assess the analgesic efficacy of TC-N 1752 in a model of persistent pain.

Methodology:

• Animals: Male Sprague-Dawley rats are used.

• Acclimation: Animals are acclimated to the testing environment and handling for several days before the experiment.

• Drug Administration: TC-N 1752 is administered orally (p.o.) at various doses (e.g., 3, 10, 20, 30 mg/kg) or vehicle control at a specified time before the formalin injection.

• Formalin Injection: A 5% formalin solution (50 μL) is injected subcutaneously into the plantar surface of the rat's hind paw.

• Behavioral Observation: Immediately after the formalin injection, the animal is placed in an observation chamber. The cumulative time spent flinching, licking, or biting the injected paw is recorded for a defined period, typically in two phases:

  • Phase 1 (Early Phase): 0-5 minutes post-injection (neurogenic pain).

  • Phase 2 (Late Phase): 15-60 minutes post-injection (inflammatory pain).

• Data Analysis: The total time of nociceptive behaviors in each phase is calculated and compared between the TC-N 1752-treated groups and the vehicle control group.

Caption: Experimental workflow for the formalin-induced pain model.

Complete Freund's Adjuvant (CFA)-Induced Thermal Hyperalgesia in Mice

Objective: To evaluate the efficacy of TC-N 1752 in a model of inflammatory pain-induced thermal hyperalgesia.

Methodology:

• Animals: Male mice are used.

• Baseline Measurement: Baseline paw withdrawal latency to a thermal stimulus (e.g., using a plantar test apparatus) is measured for each mouse before CFA injection.

• CFA Injection: Complete Freund's Adjuvant (CFA) is injected into the plantar surface of the hind paw to induce inflammation.

• Development of Hyperalgesia: Thermal hyperalgesia is allowed to develop over a specified period (e.g., 24 hours).

• Drug Administration: TC-N 1752 is administered at various doses (e.g., 20 and 30 mg/kg) or vehicle control.

• Post-treatment Measurement: Paw withdrawal latency to the thermal stimulus is measured at various time points after drug administration.

• Data Analysis: The change in paw withdrawal latency from baseline is calculated and compared between the TC-N 1752-treated groups and the vehicle control group.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. physoc.org [physoc.org]
• 3. Mining the NaV1.7 interactome: Opportunities for chronic pain therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cell-based hERG Channel Inhibition Assay in High-throughput Format - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nav1.7 and Nav1.8: Role in the pathophysiology of pain - PMC [pmc.ncbi.nlm.nih.gov]

TC-N 1752: A Technical Guide to a Potent and State-Dependent NaV1.7 Inhibitor

CAS Number: 1211866-85-1

This technical guide provides an in-depth overview of TC-N 1752, a potent and state-dependent inhibitor of the voltage-gated sodium channel NaV1.7. This document is intended for researchers, scientists, and drug development professionals interested in the pharmacology and therapeutic potential of NaV1.7 inhibitors.

Core Compound Information

TC-N 1752, also referred to as compound 52 in its primary literature, is a small molecule belonging to the 2,4-diaminotriazine class of compounds.[1] It has been identified as a significant tool compound for studying the role of NaV1.7 in pain pathways due to its potent inhibitory activity and state-dependent mechanism of action.[1][2]

Property	Value	Reference
Chemical Name	N-[2-Methyl-3-[[4-[4-[[4-(trifluoromethoxy)phenyl]methoxy]-1-piperidinyl]-1,3,5-triazin-2-yl]amino]phenyl]acetamide
Molecular Formula	C25H27F3N6O3
Molecular Weight	516.52 g/mol
CAS Number	1211866-85-1
Purity	≥98% (HPLC)
Solubility	Soluble to 100 mM in DMSO and to 10 mM in 1eq. HCl
Storage	Store at +4°C

Mechanism of Action and Signaling Pathway

TC-N 1752 functions as a blocker of voltage-gated sodium channels (NaVs), with a notable preference for the NaV1.7 subtype, which is predominantly expressed in peripheral sensory neurons and plays a crucial role in pain signaling.[1][3] The inhibitory action of TC-N 1752 is state-dependent, meaning it has a higher affinity for the inactivated state of the NaV1.7 channel.[1][2] This property is significant as it suggests that the compound may preferentially target neurons that are in a state of hyperexcitability, a hallmark of chronic pain conditions. The binding site of TC-N 1752 on NaV1.7 has been determined to be distinct from that of local anesthetics.[1]

TC-N 1752 mechanism of action on NaV1.7.

Biological Activity

The inhibitory potency of TC-N 1752 has been quantified against a panel of human voltage-gated sodium channel subtypes. The IC50 values demonstrate its potent activity against NaV1.7 and a degree of selectivity over other subtypes.

Channel Subtype	IC50 (μM)	Reference
hNaV1.7	0.17
hNaV1.3	0.3
hNaV1.4	0.4
hNaV1.5	1.1
hNaV1.9	1.6

Experimental Protocols

In Vitro Electrophysiology: Whole-Cell Patch-Clamp

The state-dependent inhibition of NaV1.7 by TC-N 1752 was characterized using manual whole-cell patch-clamp electrophysiology on cells expressing the human NaV1.7 channel.[2]

Experimental Workflow:

Workflow for whole-cell patch-clamp analysis.

Methodology:

• Cell Line: Human Embryonic Kidney (HEK293) cells stably expressing the human NaV1.7 channel.

• Recording Technique: Manual whole-cell patch-clamp.

• Voltage Protocol: A specific voltage protocol was utilized to assess the state-dependence of the compound. The holding voltage was set to a level that induced approximately 20% inactivation of the NaV1.7 channels.[2]

• Data Acquisition: Sodium currents were recorded in response to depolarizing voltage steps in the absence and presence of varying concentrations of TC-N 1752.

• Analysis: The concentration-response curves were generated to determine the IC50 values for the inhibition of NaV1.7.

In Vivo Analgesia Model: Formalin Test

The analgesic efficacy of TC-N 1752 was evaluated in the rat formalin model of persistent pain.[1] This model induces a biphasic pain response, with an initial acute phase followed by a longer-lasting inflammatory phase.

Experimental Workflow:

Workflow for the formalin-induced pain model.

Methodology:

• Animal Model: Male Sprague-Dawley rats.

• Drug Administration: TC-N 1752 was administered orally at various doses.[1]

• Induction of Pain: A 5% formalin solution was injected into the plantar surface of the hind paw.

• Behavioral Assessment: The amount of time the animals spent flinching, licking, or biting the injected paw was recorded. Observations were divided into two phases: Phase 1 (0-5 minutes post-formalin injection) and Phase 2 (15-60 minutes post-formalin injection).

• Outcome: TC-N 1752 demonstrated dose- and exposure-dependent efficacy in reducing pain behaviors in this model.[1]

Synthesis

TC-N 1752 is a derivative of a 2,4-diamino-1,3,5-triazine core. The synthesis involves a sequential nucleophilic substitution of the chlorine atoms on a cyanuric chloride starting material.

Proposed Synthetic Pathway:

Proposed synthetic route for TC-N 1752.

General Synthetic Procedure: The synthesis of 2,4-diaminotriazines like TC-N 1752 typically begins with cyanuric chloride. The chlorine atoms are sequentially displaced by nucleophiles. In the case of TC-N 1752, the first substitution would involve the reaction with N-(3-amino-2-methylphenyl)acetamide. The second chlorine would then be substituted by 4-((4-(trifluoromethoxy)phenyl)methoxy)piperidine to yield the final product. The reactions are generally carried out in the presence of a base to neutralize the HCl generated.

Conclusion

TC-N 1752 is a valuable pharmacological tool for investigating the role of NaV1.7 in pain signaling. Its potency, state-dependency, and demonstrated in vivo efficacy make it a significant compound for preclinical pain research. This guide provides a comprehensive summary of its key characteristics and the methodologies used for its evaluation, serving as a resource for scientists in the field of analgesic drug discovery.

References

• 1. Identification of a potent, state-dependent inhibitor of Nav1.7 with oral efficacy in the formalin model of persistent pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

TC-N 1752: A Technical Guide to Solubility and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of TC-N 1752, a potent and selective Nav1.7 channel inhibitor. The information compiled herein is intended to support researchers and professionals in the fields of pharmacology and drug development in the effective handling and application of this compound. This document summarizes key quantitative solubility data, outlines a general experimental protocol for solubility determination, and illustrates the compound's mechanism of action.

Core Properties of TC-N 1752

TC-N 1752 is a human NaV channel inhibitor with demonstrated analgesic efficacy in pain models.[1][2] It exhibits state-dependent inhibition of the Nav1.7 channel, a key target in pain signaling pathways.[3] The compound also shows activity against other tetrodotoxin-sensitive sodium channels.[1][2]

Solubility Profile

The solubility of a compound is a critical parameter for its use in in vitro and in vivo studies. TC-N 1752 exhibits good solubility in common laboratory solvents such as Dimethyl Sulfoxide (DMSO) and aqueous acidic solutions. The following table summarizes the quantitative solubility data for TC-N 1752.

Solvent	Maximum Concentration (mM)	Maximum Concentration (mg/mL)
DMSO	100 mM[1][2][4]	51.65 mg/mL[1]
242.00 mM	125 mg/mL[3]
1 eq. HCl	10 mM[1][2][4]	5.17 mg/mL[1]

Note: The molecular weight of TC-N 1752 is 516.52 g/mol .[1][2] One supplier noted that for achieving the higher concentration in DMSO, ultrasonic treatment may be necessary and that the hygroscopic nature of DMSO can impact solubility.[3]

Experimental Protocol for Solubility Determination

While a specific, detailed experimental protocol for determining the solubility of TC-N 1752 is not publicly available, a general methodology based on standard laboratory practices can be employed. The shake-flask method is a widely accepted technique for determining equilibrium solubility.

Objective: To determine the equilibrium solubility of TC-N 1752 in a selected solvent system.

Materials:

• TC-N 1752 powder

• Selected solvent (e.g., DMSO, 1 eq. HCl, aqueous buffers)

• Glass vials with screw caps

• Orbital shaker or vortex mixer

• Constant temperature incubator or water bath (set to 37 ± 1 °C for physiological relevance)

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system or other suitable analytical instrument for quantification

Procedure:

• Preparation: Add an excess amount of TC-N 1752 to a glass vial. The excess solid should be visually apparent to ensure that a saturated solution is achieved.

• Solvent Addition: Add a precise volume of the selected solvent to the vial.

• Equilibration: Tightly cap the vial and place it on an orbital shaker within a temperature-controlled environment (e.g., 37 ± 1 °C). The solution should be agitated for a sufficient period to reach equilibrium. This can range from several hours to days, and the optimal time may need to be determined empirically.

• Phase Separation: After equilibration, the suspension should be allowed to stand to allow the undissolved solid to settle. The supernatant can then be clarified by centrifugation to pellet any remaining suspended particles.

• Sample Collection and Dilution: Carefully collect an aliquot of the clear supernatant. To prevent precipitation, it is advisable to immediately dilute the sample with the solvent.

• Quantification: Analyze the concentration of TC-N 1752 in the diluted sample using a validated analytical method, such as HPLC.

• Calculation: Calculate the original concentration of TC-N 1752 in the saturated solution, taking into account the dilution factor. This value represents the equilibrium solubility of the compound in the tested solvent under the specified conditions.

Mechanism of Action: Signaling Pathway

TC-N 1752 functions as an antagonist of the voltage-gated sodium channel Nav1.7. This channel is predominantly expressed in peripheral sensory neurons and plays a crucial role in the transmission of pain signals. By inhibiting Nav1.7, TC-N 1752 effectively reduces the excitability of these neurons, thereby producing an analgesic effect. The logical relationship of this mechanism is depicted in the following diagram.

Caption: Mechanism of action of TC-N 1752 in blocking pain signal transmission.

Storage and Handling

For optimal stability, TC-N 1752 should be stored at +4°C.[1][2][4] Stock solutions should be prepared fresh for use.[4] If storage of solutions is necessary, they can be kept at -20°C for up to one month.[4] Before use, frozen solutions should be equilibrated to room temperature, and it should be ensured that no precipitate is present.[4] This product is intended for research use only.[4]

References

• 1. bio-techne.com [bio-techne.com]
• 2. rndsystems.com [rndsystems.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. TC-N 1752 |Compound 52 | Nav1.7 inhibitor | Hello Bio [hellobio.com]

Protocols & Analytical Methods

Application Notes and Protocols for TC-N 1752 in In Vivo Pain Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

TC-N 1752 is a potent, state-dependent inhibitor of the voltage-gated sodium channel NaV1.7.[1][2] Human genetic studies have validated NaV1.7 as a critical target for pain therapeutics, as loss-of-function mutations in the SCN9A gene, which encodes NaV1.7, lead to a congenital inability to experience pain. TC-N 1752 exhibits selectivity for NaV1.7, a channel predominantly expressed in peripheral nociceptive neurons, making it a promising candidate for the development of novel analgesics with a potentially reduced side-effect profile compared to non-selective sodium channel blockers.[2][3]

These application notes provide detailed protocols for the use of TC-N 1752 in the formalin-induced pain model in rats, based on published preclinical data. The information is intended to guide researchers in designing and executing in vivo studies to evaluate the analgesic efficacy of this compound.

Mechanism of Action and Signaling Pathway

TC-N 1752 exerts its analgesic effects by inhibiting the NaV1.7 sodium channel. In nociceptive (pain-sensing) neurons, NaV1.7 plays a crucial role in the initiation and propagation of action potentials in response to noxious stimuli. By blocking this channel, TC-N 1752 effectively dampens the transmission of pain signals from the periphery to the central nervous system.

Figure 1: Signaling pathway of TC-N 1752 in nociception.

Data Presentation

The analgesic efficacy of TC-N 1752 has been demonstrated in the rat formalin model of persistent pain. Oral administration of TC-N 1752 resulted in a dose-dependent reduction in pain-related behaviors.

Dose (mg/kg, p.o.)	Mean Flinches (Phase 2)	% Inhibition
Vehicle	150 ± 15	0%
3	105 ± 20	30%
10	60 ± 10	60%
30	30 ± 8	80%
Data is representative and compiled for illustrative purposes based on published findings describing dose-dependent efficacy.[2]

Experimental Protocols

Formalin-Induced Pain Model in Rats

This model is widely used to assess the efficacy of analgesic compounds. It produces a biphasic pain response: an initial, acute phase (Phase 1) lasting approximately 5 minutes, followed by a quiescent period and then a longer-lasting, tonic phase (Phase 2) from 15 to 60 minutes, which is associated with central sensitization and inflammation.

Materials:

• TC-N 1752 (Compound 52)

• Vehicle (e.g., 1% methylcellulose (B11928114) in water)

• Formalin solution (5% in saline)

• Male Sprague-Dawley rats (200-250 g)

• Oral gavage needles

• Microsyringe for formalin injection

• Observation chambers with a clear floor

• Video recording equipment (optional, but recommended for unbiased scoring)

• Timer

Experimental Workflow:

Figure 2: Experimental workflow for the formalin test with TC-N 1752.

Detailed Protocol:

• Animal Acclimatization: Acclimatize male Sprague-Dawley rats to the testing environment and observation chambers for at least 30-60 minutes before drug administration to minimize stress-induced behavioral changes.

• Drug Preparation and Administration: Prepare a suspension of TC-N 1752 in a suitable vehicle (e.g., 1% methylcellulose). Administer the desired dose of TC-N 1752 (e.g., 3, 10, 30 mg/kg) or vehicle via oral gavage (p.o.).[2]

• Pre-Treatment Period: Allow for a pre-treatment period of 60 minutes following oral administration for the compound to be absorbed and reach effective concentrations.

• Formalin Injection: At 60 minutes post-drug administration, briefly restrain the rat and inject 50 µL of a 5% formalin solution subcutaneously into the plantar surface of the right hind paw using a microsyringe.

• Observation: Immediately after the formalin injection, place the rat back into the observation chamber. Record the number of flinches of the injected paw for 60 minutes. A flinch is defined as a rapid and brief shaking or lifting of the paw.

• Data Analysis:

  • Sum the number of flinches during the first 5 minutes to quantify the Phase 1 response.

  • Sum the number of flinches from 15 to 60 minutes to quantify the Phase 2 response.

  • Calculate the percentage inhibition of the flinching response for each dose group compared to the vehicle-treated group using the following formula: % Inhibition = [ (Mean Flinches in Vehicle Group - Mean Flinches in Treated Group) / Mean Flinches in Vehicle Group ] x 100

Conclusion

TC-N 1752 demonstrates dose-dependent analgesic efficacy in the formalin model of persistent pain, a model with both acute nociceptive and inflammatory components. The provided protocols and data serve as a valuable resource for researchers investigating the therapeutic potential of NaV1.7 inhibitors for the treatment of pain. Careful adherence to these methodologies will facilitate the generation of robust and reproducible data.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery of the macrocycle 11-(2-pyrrolidin-1-yl-ethoxy)-14,19-dioxa-5,7,26-triaza-tetracyclo[19.3.1.1(2,6).1(8,12)]heptacosa-1(25),2(26),3,5,8,10,12(27),16,21,23-decaene (SB1518), a potent Janus kinase 2/fms-like tyrosine kinase-3 (JAK2/FLT3) inhibitor for the treatment of myelofibrosis and lymphoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Formaldehyde and acetaldehyde exposure and risk characterization in California early childhood education environments - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for TC-N 1752 in Electrophysiology

For Researchers, Scientists, and Drug Development Professionals

Discontinuation Notice Regarding GIRK Channel Activity

Initial interest in exploring the effects of TC-N 1752 on G-protein-coupled inwardly rectifying potassium (GIRK) channels has been discontinued. Extensive review of the scientific literature and available pharmacological data has revealed no evidence of direct modulation of GIRK channels by TC-N 1752. The primary and potent activity of this compound is the inhibition of voltage-gated sodium channels (Nav). Therefore, these application notes will focus exclusively on the established mechanism of action of TC-N 1752 as a Nav channel inhibitor and its application in studying neuronal excitability.

Application Notes

Introduction

TC-N 1752 is a potent and orally active small molecule inhibitor of voltage-gated sodium channels (Nav). It exhibits state-dependent inhibition, with a higher affinity for the inactivated state of the channel. This property makes it a valuable tool for investigating the role of specific Nav channel states in neuronal signaling and pathophysiology. TC-N 1752 has shown analgesic efficacy in preclinical models of pain, highlighting its potential as a therapeutic agent.

Mechanism of Action

Voltage-gated sodium channels are crucial for the initiation and propagation of action potentials in excitable cells.[1] They exist in different conformational states: resting, open, and inactivated. TC-N 1752 demonstrates a state-dependent blocking mechanism, preferentially binding to and stabilizing the inactivated state of the Nav channel.[2] This leads to a reduction in the number of channels available to open upon depolarization, thereby decreasing the sodium current and dampening neuronal excitability. The inhibition is more pronounced with sustained depolarization or high-frequency firing, which favors the accumulation of channels in the inactivated state.

Applications in Electrophysiology

• Characterization of Nav Channel Subtypes: Due to its differential potency against various Nav channel isoforms, TC-N 1752 can be used to pharmacologically dissect the contribution of specific subtypes to the total sodium current in a given cell type.

• Investigation of Neuronal Excitability: By inhibiting Nav channels, TC-N 1752 can be used to study the role of sodium currents in setting the action potential threshold, firing frequency, and other aspects of neuronal excitability.

• Screening for Novel Analgesics: The state-dependent nature of TC-N 1752's inhibition is a desirable characteristic for pain therapeutics. It can be used as a reference compound in screens for new Nav channel inhibitors with similar mechanisms.

• Studying Pathophysiological States: In conditions characterized by neuronal hyperexcitability, such as epilepsy and neuropathic pain, TC-N 1752 can be used to probe the involvement of Nav channels and to test the potential of Nav channel inhibition as a therapeutic strategy.

Quantitative Data

Table 1: Inhibitory Potency (IC50) of TC-N 1752 on Various Human Voltage-Gated Sodium Channel Subtypes.

Channel Subtype	IC50 (µM)
hNav1.7	0.17
hNav1.3	0.3
hNav1.4	0.4
hNav1.5	1.1
hNav1.9	1.6

Data sourced from Tocris Bioscience and R&D Systems.[3]

Experimental Protocols

Preparation of TC-N 1752 Stock Solutions

Materials:

• TC-N 1752 powder (Molecular Weight: 516.52 g/mol )[3]

• Dimethyl sulfoxide (B87167) (DMSO)[3]

• 1 M Hydrochloric acid (HCl)

• Sterile microcentrifuge tubes

• Calibrated pipettes

Procedure:

• To prepare a 100 mM stock solution, dissolve 5.17 mg of TC-N 1752 in 100 µL of DMSO.[3]

• Alternatively, for a 10 mM stock solution, dissolve 5.17 mg of TC-N 1752 in 1 mL of 1eq. HCl.[3]

• Vortex thoroughly to ensure complete dissolution.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the stock solutions at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).

Whole-Cell Voltage-Clamp Recording Protocol to Assess Tonic and Use-Dependent Block of Nav Channels

Objective: To measure the effect of TC-N 1752 on Nav channel currents in a heterologous expression system (e.g., HEK293 cells expressing a specific Nav subtype) or in primary neurons.

Materials:

• Cells expressing the Nav channel of interest

• Extracellular (bath) solution (in mM): 140 NaCl, 3 KCl, 1 MgCl₂, 1 CaCl₂, 10 HEPES, 10 Glucose (pH adjusted to 7.4 with NaOH)

• Intracellular (pipette) solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES (pH adjusted to 7.2 with CsOH)

• Patch-clamp rig with an amplifier, digitizer, and data acquisition software

• Borosilicate glass capillaries for pulling patch pipettes

• TC-N 1752 working solutions (diluted from stock in extracellular solution to final desired concentrations)

Procedure:

• Prepare cells on coverslips for recording.

• Transfer a coverslip to the recording chamber and perfuse with extracellular solution.

• Pull patch pipettes to a resistance of 2-5 MΩ when filled with the intracellular solution.

• Establish a whole-cell patch-clamp configuration on a selected cell.

• Switch to voltage-clamp mode and hold the cell at a hyperpolarized potential (e.g., -100 mV) to ensure all Nav channels are in the resting state.

• To assess tonic block:

  • Apply a depolarizing voltage step (e.g., to 0 mV for 20 ms) to elicit a peak inward sodium current.

  • Perfuse the cell with the desired concentration of TC-N 1752 for 2-5 minutes to allow for equilibration.

  • Apply the same depolarizing voltage step and record the peak inward current in the presence of the compound.

  • The percentage of tonic block is calculated as: (1 - (ITC-N 1752 / IControl)) * 100.

• To assess use-dependent block:

  • From a holding potential of -100 mV, apply a train of depolarizing pulses (e.g., 20 pulses to 0 mV for 10 ms (B15284909) at a frequency of 10 Hz).

  • Record the peak current for each pulse in the train under control conditions.

  • Perfuse the cell with TC-N 1752 and repeat the pulse train.

  • Compare the reduction in peak current amplitude from the first to the last pulse in the train in the absence and presence of TC-N 1752. A greater reduction in the presence of the compound indicates use-dependent block.

Current-Clamp Recording Protocol to Assess the Effect of TC-N 1752 on Neuronal Excitability

Objective: To determine the effect of TC-N 1752 on action potential firing in primary neurons (e.g., dorsal root ganglion neurons).

Materials:

• Primary neuron culture

• Extracellular (bath) solution (as above)

• Intracellular (pipette) solution (in mM): 140 K-Gluconate, 10 NaCl, 1 MgCl₂, 0.1 EGTA, 10 HEPES, 2 Mg-ATP, 0.3 Na-GTP (pH adjusted to 7.2 with KOH)

• Current-clamp recording setup

• TC-N 1752 working solutions

Procedure:

• Prepare primary neurons for recording.

• Establish a whole-cell patch-clamp configuration.

• Switch to current-clamp mode and record the resting membrane potential.

• Inject a series of depolarizing current steps of increasing amplitude (e.g., from 0 pA to 200 pA in 20 pA increments for 500 ms) to elicit action potentials.

• Record the number of action potentials fired at each current step.

• Perfuse the neuron with TC-N 1752 for 2-5 minutes.

• Repeat the series of depolarizing current injections and record the number of action potentials.

• Analyze the data by constructing a frequency-current (F-I) plot to visualize the effect of TC-N 1752 on the neuron's firing rate.

Visualizations

Caption: Workflow for electrophysiological recording of TC-N 1752 effects.

Caption: State-dependent inhibition of Nav channels by TC-N 1752.

References

• 1. fda.gov [fda.gov]
• 2. researchgate.net [researchgate.net]
• 3. rndsystems.com [rndsystems.com]

Application Notes and Protocols for TC-N 1752 in Rodent Pain Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of TC-N 1752, a potent and selective inhibitor of the voltage-gated sodium channel NaV1.7, in rodent models of pain. The information is compiled to assist in the design and execution of preclinical studies evaluating the analgesic efficacy of this compound.

Introduction

Voltage-gated sodium channels, particularly the NaV1.7 subtype, play a critical role in the transmission of nociceptive signals.[1] Their expression is predominantly localized to peripheral sensory neurons, making them an attractive target for the development of novel analgesics with potentially fewer central nervous system side effects. TC-N 1752 has been identified as a human NaV channel inhibitor with high affinity for the NaV1.7 subtype (IC50 = 0.17 µM).[2] It has demonstrated analgesic efficacy in rodent models of persistent pain, specifically the formalin test.[2]

Mechanism of Action

TC-N 1752 exerts its analgesic effect by inhibiting the activity of NaV1.7 channels in nociceptive neurons. This inhibition prevents the influx of sodium ions that is necessary for the generation and propagation of action potentials along the pain pathway. By blocking these signals at the peripheral source, TC-N 1752 effectively reduces the perception of pain. The binding of TC-N 1752 to the NaV1.7 channel is state-dependent, showing a higher affinity for the inactivated state of the channel.

Signaling Pathway

The following diagram illustrates the proposed signaling pathway for pain transmission and the inhibitory action of TC-N 1752.

Caption: Proposed mechanism of TC-N 1752 in blocking pain signals.

Experimental Protocols

The following protocols are based on established methodologies for evaluating the analgesic properties of compounds in rodent pain models.

Rodent Formalin Test

The formalin test is a widely used model of tonic, persistent pain that involves two distinct phases of nociceptive behavior. The early phase (Phase 1) is attributed to the direct activation of nociceptors, while the late phase (Phase 2) is associated with an inflammatory response and central sensitization.

Experimental Workflow:

Caption: Workflow for the rodent formalin test.

Detailed Protocol:

• Animals: Male Sprague-Dawley rats (150-200 g) or male Swiss Webster mice (20-25 g).

• Acclimatization: Acclimate animals to the testing environment (e.g., Plexiglas observation chambers) for at least 30-60 minutes before the experiment.

• Drug Preparation: Prepare TC-N 1752 in a suitable vehicle (e.g., 0.5% methylcellulose (B11928114) in water).

• Drug Administration: Administer TC-N 1752 or vehicle via the desired route. For oral administration, a typical pre-treatment time is 60 minutes.

• Formalin Injection: Inject a 2.5% formalin solution (in saline) subcutaneously into the plantar surface of the right hind paw (e.g., 50 µL for rats, 20 µL for mice).

• Behavioral Observation: Immediately after formalin injection, place the animal back into the observation chamber and record the total time spent flinching or licking the injected paw for a period of up to 60 minutes.

  • Phase 1: 0-5 minutes post-formalin injection.

  • Phase 2: 15-60 minutes post-formalin injection.

• Data Analysis: Compare the time spent in nociceptive behaviors between the TC-N 1752-treated groups and the vehicle-treated control group for both phases.

Quantitative Data Summary

The following table summarizes the reported efficacy of TC-N 1752 in the rat formalin pain model.

Pain Model	Species	Route of Administration	Dosage (mg/kg)	Efficacy (Phase 2 Inhibition)
Formalin Test	Rat	Oral (p.o.)	3	Significant reduction in flinching behavior
Formalin Test	Rat	Oral (p.o.)	10	Significant reduction in flinching behavior
Formalin Test	Rat	Oral (p.o.)	30	Significant reduction in flinching behavior

Note: Specific quantitative values for the percentage of inhibition were not available in the publicly accessible abstracts. The original research article by Bregman et al. (2011) should be consulted for detailed dose-response data.

Conclusion

TC-N 1752 is a promising analgesic compound that demonstrates efficacy in a rodent model of persistent pain through the selective inhibition of the NaV1.7 sodium channel. The protocols and data presented in these application notes provide a foundation for further preclinical investigation into the therapeutic potential of TC-N 1752 for the treatment of pain. Researchers are encouraged to consult the primary literature for more detailed experimental parameters and to optimize protocols for their specific research needs.

References

• 1. resources.tocris.com [resources.tocris.com]
• 2. TC-N 1752 | Voltage-gated Sodium (NaV) Channels | Tocris Bioscience [tocris.com]

Application Notes and Protocols for TC-N 1752: A Potent Voltage-Gated Sodium Channel Blocker

For Researchers, Scientists, and Drug Development Professionals

Introduction

TC-N 1752 is a potent and orally active inhibitor of the human voltage-gated sodium channel (NaV) 1.7.[1][2][3] Voltage-gated sodium channels are crucial for the initiation and propagation of action potentials in excitable cells.[4] The NaV1.7 subtype, in particular, is a genetically validated target for the treatment of pain, as it is preferentially expressed in nociceptive neurons.[5] TC-N 1752 demonstrates analgesic efficacy in preclinical pain models, such as the formalin-induced pain model, making it a valuable tool for pain research and the development of novel analgesics.[1][2]

These application notes provide detailed protocols for utilizing TC-N 1752 in common cell-based assays to characterize its inhibitory activity and selectivity against various NaV channels.

Mechanism of Action

TC-N 1752 functions as a channel blocker, physically occluding the pore of voltage-gated sodium channels and preventing the influx of sodium ions that is necessary for membrane depolarization and action potential firing.[4][6] It exhibits state-dependent inhibition, showing higher potency for channels in the inactivated state compared to the resting state.[3] This property is advantageous as it suggests a preferential block of channels in rapidly firing neurons, which are often implicated in pathological pain states.

Below is a diagram illustrating the mechanism of action of TC-N 1752 on a voltage-gated sodium channel.

Caption: TC-N 1752 preferentially binds to the inactivated state of NaV channels, blocking sodium influx.

Quantitative Data Summary

The inhibitory potency of TC-N 1752 against various human (h) and rat (r) voltage-gated sodium channel subtypes is summarized in the table below. This data is crucial for designing experiments and interpreting results, particularly for assessing the compound's selectivity.

Channel Subtype	IC50 (µM)	Reference
hNaV1.7	0.17	[1][2][3]
hNaV1.3	0.3	[1][2]
hNaV1.4	0.4	[1][2]
hNaV1.5	1.1	[1][2]
hNaV1.9	1.6	[1][2]
rNaV1.8	2.2	[3]

Experimental Protocols

Two primary types of cell-based assays are recommended for characterizing NaV channel inhibitors like TC-N 1752: electrophysiological assays and fluorescence-based membrane potential assays.

Automated Patch-Clamp Electrophysiology Assay

This assay directly measures the flow of ions through the NaV channels in response to voltage changes, providing the most accurate assessment of channel block.

References

• 1. Correlation of Optical and Automated Patch Clamp Electrophysiology for Identification of NaV1.7 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | An Advanced Automated Patch Clamp Protocol Design to Investigate Drug—Ion Channel Binding Dynamics [frontiersin.org]
• 3. pnas.org [pnas.org]
• 4. Functional assay of voltage-gated sodium channels using membrane potential-sensitive dyes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. NaV1.5 Channel Assay with FLIPR Membrane Potential Assay Kits [moleculardevices.com]

Application Notes and Protocols for TC-N 1752 in Inflammatory Pain Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

TC-N 1752 is a potent and orally active inhibitor of the voltage-gated sodium channel Nav1.7.[1] Genetic and pharmacological evidence has implicated Nav1.7 as a key player in pain signaling, making it a significant target for the development of novel analgesics.[2][3][4] TC-N 1752 has demonstrated efficacy in preclinical models of inflammatory pain, suggesting its potential as a therapeutic agent for conditions associated with inflammation.[1][5] These application notes provide a summary of the key data and detailed protocols for the use of TC-N 1752 in common inflammatory pain models.

Mechanism of Action

TC-N 1752 exerts its analgesic effects primarily by inhibiting the Nav1.7 sodium channel, which is preferentially expressed in peripheral nociceptive neurons.[2][3] During inflammation, various mediators are released that can sensitize these neurons, leading to a state of hyperexcitability and pain. By blocking Nav1.7, TC-N 1752 reduces the influx of sodium ions that is necessary for the generation and propagation of action potentials in these pain-sensing nerves.[6][7] This action effectively dampens the pain signals transmitted to the central nervous system. TC-N 1752 also exhibits state-dependent inhibition of Nav1.7, being more potent on channels in an inactivated state.[1]

Data Presentation

In Vitro Potency of TC-N 1752

The following table summarizes the half-maximal inhibitory concentrations (IC50) of TC-N 1752 against various human (h) and rat (r) voltage-gated sodium channels.

Channel Subtype	IC50 (µM)
hNav1.7	0.17[1][5]
hNav1.3	0.3[1][5]
hNav1.4	0.4[1][5]
hNav1.5	1.1[1][5]
hNav1.9	1.6[5]
rNav1.8	2.2[1]

In Vivo Efficacy of TC-N 1752 in Inflammatory Pain Models

This table summarizes the effective doses of orally administered TC-N 1752 in rodent models of inflammatory pain.

Pain Model	Species	Route of Administration	Effective Dose Range (mg/kg)	Observed Effect
Formalin Model	Not Specified	Oral (p.o.)	3 - 30[1]	Dose-dependent analgesic effect. Efficacy starts at 3 mg/kg with full efficacy at 20 mg/kg.[1]
CFA-Induced Thermal Hyperalgesia	Not Specified	Oral (p.o.)	3 - 30[1]	Decreases thermal hyperalgesia produced by inflammation.[1]
CFA-Induced C-fiber Sensitization	Not Specified	Intravenous (i.v.)	5 mg/mL (500 µL)	Attenuates sensitization of C-fiber nociceptors.[1]

Signaling Pathway and Experimental Workflow

Caption: Mechanism of TC-N 1752 in blocking inflammatory pain signaling.

Caption: Workflow for evaluating TC-N 1752 in the formalin pain model.

Experimental Protocols

Formalin-Induced Inflammatory Pain Model

The formalin test is a widely used model of tonic pain and inflammation that produces a biphasic nociceptive response.[8]

Materials:

• TC-N 1752

• Vehicle (e.g., appropriate solvent for TC-N 1752, such as DMSO and saline)

• 5% Formalin solution

• Experimental animals (e.g., Sprague-Dawley rats or C57BL/6 mice)

• Observation chambers with transparent walls

• Syringes and needles for oral gavage and subcutaneous injection

Protocol:

• Animal Acclimatization: Acclimate animals to the testing environment for at least 30 minutes before the experiment.

• Drug Administration: Administer TC-N 1752 orally (p.o.) at desired doses (e.g., 3, 10, 30 mg/kg) or the vehicle control. A typical pre-treatment time is 30-60 minutes.

• Formalin Injection: Subcutaneously inject 50 µL of 5% formalin solution into the plantar surface of the right hind paw.

• Behavioral Observation: Immediately after formalin injection, place the animal in the observation chamber. Record the total time spent licking or flinching the injected paw. The observation period is typically divided into two phases:

  • Phase 1 (Early Phase): 0-5 minutes post-injection, representing acute nociceptive pain.

  • Phase 2 (Late Phase): 15-40 minutes post-injection, reflecting inflammatory pain mechanisms.[8]

• Data Analysis: Compare the nociceptive scores (time spent licking/flinching) between the TC-N 1752-treated groups and the vehicle-treated group for both phases. A significant reduction in the score in Phase 2 indicates an anti-inflammatory analgesic effect.

Complete Freund's Adjuvant (CFA)-Induced Inflammatory Pain Model

CFA injection induces a robust and persistent inflammatory response, leading to thermal hyperalgesia and mechanical allodynia.[9][10]

Materials:

• TC-N 1752

• Vehicle

• Complete Freund's Adjuvant (CFA)

• Experimental animals (e.g., rats or mice)

• Plantar test apparatus (for thermal hyperalgesia)

• Von Frey filaments (for mechanical allodynia)

Protocol:

• Baseline Testing: Before CFA injection, measure the baseline paw withdrawal latency to a thermal stimulus (plantar test) and the paw withdrawal threshold to mechanical stimuli (von Frey filaments).

• CFA Induction: Inject 100 µL of CFA into the plantar surface of the right hind paw. This will induce inflammation that develops over several hours to days.[9]

• Post-CFA Testing: At a predetermined time after CFA injection (e.g., 24 hours), re-measure thermal and mechanical sensitivity to confirm the development of hyperalgesia and allodynia.

• Drug Administration: Administer TC-N 1752 orally at the desired doses or the vehicle control.

• Post-Drug Testing: At various time points after drug administration (e.g., 1, 2, 4 hours), assess the paw withdrawal latency and threshold again.

• Data Analysis: Compare the post-drug withdrawal latencies and thresholds to the post-CFA, pre-drug values. An increase in withdrawal latency (reduced thermal hyperalgesia) and an increase in withdrawal threshold (reduced mechanical allodynia) in the TC-N 1752-treated groups compared to the vehicle group indicate an analgesic effect.

Conclusion

TC-N 1752 is a valuable research tool for investigating the role of Nav1.7 in inflammatory pain. The protocols outlined above provide a framework for assessing its efficacy in established preclinical models. The provided data on its potency and in vivo efficacy can guide dose selection and experimental design for researchers in pain and drug development. Further investigation into its selectivity profile and potential off-target effects is warranted for a comprehensive understanding of its pharmacological properties.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discordance between preclinical and clinical testing of NaV1.7-selective inhibitors for pain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discordance between preclinical and clinical testing of Na V 1.7-selective inhibitors for pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Neuropathic pain: preclinical and early clinical progress with voltage-gated sodium channel blockers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. rndsystems.com [rndsystems.com]
• 6. Voltage-gated sodium channel blockers for the treatment of chronic pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Na+ channel blockers for the treatment of pain: context is everything, almost - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Preclinical Assessment of Inflammatory Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Advancing Pain Understanding and Drug Discovery: Insights from Preclinical Models and Recent Research Findings - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdbneuro.com [mdbneuro.com]

TC-N 1752 stock solution preparation and storage

A Comprehensive Guide for Researchers and Drug Development Professionals

Introduction

TC-N 1752 is a potent and selective inhibitor of the voltage-gated sodium channel Nav1.7.[1][2] This channel is predominantly expressed in peripheral sensory neurons and plays a critical role in the transmission of pain signals.[3][4] Loss-of-function mutations in the SCN9A gene, which encodes Nav1.7, lead to a congenital inability to experience pain, highlighting this channel as a key therapeutic target for analgesic drug development.[4][5] TC-N 1752 exhibits state-dependent inhibition of Nav1.7, with a higher affinity for the inactivated state of the channel.[3] These application notes provide detailed protocols for the preparation, storage, and use of TC-N 1752 in both in vitro and in vivo research settings.

Data Presentation

The following tables summarize the key quantitative data for TC-N 1752.

Table 1: Chemical and Physical Properties of TC-N 1752

Property	Value
Molecular Weight	516.52 g/mol
Formula	C₂₅H₂₇F₃N₆O₃
Purity	≥98% (HPLC)
CAS Number	1211866-85-1

Table 2: Solubility of TC-N 1752

Solvent	Maximum Concentration
DMSO	100 mM
1 eq. HCl	10 mM

Table 3: Inhibitory Activity (IC₅₀) of TC-N 1752 on Human Nav Channels

Channel Subtype	IC₅₀ (µM)
hNav1.7	0.17
hNav1.3	0.3
hNav1.4	0.4
hNav1.5	1.1
hNav1.9	1.6

Signaling Pathway

TC-N 1752 exerts its analgesic effect by blocking the Nav1.7 channel in nociceptive neurons. This prevents the influx of sodium ions that is necessary for the generation and propagation of action potentials in response to noxious stimuli. The diagram below illustrates the role of Nav1.7 in the nociceptive signaling pathway.

Nav1.7's role in the nociceptive signaling pathway.

Experimental Protocols

1. Stock Solution Preparation and Storage

This protocol details the preparation and storage of a 100 mM stock solution of TC-N 1752 in DMSO.

Materials:

• TC-N 1752 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Calibrated pipettes

Procedure:

• Allow the vial of TC-N 1752 powder to equilibrate to room temperature for at least 60 minutes before opening.[5]

• To prepare a 100 mM stock solution, add the appropriate volume of DMSO to the vial of TC-N 1752. For example, to 1 mg of TC-N 1752 (MW: 516.52), add 19.36 µL of DMSO.

• Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in a water bath (37°C) may be used to aid dissolution.

• Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the stock solution aliquots at -20°C for up to one month or at -80°C for up to six months.[6]

• When ready to use, thaw an aliquot at room temperature and ensure any precipitate is fully redissolved before further dilution into aqueous buffers.

Workflow for TC-N 1752 stock solution preparation.

2. In Vitro Protocol: Whole-Cell Voltage-Clamp Electrophysiology

This protocol describes the use of TC-N 1752 to inhibit Nav1.7 currents in a whole-cell patch-clamp assay using HEK293 cells stably expressing human Nav1.7.

Materials:

• HEK293 cells stably expressing hNav1.7

• Patch-clamp rig with amplifier and data acquisition system

• Borosilicate glass capillaries for pipette fabrication

• Micropipette puller

• Microforge

• TC-N 1752 stock solution (100 mM in DMSO)

• External solution (in mM): 140 NaCl, 3 KCl, 1 MgCl₂, 1 CaCl₂, 10 HEPES, 10 Glucose (pH 7.4 with NaOH)

• Internal solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES (pH 7.2 with CsOH)

• Perfusion system

Procedure:

• Culture HEK293-hNav1.7 cells to 50-70% confluency on glass coverslips.

• Prepare patch pipettes from borosilicate glass capillaries with a resistance of 2-4 MΩ when filled with the internal solution.

• Transfer a coverslip with cells to the recording chamber on the patch-clamp rig and perfuse with the external solution.

• Establish a gigaohm seal between the patch pipette and a single cell.

• Rupture the cell membrane to achieve the whole-cell configuration.

• Clamp the cell at a holding potential of -120 mV.

• Elicit Nav1.7 currents by applying a depolarizing voltage step to 0 mV for 50 ms.

• Establish a stable baseline recording of the Nav1.7 current.

• Prepare working solutions of TC-N 1752 by diluting the stock solution in the external solution to the desired final concentrations (e.g., 0.01, 0.1, 1, 10, 100 µM). The final DMSO concentration should be kept below 0.1%.

• Apply the different concentrations of TC-N 1752 to the cell using the perfusion system and record the inhibition of the Nav1.7 current.

• To assess state-dependent inhibition, a pre-pulse to a depolarizing potential (e.g., -70 mV for 500 ms) can be used to inactivate a population of channels before the test pulse.

• Analyze the data to determine the IC₅₀ of TC-N 1752.

3. In Vivo Protocol: Formalin-Induced Pain Model in Mice

This protocol outlines the use of TC-N 1752 to assess its analgesic efficacy in the formalin-induced inflammatory pain model in mice.[7][8][9]

Materials:

• Male C57BL/6 mice (8-10 weeks old)

• TC-N 1752

• Vehicle (e.g., 5% DMSO, 5% Tween 80 in saline)

• Formalin solution (2.5% in saline)

• Plexiglass observation chambers with mirrors

• Video recording equipment (optional)

• Syringes and needles for administration

Procedure:

• Acclimatize the mice to the observation chambers for at least 30 minutes for 2-3 days prior to the experiment.

• Prepare the TC-N 1752 formulation in the chosen vehicle at the desired concentrations (e.g., 3, 10, 30 mg/kg).

• Administer TC-N 1752 or vehicle to the mice via the desired route (e.g., oral gavage (p.o.) or intraperitoneal (i.p.) injection).

• After the appropriate pre-treatment time (e.g., 60-120 minutes for p.o. administration), inject 20 µL of 2.5% formalin solution subcutaneously into the plantar surface of the right hind paw.

• Immediately place the mouse back into the observation chamber and start recording the nocifensive behavior (licking and biting of the injected paw).

• The observation period is typically divided into two phases: the early phase (0-5 minutes post-formalin injection), representing acute nociceptive pain, and the late phase (15-40 minutes post-formalin injection), representing inflammatory pain.

• Quantify the total time spent licking and biting the injected paw in each phase.

• Analyze the data to determine the effect of TC-N 1752 on both phases of the formalin-induced pain response.

Disclaimer: This product is for research use only and is not intended for therapeutic or diagnostic use. Not for human or veterinary use. Always follow safe laboratory practices when handling chemical reagents.

References

• 1. web.mousephenotype.org [web.mousephenotype.org]
• 2. Screening Assay Protocols Targeting the Nav1.7 Channel Using Qube High-Throughput Automated Patch-Clamp System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of NaV1.7: the possibility of ideal analgesics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of Nav1.7 channel by a novel blocker QLS-81 for alleviation of neuropathic pain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Differential Inhibition of Nav1.7 and Neuropathic Pain by Hybridoma-Produced and Recombinant Monoclonal Antibodies that Target Nav1.7: Differential activities of Nav1.7-targeting monoclonal antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mouse Formalin Test of Hyperalgesia [panache.ninds.nih.gov]
• 7. TC-N 1752 | Voltage-gated Sodium (NaV) Channels | Tocris Bioscience [tocris.com]
• 8. The formalin test in mice: dissociation between inflammatory and non-inflammatory pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The formalin test in mice: effect of formalin concentration - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Patch-Clamp Experiments with TC-N 1752

For Researchers, Scientists, and Drug Development Professionals

Introduction

TC-N 1752 is a potent inhibitor of voltage-gated sodium channels (NaV), demonstrating significant analgesic efficacy in preclinical models of pain.[1][2] Contrary to initial inquiry, the primary target of TC-N 1752 is not T-type calcium channels, but rather the family of NaV channels, with a particular potency for the NaV1.7 subtype, a genetically validated target for pain therapeutics.[1][2][3] These application notes provide detailed protocols for the characterization of TC-N 1752's inhibitory effects on voltage-gated sodium channels using the whole-cell patch-clamp technique.

Voltage-gated sodium channels are crucial for the initiation and propagation of action potentials in excitable cells.[4] TC-N 1752 exhibits state-dependent inhibition, with a higher affinity for the inactivated state of the channel.[3] This property is critical to its mechanism of action and requires specific voltage protocols to be accurately characterized. The following sections detail the necessary materials, solutions, and electrophysiological procedures to investigate the interaction of TC-N 1752 with NaV channels, particularly those expressed in heterologous systems like HEK-293 cells.

Quantitative Data Summary

The inhibitory potency of TC-N 1752 on various human (h) and rat (r) voltage-gated sodium channel subtypes has been determined using patch-clamp electrophysiology. The half-maximal inhibitory concentrations (IC50) are summarized in the tables below for easy comparison.

Table 1: Inhibitory Potency (IC50) of TC-N 1752 on Various NaV Channel Subtypes

Channel Subtype	IC50 (µM)	Reference
hNaV1.7	0.17	[1]
hNaV1.3	0.3	[1]
hNaV1.4	0.4	[1]
hNaV1.5	1.1	[1]
hNaV1.9	1.6	[1]
rNaV1.8	2.2	[3]

Table 2: State-Dependent Inhibition of hNaV1.7 by TC-N 1752

Channel State	IC50	Reference
20% Inactivated	170 nM	[3]
Fully Noninactivated	3.6 µM	[3]

Experimental Protocols

Cell Culture and Preparation

Objective: To prepare a suitable cellular model for patch-clamp recording of specific NaV channel subtypes.

Recommended Cell Line: Human Embryonic Kidney 293 (HEK-293) cells stably expressing the desired human NaV channel subtype (e.g., hNaV1.7). HEK-293 cells are widely used for their reliability in heterologous expression of ion channels.[5][6]

Protocol:

• Culture HEK-293 cells expressing the target NaV channel in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 1% penicillin-streptomycin, and a selection antibiotic (e.g., G418) to maintain stable expression.

• Incubate the cells at 37°C in a humidified atmosphere with 5% CO2.

• For patch-clamp experiments, plate the cells onto glass coverslips at a low density to allow for easy isolation of single cells.

• Allow cells to adhere and grow for 24-48 hours before the experiment.

Solutions and Reagents

Objective: To prepare the necessary intracellular and extracellular solutions for whole-cell patch-clamp recordings of NaV channels.

Table 3: Composition of Recording Solutions

Solution	Component	Concentration (mM)
Extracellular Solution	NaCl	140
KCl	4
CaCl2	2
MgCl2	1
HEPES	10
D-Glucose	5
Intracellular Solution	CsF	120
CsCl	10
NaCl	5
MgCl2	2
CaCl2	0.1
HEPES	10
EGTA	10

Preparation Notes:

• Adjust the pH of the extracellular solution to 7.4 with NaOH and the intracellular solution to 7.2 with CsOH.[4]

• Adjust the osmolarity of the solutions to approximately 310-320 mOsm for the extracellular and 290-300 mOsm for the intracellular solution.[4]

• Prepare a stock solution of TC-N 1752 (e.g., 10 mM in DMSO) and dilute it to the final desired concentrations in the extracellular solution on the day of the experiment. The final DMSO concentration should be kept low (e.g., <0.1%) to avoid off-target effects.

Whole-Cell Patch-Clamp Recording

Objective: To record ionic currents through NaV channels in the whole-cell configuration and assess the inhibitory effect of TC-N 1752.

Equipment:

• Patch-clamp amplifier and data acquisition system

• Inverted microscope with manipulators

• Pipette puller

• Perfusion system

Protocol:

• Place a coverslip with the cells in the recording chamber on the microscope stage and perfuse with the extracellular solution.

• Pull borosilicate glass capillaries to create patch pipettes with a resistance of 2-5 MΩ when filled with the intracellular solution.

• Approach a single, healthy-looking cell with the patch pipette while applying positive pressure.

• Once the pipette touches the cell membrane, release the positive pressure to form a high-resistance seal (GΩ seal).

• Rupture the cell membrane with a brief pulse of suction to establish the whole-cell configuration.

• Allow the cell to dialyze with the intracellular solution for 3-5 minutes before starting the voltage-clamp protocols.

• Compensate for series resistance (typically 70-80%) to minimize voltage errors.

Voltage-Clamp Protocols for Assessing State-Dependent Inhibition

Objective: To apply specific voltage protocols to measure the block of NaV channels by TC-N 1752 in different channel states (resting vs. inactivated).

Protocol 1: Tonic Block (Resting State)

• Hold the membrane potential at a hyperpolarized level (e.g., -120 mV) where most channels are in the resting state.[4]

• Apply a short depolarizing test pulse (e.g., to 0 mV for 20 ms) to elicit a sodium current.

• Establish a stable baseline recording of the peak inward current.

• Perfuse the cell with the extracellular solution containing TC-N 1752 at the desired concentration.

• After the drug effect has reached a steady state, record the peak inward current again using the same voltage protocol.

• The percentage of block is calculated as (1 - I_drug / I_control) * 100.

Protocol 2: Phasic/Use-Dependent Block (Inactivated State)

• To assess the block of the inactivated state, use a voltage protocol that includes a conditioning prepulse to a depolarized potential.

• From a holding potential of -120 mV, apply a depolarizing conditioning pulse to a voltage that induces significant inactivation (e.g., -60 mV to -20 mV) for a duration of 500 ms (B15284909) to 1 s.[4]

• Immediately following the conditioning pulse, apply a test pulse to 0 mV to measure the remaining available current.

• Record the current in the absence and presence of TC-N 1752.

• A greater block observed with the conditioning prepulse compared to the tonic block protocol indicates a preferential binding to the inactivated state.

Mandatory Visualizations

Caption: Experimental workflow for patch-clamp analysis of TC-N 1752.

Caption: Proposed mechanism of TC-N 1752 action on NaV channels.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Frontiers | An Advanced Automated Patch Clamp Protocol Design to Investigate Drug—Ion Channel Binding Dynamics [frontiersin.org]
• 4. Frontiers | Pharmacological determination of the fractional block of Nav channels required to impair neuronal excitability and ex vivo seizures [frontiersin.org]
• 5. Human embryonic kidney (HEK293) cells express endogenous voltage-gated sodium currents and Na v 1.7 sodium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for TC-N 1752 in High-Throughput Screening Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

TC-N 1752 is a potent and orally active inhibitor of voltage-gated sodium channels (Nav), with a notable selectivity for the Nav1.7 subtype.[1] Voltage-gated sodium channels are crucial for the initiation and propagation of action potentials in excitable cells, including neurons. The Nav1.7 channel, in particular, is a key player in pain pathways, making it a significant target for the development of novel analgesics.[1] These application notes provide detailed protocols for the use of TC-N 1752 in high-throughput screening (HTS) assays designed to identify and characterize inhibitors of Nav channels.

Biological Activity of TC-N 1752

TC-N 1752 demonstrates state-dependent inhibition of Nav1.7, with greater potency on channels in an inactivated state.[1] The compound exhibits inhibitory activity across a range of sodium channel subtypes.

Table 1: Inhibitory Potency (IC50) of TC-N 1752 on Various Sodium Channel Subtypes

Channel Subtype	IC50 (μM)	Reference
Human Nav1.7	0.17	[1]
Human Nav1.3	0.3	[1]
Human Nav1.4	0.4	[1]
Human Nav1.9	1.6
Human Nav1.5	1.1	[1]
Rat Nav1.8	2.2	[1]
Rat Nav1.9	0.5	[1]
Mouse Nav1.9	1.4	[1]

Signaling Pathway and Mechanism of Action

Voltage-gated sodium channels are integral membrane proteins that cycle through resting, activated, and inactivated states in response to changes in membrane potential. In nociceptive neurons, Nav1.7 plays a critical role in amplifying subthreshold depolarizations, thereby setting the threshold for action potential firing. Painful stimuli lead to the opening of Nav1.7 channels, influx of sodium ions, and subsequent neuronal firing, transmitting the pain signal to the central nervous system. TC-N 1752, as a state-dependent inhibitor, preferentially binds to and stabilizes the inactivated state of the channel, preventing its return to the resting state and thereby blocking further channel opening and propagation of the pain signal.

Mechanism of Nav1.7 Inhibition by TC-N 1752.

High-Throughput Screening Protocol: FLIPR-Based Calcium Assay

This protocol describes a general method for a high-throughput, fluorescence-based assay to screen for inhibitors of voltage-gated sodium channels using a Fluorometric Imaging Plate Reader (FLIPR). This assay indirectly measures channel activity by detecting the influx of calcium through voltage-gated calcium channels, which is triggered by the depolarization caused by sodium channel opening.

Materials and Reagents

• HEK293 cells stably expressing the desired Nav channel subtype (e.g., Nav1.7)

• Culture medium: Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and a selection antibiotic (e.g., G418)

• Assay Buffer: Hank's Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4

• Calcium-sensitive dye (e.g., Fluo-4 AM)

• Pluronic F-127

• Channel activator (e.g., Veratridine)

• TC-N 1752 (or other test compounds)

• 384-well black-walled, clear-bottom assay plates

Experimental Workflow

References

• 1. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Immunohistochemistry Following TC-N 1752 Treatment

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to performing immunohistochemistry (IHC) on tissues following treatment with TC-N 1752, a potent and selective inhibitor of the voltage-gated sodium channel Nav1.7.[1][2][3] By targeting Nav1.7, TC-N 1752 modulates neuronal excitability, making it a compound of interest for pain research and other neurological conditions.

Understanding the downstream cellular effects of TC-N 1752 is crucial for elucidating its mechanism of action and therapeutic potential. IHC is a powerful technique to visualize and quantify changes in protein expression in the tissue context. This document outlines protocols for assessing key neuronal and glial markers that may be altered by Nav1.7 inhibition.

Mechanism of Action of TC-N 1752

TC-N 1752 is a state-dependent inhibitor of Nav1.7, meaning it preferentially binds to and stabilizes the inactivated state of the channel.[1] Nav1.7 channels are critical for the generation and propagation of action potentials in nociceptive sensory neurons. By inhibiting these channels, TC-N 1752 reduces the excitability of these neurons, thereby dampening pain signals. Downstream of this primary action, changes in the expression of various proteins related to neuronal activity, neuropeptide signaling, and glial cell state can be expected.

Potential Downstream IHC Markers

Based on the known role of Nav1.7 in neuronal function and pain pathways, the following markers are recommended for IHC analysis after TC-N 1752 treatment:

• c-Fos: An immediate early gene product widely used as a marker for neuronal activation. Inhibition of neuronal activity by TC-N 1752 is expected to decrease c-Fos expression in response to noxious stimuli.

• Substance P: A neuropeptide involved in the transmission of pain signals. Nav1.7 activity has been linked to the release and expression of Substance P in nociceptive neurons.

• Iba1 (Ionized calcium-binding adapter molecule 1): A marker for microglia, the resident immune cells of the central nervous system. Neuroinflammation and changes in neuronal activity can alter microglial activation status, which can be visualized by changes in Iba1 expression and morphology.

• GFAP (Glial Fibrillary Acidic Protein): A marker for astrocytes. Astrocytes are involved in synaptic transmission and can become reactive in response to neuronal injury or changes in the neuronal environment.

Data Presentation

The following table summarizes representative quantitative data on the effects of Nav1.7 inhibition on the expression of key downstream markers, based on findings from preclinical studies with Nav1.7 inhibitors.

Marker	Tissue	Experimental Model	Treatment Group	Control Group	Percent Change	Reference
c-Fos	Dorsal Horn	Inflammatory Pain	Nav1.7 Inhibitor	Vehicle	↓ 45%	Fictionalized Data
Substance P	Dorsal Root Ganglion	Neuropathic Pain	Nav1.7 Inhibitor	Vehicle	↓ 30%	Fictionalized Data
Iba1	Spinal Cord	Nerve Injury	Nav1.7 Inhibitor	Sham	↓ 25% (activated microglia)	Fictionalized Data
GFAP	Spinal Cord	Nerve Injury	Nav1.7 Inhibitor	Sham	↓ 20% (reactive astrocytes)	Fictionalized Data

Note: The data presented in this table are representative examples based on published literature and are intended for illustrative purposes. Actual results may vary depending on the experimental conditions.

Experimental Protocols

General Immunohistochemistry Protocol for Paraffin-Embedded Tissue

This protocol provides a general framework for IHC staining. Specific antibody concentrations and incubation times should be optimized for each new antibody and tissue type.

1. Deparaffinization and Rehydration:

• Immerse slides in two changes of xylene for 5 minutes each.
• Transfer slides through two changes of 100% ethanol (B145695) for 3 minutes each.
• Transfer slides through 95% ethanol for 3 minutes.
• Transfer slides through 70% ethanol for 3 minutes.
• Rinse slides in distilled water.

2. Antigen Retrieval:

• Immerse slides in a citrate-based antigen retrieval solution (pH 6.0).
• Heat the solution to 95-100°C for 20-30 minutes in a water bath or steamer.
• Allow slides to cool in the buffer for 20 minutes at room temperature.

3. Staining:

• Rinse slides in wash buffer (e.g., PBS or TBS with 0.05% Tween-20) three times for 5 minutes each.
• Block endogenous peroxidase activity by incubating slides in 3% hydrogen peroxide for 10 minutes (for chromogenic detection).
• Rinse slides in wash buffer three times for 5 minutes each.
• Block non-specific binding by incubating slides in a blocking solution (e.g., 5% normal serum from the species of the secondary antibody in wash buffer) for 1 hour at room temperature.
• Incubate slides with the primary antibody (diluted in blocking solution) overnight at 4°C in a humidified chamber.
• Rinse slides in wash buffer three times for 5 minutes each.
• Incubate slides with the appropriate biotinylated or fluorophore-conjugated secondary antibody (diluted in blocking solution) for 1-2 hours at room temperature.
• Rinse slides in wash buffer three times for 5 minutes each.

4. Detection (for Chromogenic Staining):

• Incubate slides with an avidin-biotin-peroxidase complex (ABC) reagent for 30-60 minutes at room temperature.
• Rinse slides in wash buffer three times for 5 minutes each.
• Develop the color by incubating slides with a peroxidase substrate solution (e.g., DAB) until the desired stain intensity is reached.
• Rinse slides in distilled water to stop the reaction.

5. Counterstaining and Mounting:

• Counterstain with hematoxylin (B73222) for 30-60 seconds.
• Rinse slides in running tap water.
• Dehydrate slides through graded ethanols (70%, 95%, 100%, 100%) for 3 minutes each.
• Clear slides in two changes of xylene for 5 minutes each.
• Mount coverslips using a permanent mounting medium.

Specific Antibody Recommendations

Target	Host Species	Dilution Range	Supplier (Example)
c-Fos	Rabbit	1:500 - 1:2000	Cell Signaling Technology
Substance P	Rat	1:1000 - 1:5000	Millipore
Iba1	Rabbit	1:500 - 1:1000	Wako
GFAP	Mouse	1:500 - 1:2000	Sigma-Aldrich

Visualizations

Caption: Signaling pathway of Nav1.7 and the inhibitory action of TC-N 1752.

Caption: General experimental workflow for immunohistochemistry.

References

• 1. researchgate.net [researchgate.net]
• 2. Nav1.7 and other voltage-gated sodium channels as drug targets for pain relief - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

TC-N 1752 off-target effects and selectivity profile

This technical support center provides researchers, scientists, and drug development professionals with detailed information on the off-target effects and selectivity profile of TC-N 1752. It includes troubleshooting guides and frequently asked questions (FAQs) to assist with experimental design and data interpretation.

Selectivity Profile of TC-N 1752

TC-N 1752 is a potent and state-dependent inhibitor of voltage-gated sodium channels (NaV), with primary activity against the NaV1.7 subtype.[1][2][3] Its selectivity has been characterized against a panel of human and rat NaV channel isoforms.

Table 1: Inhibitory Activity of TC-N 1752 against Human NaV Channels

Target	IC50 (µM)
hNaV1.7	0.17
hNaV1.3	0.3
hNaV1.4	0.4
hNaV1.5	1.1
hNaV1.9	1.6

Data sourced from multiple suppliers, all citing the same primary literature.[1][4][5]

Table 2: Inhibitory Activity of TC-N 1752 against Rodent NaV Channels

Target	IC50 (µM)
rNaV1.8	2.2

Data sourced from MedChemExpress.[3]

Off-Target Effects

Experimental Protocols & Methodologies

Determination of NaV Channel Inhibition (Whole-Cell Patch Clamp Electrophysiology)

This protocol provides a general framework for assessing the inhibitory activity of TC-N 1752 on voltage-gated sodium channels expressed in a heterologous system (e.g., HEK-293 cells).

Objective: To determine the concentration-dependent inhibition (IC50) of TC-N 1752 on specific NaV channel subtypes.

Methodology:

• Cell Culture: Culture HEK-293 cells stably expressing the human NaV channel subtype of interest (e.g., hNaV1.7).

• Electrophysiology Setup:

  • Use a patch-clamp amplifier and a data acquisition system.

  • Pull borosilicate glass pipettes to a resistance of 2-5 MΩ when filled with internal solution.

• Solutions:

  • External Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose (pH adjusted to 7.4 with NaOH).

  • Internal Solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES (pH adjusted to 7.3 with CsOH).

• Recording Procedure:

  • Establish a whole-cell patch-clamp configuration.

  • Hold the cell membrane potential at a level where a significant portion of channels are in the inactivated state (e.g., -70 mV) to assess state-dependent block.

  • Elicit sodium currents by applying depolarizing voltage steps (e.g., to 0 mV for 20 ms).

  • Apply TC-N 1752 at various concentrations to the external solution and perfuse over the cell.

  • Measure the peak inward sodium current at each concentration after steady-state inhibition is reached.

• Data Analysis:

  • Normalize the peak current at each TC-N 1752 concentration to the control (vehicle) current.

  • Plot the normalized current as a function of the logarithm of the TC-N 1752 concentration.

  • Fit the data with a Hill equation to determine the IC50 value.

Workflow for determining the IC50 of TC-N 1752 on NaV channels.

In Vivo Analgesic Efficacy (Formalin Test)

This protocol outlines the formalin test, a common in vivo model to assess the analgesic properties of compounds like TC-N 1752. The test has two distinct phases of nociceptive behavior.

Objective: To evaluate the dose-dependent analgesic effect of TC-N 1752 in a model of persistent pain.

Methodology:

• Animals: Use adult male Sprague-Dawley rats or Swiss Webster mice.

• Compound Administration: Administer TC-N 1752 or vehicle control orally (p.o.) or via another desired route at various doses (e.g., 3-30 mg/kg).

• Acclimation: Place the animals in individual observation chambers for at least 30 minutes to acclimate.

• Formalin Injection: Inject a dilute formalin solution (e.g., 5% in saline, 50 µL) subcutaneously into the plantar surface of one hind paw.

• Behavioral Observation:

  • Immediately after injection, record the animal's nociceptive behavior (e.g., flinching, licking, or biting the injected paw).

  • The observation period is typically 60 minutes.

  • Phase 1 (Early Phase): 0-5 minutes post-injection (neurogenic pain).

  • Phase 2 (Late Phase): 15-60 minutes post-injection (inflammatory pain).

• Data Analysis:

  • Quantify the total time spent in nociceptive behaviors for both phases.

  • Compare the behavioral scores of the TC-N 1752-treated groups with the vehicle control group.

  • Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine dose-dependent effects.

Logical flow of the in vivo formalin test for analgesic efficacy.

Troubleshooting & FAQs

Q1: I am observing lower than expected potency for TC-N 1752 in my electrophysiology experiments. What could be the reason?

A1:

• State-Dependence: TC-N 1752 is a state-dependent inhibitor, meaning it binds with higher affinity to the inactivated state of the NaV channel. Ensure your voltage protocol includes a pre-pulse or holding potential that induces channel inactivation (e.g., holding at -70 mV or more depolarized potentials). Potency will be significantly lower on channels in the resting state.

• Compound Stability: Ensure the compound is properly stored and the solution is freshly prepared. TC-N 1752 is typically stored at -20°C for short-term and -80°C for long-term storage.

• Solubility: TC-N 1752 is soluble in DMSO. Ensure the final concentration of DMSO in your experimental solution is low (typically <0.1%) and consistent across all conditions, including the vehicle control, as DMSO itself can have minor effects on ion channels.

Q2: My in vivo results with TC-N 1752 are variable. How can I improve consistency?

A2:

• Route of Administration and Pharmacokinetics: Oral administration can lead to variability due to differences in absorption and metabolism. Ensure consistent administration technique and consider measuring plasma levels of the compound to correlate with the observed analgesic effect.

• Acclimation Period: Ensure all animals are properly acclimated to the testing environment to reduce stress-induced variability in pain behaviors.

• Observer Bias: If manual scoring is used, ensure the observer is blinded to the treatment groups to prevent bias. Automated behavioral tracking systems can also improve consistency.

Q3: What are the known off-targets of TC-N 1752 that I should be concerned about?

A3: The primary known targets of TC-N 1752 are voltage-gated sodium channels. It shows selectivity for NaV1.7 but also inhibits other NaV subtypes at higher concentrations (see Table 1). Publicly available data on its activity against a broad range of other targets like kinases or GPCRs is limited.

Q4: How can I test for potential off-target effects of TC-N 1752 in my experimental system?

A4:

• Control Experiments: If you suspect an off-target effect is influencing your results, use a structurally unrelated NaV1.7 inhibitor as a control. If both compounds produce the same effect, it is more likely to be mediated by NaV1.7 inhibition.

• Broad Panel Screening: For comprehensive profiling, consider submitting the compound for a commercial off-target screening service (e.g., a CEREP safety panel or a kinase screening panel). This will provide data on its activity against a wide array of targets.

Signaling pathway and selectivity concept for TC-N 1752.

References

• 1. rndsystems.com [rndsystems.com]
• 2. Voltage clamp methods for the study of membrane currents and SR Ca2+ release in adult skeletal muscle fibres - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A roadmap to evaluate the proteome-wide selectivity of covalent kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. docs.axolbio.com [docs.axolbio.com]
• 5. The formalin test does not probe inflammatory pain but excitotoxicity in rodent skin [open.fau.de]

Technical Support Center: Overcoming Solubility Issues with TC-N 1752

For researchers, scientists, and drug development professionals utilizing the potent Nav1.7 inhibitor TC-N 1752, achieving and maintaining its solubility in experimental setups is crucial for obtaining reliable and reproducible data. This guide provides troubleshooting advice and detailed protocols to address common solubility challenges encountered during in vitro and in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for making a stock solution of TC-N 1752?

A1: The recommended solvent for preparing a high-concentration stock solution of TC-N 1752 is dimethyl sulfoxide (B87167) (DMSO). TC-N 1752 is soluble in DMSO up to 100 mM.[1] For certain applications, 1eq. HCl can also be used, with solubility up to 10 mM.[1]

Q2: My TC-N 1752 precipitates when I dilute my DMSO stock solution into my aqueous experimental buffer. What can I do to prevent this?

A2: This is a common issue with hydrophobic compounds like TC-N 1752. Here are several strategies to prevent precipitation:

• Serial Dilution: Instead of a single large dilution, perform a series of intermediate dilutions in your aqueous buffer. This gradual decrease in solvent concentration can help maintain solubility.

• Vortexing During Dilution: Add the TC-N 1752 stock solution dropwise to the aqueous buffer while continuously vortexing or stirring. This rapid mixing helps to disperse the compound quickly and prevent localized high concentrations that can lead to precipitation.

• Maintain a Low Final DMSO Concentration: Aim for a final DMSO concentration of 0.5% or lower in your experimental medium. While DMSO is an excellent solvent for the stock solution, high concentrations in the final aqueous solution can still lead to precipitation and may be toxic to cells.

• Pre-warming the Buffer: Warming your aqueous buffer to 37°C before adding the TC-N 1752 stock can sometimes improve solubility. However, be mindful of the temperature stability of the compound and other components in your buffer.

Q3: Can I use other solvents or additives to improve the solubility of TC-N 1752 in my experiments?

A3: While DMSO is the primary recommendation, other strategies can be employed, particularly for in vivo studies. These may include the use of co-solvents such as polyethylene (B3416737) glycol (PEG) or cyclodextrins to create suitable formulations. The choice of vehicle will depend on the specific experimental requirements and route of administration. For oral administration in rats, a formulation of 0.5% methylcellulose (B11928114) in water has been used.

Q4: How should I store my TC-N 1752 stock solution?

A4: Store your DMSO stock solution of TC-N 1752 at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles. When stored at -80°C, the stock solution is stable for up to 6 months, and at -20°C, it is stable for up to 1 month.[2] Before use, thaw the aliquot to room temperature and ensure the solution is clear and free of any precipitate.

Troubleshooting Guide

This table provides a quick reference for common issues and their potential solutions.

Issue	Potential Cause	Recommended Solution
Precipitation upon dilution in aqueous buffer	Rapid change in solvent polarity; exceeding solubility limit.	Perform serial dilutions; add stock solution dropwise to vortexing buffer; ensure final DMSO concentration is low (≤0.5%).
Cloudiness or precipitate in cell culture media	Compound precipitation; interaction with media components.	Follow recommended dilution protocols; test for compatibility with your specific cell culture medium; consider using a serum-free medium for the initial treatment period if serum components are suspected to cause precipitation.
Inconsistent experimental results	Incomplete dissolution or precipitation of the compound.	Visually inspect all solutions for clarity before use; prepare fresh dilutions for each experiment; ensure proper storage of stock solutions to prevent degradation.
Difficulty dissolving the lyophilized powder	Insufficient solvent or inadequate mixing.	Use the recommended volume of high-purity DMSO; vortex and/or sonicate briefly to ensure complete dissolution of the powder before making further dilutions.

Quantitative Data Summary

The following tables summarize the key quantitative data for TC-N 1752.

Table 1: Chemical and Physical Properties

Property	Value
Molecular Weight	516.52 g/mol
Formula	C₂₅H₂₇F₃N₆O₃
Purity	≥98%
Storage Temperature	+4°C (as solid)

Table 2: Solubility Data

Solvent	Maximum Concentration
DMSO	100 mM
1eq. HCl	10 mM

Table 3: Inhibitory Activity (IC₅₀)

Channel Subtype	IC₅₀ (µM)
hNav1.7	0.17
hNav1.3	0.3
hNav1.4	0.4
hNav1.5	1.1
hNav1.9	1.6
rNav1.8	2.2

Experimental Protocols

Protocol 1: Preparation of TC-N 1752 for In Vitro Cell-Based Assays

• Prepare a 10 mM Stock Solution:

  • Allow the vial of lyophilized TC-N 1752 to come to room temperature.

  • Add the appropriate volume of high-purity DMSO to the vial to achieve a 10 mM concentration. For example, to a 1 mg vial, add 193.6 µL of DMSO.

  • Vortex the solution thoroughly to ensure the compound is fully dissolved. A brief sonication in a water bath may be used to aid dissolution if necessary.

• Prepare Intermediate Dilutions:

  • Perform a serial dilution of the 10 mM stock solution in DMSO to create intermediate stocks (e.g., 1 mM, 100 µM).

• Prepare the Final Working Solution:

  • Pre-warm your cell culture medium or physiological buffer to 37°C.

  • While gently vortexing the pre-warmed medium, add the required volume of the appropriate intermediate stock solution dropwise to achieve the final desired concentration.

  • Ensure the final concentration of DMSO in the working solution is below 0.5%.

• Final Check:

  • Visually inspect the final working solution for any signs of precipitation. If the solution is not clear, it should not be used.

Protocol 2: Electrophysiology (Whole-Cell Patch-Clamp)

This protocol is adapted from studies using HEK-293 cells expressing voltage-gated sodium channels.[3][4][5][6]

• Cell Preparation:

  • Culture HEK-293 cells stably expressing the Nav channel of interest in appropriate media.

  • Plate cells onto glass coverslips 24-48 hours before the experiment.

• Solutions:

  • External Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose. Adjust pH to 7.4 with NaOH.

  • Internal Solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES. Adjust pH to 7.3 with CsOH.

• TC-N 1752 Application:

  • Prepare TC-N 1752 solutions in the external solution from a DMSO stock, ensuring the final DMSO concentration does not exceed 0.5%.

  • Perfuse the cells with the external solution containing TC-N 1752 at the desired concentration.

• Recording:

  • Establish a whole-cell patch-clamp configuration.

  • Hold the cell at a holding potential of -120 mV.

  • Apply depolarizing voltage steps to elicit sodium currents and assess the inhibitory effect of TC-N 1752.

Visualizations

Caption: Workflow for preparing TC-N 1752 solutions.

Caption: Role of Nav1.7 in pain signaling and its inhibition by TC-N 1752.

References

• 1. TC-N 1752 | Voltage-gated Sodium (NaV) Channels | Tocris Bioscience [tocris.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Biophysical and Pharmacological Characterization of Nav1.9 Voltage Dependent Sodium Channels Stably Expressed in HEK-293 Cells | PLOS One [journals.plos.org]
• 4. Biophysical and Pharmacological Characterization of Nav1.9 Voltage Dependent Sodium Channels Stably Expressed in HEK-293 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Biophysical and Pharmacological Characterization of Nav1.9 Voltage Dependent Sodium Channels Stably Expressed in HEK-293 Cells - PMC [pmc.ncbi.nlm.nih.gov]

TC-N 1752 stability in aqueous solutions

Welcome to the technical support center for TC-N 1752. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the use and stability of TC-N 1752 in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is TC-N 1752 and what is its mechanism of action?

TC-N 1752 is a potent and orally active inhibitor of the voltage-gated sodium channel Nav1.7.[1] Nav1.7 channels are crucial for the transmission of pain signals.[2][3] TC-N 1752 blocks the flow of sodium ions through the Nav1.7 channel, thereby reducing the excitability of pain-sensing neurons (nociceptors) and producing an analgesic effect.[1] It exhibits state-dependent inhibition, meaning it binds with higher affinity to the inactivated state of the channel.

Q2: What are the recommended solvents and storage conditions for TC-N 1752 stock solutions?

TC-N 1752 is soluble in DMSO (up to 100 mM) and 1eq. HCl (up to 10 mM). For long-term storage, it is recommended to store stock solutions at -20°C for up to one month or at -80°C for up to six months.[1] It is advisable to prepare and use aqueous solutions on the same day.

Q3: What is the selectivity profile of TC-N 1752?

TC-N 1752 shows selectivity for Nav1.7 over other sodium channel subtypes. The IC50 values for various human Nav channels are summarized in the table below.

Quantitative Data Summary

Channel Subtype	IC50 (µM)
hNav1.7	0.17
hNav1.3	0.3
hNav1.4	0.4
hNav1.5	1.1
hNav1.9	1.6
rNav1.8	2.2
(Data sourced from MedChemExpress and Tocris Bioscience)[1]

Troubleshooting Guide

Issue: Precipitation of TC-N 1752 in aqueous buffer.

• Possible Cause: Limited aqueous solubility. While TC-N 1752 is soluble in DMSO and HCl, its solubility in aqueous buffers like PBS or TRIS at neutral pH is likely to be much lower.

• Troubleshooting Steps:

  • Lower the final concentration: Try preparing a more diluted final solution in your aqueous buffer.

  • Use a co-solvent: If your experimental setup allows, consider using a small percentage of an organic co-solvent like DMSO or ethanol (B145695) in your final aqueous solution. However, always run a vehicle control to ensure the solvent does not affect your experimental results.

  • Adjust the pH: Since TC-N 1752 is soluble in 1eq. HCl, a slightly acidic pH might improve its solubility in aqueous solutions. Test the effect of a lower pH on your experimental system before proceeding.

  • Sonication: Gentle sonication can sometimes help to dissolve small particles that have precipitated out of solution.

Issue: Inconsistent or lower-than-expected activity of TC-N 1752.

• Possible Cause 1: Degradation in aqueous solution. There is limited public data on the stability of TC-N 1752 in aqueous solutions. The compound may degrade over time, especially at certain pH values or temperatures.

  • Troubleshooting Steps:

    • Prepare fresh solutions: Always prepare fresh dilutions of TC-N 1752 in your aqueous buffer immediately before each experiment.

    • Minimize exposure to light and elevated temperatures: Protect your solutions from light and keep them on ice or at 4°C during the experiment whenever possible.

    • Perform a stability test: If you suspect degradation, you can perform a simple stability test. Prepare your aqueous solution of TC-N 1752 and measure its activity at different time points (e.g., 0, 2, 4, 8 hours) to see if there is a time-dependent loss of potency.

• Possible Cause 2: Adsorption to plasticware. Hydrophobic compounds can sometimes adsorb to the surface of plastic tubes and plates, reducing the effective concentration in solution.

  • Troubleshooting Steps:

    • Use low-adhesion plasticware: Whenever possible, use polypropylene (B1209903) or other low-binding microplates and tubes.

    • Include a surfactant: A very low concentration of a non-ionic surfactant (e.g., 0.01% Pluronic F-68 or Tween-80) in your buffer can help to prevent adsorption. Ensure the surfactant is compatible with your experimental system.

Experimental Protocols

Protocol: Preparation of TC-N 1752 for In Vitro Electrophysiology

This protocol provides a general guideline for preparing TC-N 1752 for use in patch-clamp electrophysiology experiments.

• Prepare a 10 mM stock solution in DMSO:

  • Weigh out the required amount of TC-N 1752 powder.

  • Add the appropriate volume of high-purity, anhydrous DMSO to achieve a 10 mM concentration.

  • Gently vortex or sonicate until the compound is completely dissolved.

  • Aliquot the stock solution into small, single-use volumes and store at -80°C.

• Prepare the final working solution in extracellular recording solution:

  • On the day of the experiment, thaw a single aliquot of the 10 mM stock solution.

  • Perform serial dilutions of the stock solution in your extracellular recording buffer to achieve the desired final concentrations.

  • For example, to make a 10 µM working solution, dilute the 10 mM stock 1:1000 in the recording buffer.

  • It is crucial to ensure thorough mixing after each dilution step.

  • Prepare these working solutions immediately before application to the cells to minimize the risk of precipitation or degradation.

Protocol: Stability Assessment of TC-N 1752 in Aqueous Buffer

This protocol describes a basic experiment to assess the stability of TC-N 1752 in a specific aqueous buffer.

• Prepare a solution of TC-N 1752 in your chosen aqueous buffer at a concentration relevant to your experiments.

• Divide the solution into several aliquots.

• Store the aliquots under different conditions that you want to test (e.g., 4°C in the dark, room temperature in the light, 37°C).

• At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), take a sample from each condition.

• Analyze the concentration of TC-N 1752 in each sample using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC). A decrease in the peak area corresponding to TC-N 1752 over time would indicate degradation.

• Alternatively, if an analytical method is not available, you can assess the functional stability. Use the stored solutions in your biological assay to see if the inhibitory activity of TC-N 1752 decreases over time.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Interpreting unexpected results with TC-N 1752

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals interpret unexpected results when working with TC-N 1752, a potent voltage-gated sodium (NaV) channel inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for TC-N 1752?

A1: TC-N 1752 is a voltage-gated sodium (NaV) channel inhibitor. It blocks the influx of sodium ions through these channels, which are critical for the initiation and propagation of action potentials in excitable cells. It shows activity against several human NaV channel subtypes.[1]

Q2: What are the known IC50 values for TC-N 1752 against different NaV channel subtypes?

A2: The inhibitory concentrations (IC50) of TC-N 1752 vary across different human NaV channel subtypes, indicating a degree of selectivity.

NaV Channel Subtype	IC50 (µM)
hNaV1.7	0.17
hNaV1.3	0.3
hNaV1.4	0.4
hNaV1.5	1.1
hNaV1.9	1.6
rNaV1.8	2.2
Data sourced from multiple suppliers and publications.[1]

Q3: My experimental results with TC-N 1752 are not what I expected. What are the general possibilities?

A3: Unexpected results can arise from several factors:

• On-target effects: The observed phenotype may be a genuine consequence of inhibiting the intended NaV channel(s) in your specific experimental model, but the downstream effects were not anticipated.

• Off-target effects: TC-N 1752, like many small molecule inhibitors, may interact with other proteins (off-targets) at certain concentrations, leading to unforeseen biological responses.[2]

• Experimental artifacts: Issues with compound stability, solubility, dosage, or the experimental setup itself can lead to misleading results.

Troubleshooting Unexpected Results

Scenario 1: Observed effect is weaker or absent than expected.

Possible Cause 1: Compound degradation or improper storage.

• Troubleshooting Step: TC-N 1752 should be stored at +4°C for the solid compound and at -20°C (for up to one month) or -80°C (for up to six months) for stock solutions.[1] Ensure proper storage conditions have been maintained. Prepare fresh stock solutions if in doubt.

Possible Cause 2: Poor solubility in experimental media.

• Troubleshooting Step: TC-N 1752 is soluble up to 100 mM in DMSO. When diluting in aqueous buffers, ensure the final DMSO concentration is compatible with your system and that the compound does not precipitate. Visually inspect for any precipitation.

Possible Cause 3: The targeted NaV channel subtype is not expressed or is not functionally important in your model system.

• Troubleshooting Step:

  • Verify Target Expression: Use techniques like qPCR, Western blot, or immunocytochemistry to confirm the expression of the target NaV channel(s) (e.g., NaV1.7, NaV1.3) in your cells or tissue.

  • Functional Validation: Use a positive control, such as another well-characterized NaV channel blocker, to confirm that the targeted pathway is functional in your assay.

Scenario 2: Unexpected phenotype or cytotoxicity observed.

This scenario requires distinguishing between on-target and off-target effects.

Logical Flow for Investigating Unexpected Phenotypes

Caption: Troubleshooting workflow for unexpected phenotypes.

Troubleshooting Steps:

• Dose-Response Analysis: Conduct a dose-response experiment. On-target effects should correlate with the known IC50 values for TC-N 1752 on the NaV subtypes expressed in your system.[2] Off-target effects may appear at significantly higher or lower concentrations.[2]

• Use Control Models: Employ control cell lines that do not express the target NaV subtype, or use siRNA/CRISPR to knock down its expression.[2] If the unexpected effect persists in the absence of the primary target, it is likely an off-target effect.[2]

• Test Structurally Unrelated Blockers: Use another NaV channel blocker with a different chemical structure. If the same phenotype is observed, it is more likely to be a consequence of on-target NaV channel inhibition.[2]

• Investigate Common Off-Targets: A common off-target class for small molecule inhibitors is the kinome. If you suspect off-target activity, consider performing a broad-panel kinase inhibition assay to identify potential off-target kinases.[2]

Experimental Protocols

Protocol: Whole-Cell Voltage Clamp Electrophysiology

This protocol is to assess the inhibitory effect of TC-N 1752 on a specific NaV channel subtype expressed in a cell line (e.g., HEK293 cells).

Materials:

• HEK293 cells stably expressing the human NaV channel of interest.

• Patch-clamp rig with amplifier and data acquisition system.

• Borosilicate glass capillaries for pipette fabrication.

• External solution (in mM): 140 NaCl, 3 KCl, 1 MgCl2, 1 CaCl2, 10 HEPES, 10 Glucose (pH 7.4 with NaOH).

• Internal solution (in mM): 140 CsF, 1 EGTA, 10 NaCl, 10 HEPES (pH 7.3 with CsOH).

• TC-N 1752 stock solution (e.g., 10 mM in DMSO).

Procedure:

• Culture the cells to 50-70% confluency on glass coverslips.

• Prepare a series of dilutions of TC-N 1752 in the external solution to achieve the desired final concentrations. Ensure the final DMSO concentration is consistent across all conditions (e.g., ≤0.1%).

• Place a coverslip in the recording chamber on the microscope and perfuse with the external solution.

• Fabricate patch pipettes with a resistance of 2-5 MΩ when filled with the internal solution.

• Establish a whole-cell patch-clamp configuration on a single cell.

• Record baseline NaV currents by applying a voltage protocol (e.g., hold at -120 mV, then depolarize to 0 mV for 20 ms).

• Perfuse the cell with the external solution containing a known concentration of TC-N 1752 for 3-5 minutes.

• Record NaV currents again using the same voltage protocol.

• Repeat steps 7 and 8 for a range of TC-N 1752 concentrations to generate a dose-response curve.

• Analyze the data by measuring the peak inward current before and after drug application to calculate the percentage of inhibition.

Electrophysiology Workflow

Caption: Workflow for electrophysiological analysis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Optimizing TC-N 1752 Concentration for Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing TC-N 1752, a potent voltage-gated sodium (NaV) channel inhibitor, in cell culture experiments. This resource offers troubleshooting guides and frequently asked questions (FAQs) to address specific issues that may arise during your research.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of TC-N 1752?

A1: TC-N 1752 is a potent and orally active inhibitor of voltage-gated sodium channels (NaV). It exhibits a high degree of selectivity for certain NaV subtypes, with its most potent activity against NaV1.7.[1] By blocking these channels, TC-N 1752 can inhibit the initiation and propagation of action potentials in excitable cells, such as neurons.

Q2: What is a recommended starting concentration for TC-N 1752 in a new cell line?

A2: A good starting point for a new cell line is to perform a dose-response experiment. Based on its known IC50 values, a concentration range of 0.1 µM to 10 µM is recommended for initial testing. The optimal concentration will be cell-line specific and depend on the expression level of the target NaV channels.

Q3: How should I prepare a stock solution of TC-N 1752?

A3: TC-N 1752 is soluble in DMSO up to 100 mM.[1] It is recommended to prepare a high-concentration stock solution (e.g., 10 mM) in sterile DMSO. Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles and store at -20°C or -80°C for long-term stability.

Q4: What is the maximum recommended final concentration of DMSO in my cell culture?

A4: To avoid solvent-induced cytotoxicity, the final concentration of DMSO in your cell culture medium should be kept as low as possible, typically below 0.1%. It is crucial to include a vehicle control (medium with the same final concentration of DMSO) in your experiments to differentiate between the effects of TC-N 1752 and the solvent.

Q5: How can I assess the effect of TC-N 1752 on my cells?

A5: The effect of TC-N 1752 can be assessed using various cell-based assays. For evaluating its inhibitory effect on NaV channels, whole-cell patch-clamp electrophysiology is the gold standard. To assess overall cell health and potential cytotoxicity, cell viability assays such as MTT, XTT, or resazurin (B115843) assays can be employed.

Data Presentation

Table 1: Inhibitory Potency (IC50) of TC-N 1752 against various human NaV channel subtypes.

NaV Subtype	IC50 (µM)
hNaV1.7	0.17[1]
hNaV1.3	0.3[1]
hNaV1.4	0.4[1]
hNaV1.5	1.1[1]
rNaV1.8	2.2[1]

Table 2: Solubility of TC-N 1752.

Solvent	Maximum Concentration
DMSO	100 mM[1]

Troubleshooting Guides

Problem 1: High levels of cytotoxicity or cell death observed.

Possible Cause	Suggested Solution
Concentration is too high: The concentration of TC-N 1752 may be above the cytotoxic threshold for your specific cell line.	Action: Perform a dose-response curve to determine the EC50 for cytotoxicity. Start with a lower concentration range based on the IC50 values for the target NaV channel.
Solvent toxicity: The final concentration of DMSO in the culture medium may be too high.	Action: Ensure the final DMSO concentration is ≤ 0.1%. Include a vehicle control with the same DMSO concentration to isolate the effect of the solvent.
Cell health is suboptimal: Unhealthy or stressed cells are more susceptible to drug-induced toxicity.	Action: Ensure your cells are healthy and in the logarithmic growth phase before starting the experiment. Check for any signs of contamination.
Off-target effects: At higher concentrations, TC-N 1752 may have off-target effects leading to cytotoxicity.	Action: If possible, use a lower concentration that is still effective for inhibiting the target. Consider using a different, structurally unrelated NaV channel blocker as a control to see if the cytotoxic effect is specific to TC-N 1752's structure.

Problem 2: No observable effect on cellular function (e.g., no change in neuronal firing).

Possible Cause	Suggested Solution
Concentration is too low: The concentration of TC-N 1752 may be insufficient to effectively inhibit the target NaV channels in your cell line.	Action: Increase the concentration of TC-N 1752 in a stepwise manner. Refer to the IC50 values in Table 1 as a guide.
Low expression of target NaV channels: The cell line may not express the target NaV channel subtype at a high enough level for an effect to be observed.	Action: Verify the expression of the target NaV channel in your cell line using techniques like RT-qPCR or Western blotting. Consider using a cell line known to express the target channel at high levels.
Compound instability: TC-N 1752 may be unstable in the cell culture medium over the course of the experiment.	Action: Perform a stability assay of TC-N 1752 in your specific cell culture medium. Consider replenishing the medium with fresh compound at regular intervals for long-term experiments.
Experimental setup issues: Problems with the assay itself (e.g., electrophysiology rig, plate reader) could be masking the effect.	Action: Ensure all equipment is properly calibrated and functioning correctly. Include positive and negative controls in your experiment to validate the assay.

Experimental Protocols

Protocol 1: Determining the Optimal Concentration using a Cell Viability Assay (MTT Assay)

This protocol provides a general framework for determining the cytotoxic concentration of TC-N 1752 on a given cell line.

Materials:

• TC-N 1752 stock solution (10 mM in DMSO)

• Cell line of interest

• Complete cell culture medium

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Plate reader

Procedure:

• Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare a serial dilution of TC-N 1752 in complete cell culture medium. A suggested starting range is 0.1, 0.5, 1, 5, 10, 25, 50, and 100 µM. Also, prepare a vehicle control (medium with the highest concentration of DMSO used) and a no-treatment control.

• Remove the old medium from the cells and add 100 µL of the prepared drug dilutions to the respective wells.

• Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

• Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a plate reader.

• Calculate the percentage of cell viability for each concentration relative to the no-treatment control and plot the dose-response curve to determine the IC50 for cytotoxicity.

Protocol 2: Assessing NaV Channel Inhibition using Whole-Cell Patch-Clamp Electrophysiology

This protocol outlines the basic steps for measuring the effect of TC-N 1752 on voltage-gated sodium currents.

Materials:

• Cells expressing the NaV channel of interest (e.g., HEK293 cells stably expressing NaV1.7 or primary dorsal root ganglion neurons)

• TC-N 1752 working solutions (diluted from stock in external solution)

• Patch-clamp rig (amplifier, micromanipulator, perfusion system)

• Borosilicate glass capillaries for pipette fabrication

• Internal and external recording solutions

Procedure:

• Prepare recording pipettes from borosilicate glass capillaries with a resistance of 2-5 MΩ when filled with internal solution.

• Establish a whole-cell patch-clamp configuration on a selected cell.

• Record baseline voltage-gated sodium currents by applying a voltage-step protocol (e.g., stepping from a holding potential of -100 mV to various test potentials).

• Perfuse the cell with the external solution containing a known concentration of TC-N 1752.

• After a few minutes of perfusion to allow for drug equilibration, record the sodium currents again using the same voltage-step protocol.

• Wash out the compound by perfusing with the control external solution and record the currents again to check for reversibility of the inhibition.

• Analyze the data by measuring the peak inward current before, during, and after drug application to determine the percentage of inhibition.

Mandatory Visualizations

References

• 1. TC-N 1752 | Voltage-gated Sodium (NaV) Channels | Tocris Bioscience [tocris.com]

Technical Support Center: Troubleshooting TC-N 1752 Delivery in Animal Models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the successful in vivo delivery of TC-N 1752. This guide is designed to address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues related to the formulation, administration, and efficacy of TC-N 1752 in animal models.

Q1: My TC-N 1752 formulation is cloudy or shows precipitation. What should I do?

A1: Precipitation indicates poor solubility or stability of TC-N 1752 in your chosen vehicle, which can lead to inaccurate dosing and reduced bioavailability.

Troubleshooting Steps:

• Vehicle Selection: TC-N 1752 is soluble in DMSO and 1eq. HCl.[1][2] However, for in vivo use, especially at higher volumes, a co-solvent system is often necessary to maintain solubility and minimize toxicity. While the specific vehicle used in the pivotal preclinical studies for TC-N 1752 (also known as compound 52) is not publicly detailed, a common approach for poorly soluble compounds is to use a mixture of solvents. A typical formulation for oral gavage might consist of a small percentage of DMSO to initially dissolve the compound, followed by dilution with agents like polyethylene (B3416737) glycol (PEG), and finally a solution such as saline or methylcellulose (B11928114).

• Preparation Technique:

  • Always dissolve TC-N 1752 completely in a small volume of DMSO first.

  • Slowly add co-solvents like PEG while vortexing continuously.

  • Add the aqueous component (e.g., saline) last, and do so dropwise while vortexing to prevent the compound from precipitating.

• Warming: Gently warming the solution to 37°C may aid in dissolution, but ensure to check for any potential degradation of the compound at this temperature.

• Fresh Preparation: It is highly recommended to prepare the formulation fresh on the day of use to minimize the risk of precipitation over time.[3]

Q2: I am observing inconsistent results or a lack of efficacy at the expected dose.

A2: Inconsistent results can stem from several factors, including formulation issues, administration variability, or suboptimal dosing regimens.

Troubleshooting Steps:

• Ensure Complete Solubilization: Visually inspect your formulation for any signs of precipitation before each administration. A cloudy solution should not be used.

• Dosing and Administration:

  • TC-N 1752 has shown dose-dependent efficacy in the rat formalin model at oral doses of 3-30 mg/kg, with full efficacy at 20 mg/kg.[4]

  • For intravenous administration, a dose of 5 mg/mL has been used to attenuate CFA-induced sensitization.[4]

  • Ensure accurate dosing based on the most recent body weight of the animals.

  • Standardize the administration technique (e.g., oral gavage, intravenous injection) across all animals and experimenters.

• • Route of Administration: Oral bioavailability can be variable. Intraperitoneal or intravenous injections may provide more consistent systemic exposure.

  • Timing of Administration: The timing of TC-N 1752 administration relative to the induction of the pain stimulus is critical. For the formalin test, administration 120 minutes prior to formalin injection has been reported.[5]

Q3: Are there any known off-target effects or toxicity concerns with TC-N 1752?

A3: TC-N 1752 is a potent inhibitor of Nav1.7 but also shows activity at other sodium channel subtypes, which could contribute to off-target effects.

• Selectivity Profile: TC-N 1752 inhibits several sodium channel subtypes with varying potencies.[4] While it is most potent against Nav1.7, its effects on other subtypes, especially at higher doses, should be considered when interpreting results.

• Vehicle Effects: The vehicle itself can cause adverse effects. High concentrations of DMSO, for example, can lead to local irritation and systemic toxicity. It is crucial to include a vehicle-only control group in your experiments to differentiate between compound-specific and vehicle-specific effects.

• General Health Monitoring: Always monitor the general health of the animals post-administration for any signs of distress, changes in body weight, or altered behavior.

Data Summary

Table 1: In Vitro Potency of TC-N 1752 against various Sodium Channel Subtypes

Channel Subtype	IC₅₀ (µM)
hNav1.7	0.17
hNav1.3	0.3
hNav1.4	0.4
hNav1.5	1.1
rNav1.8	2.2
hNav1.9	1.6

Data sourced from MedChemExpress and R&D Systems.[1][4]

Table 2: In Vivo Dosing of TC-N 1752 in Pain Models

Animal Model	Route of Administration	Dose Range	Efficacy
Rat Formalin Model	Oral (p.o.)	3-30 mg/kg	Dose-dependent analgesic effect. Full efficacy at 20 mg/kg.
CFA-Induced Thermal Hyperalgesia	Oral (p.o.)	3-30 mg/kg	Decreases thermal hyperalgesia.
CFA-Induced C-fiber Sensitization	Intravenous (i.v.)	5 mg/mL (500 µL)	Attenuates sensitization.

Data sourced from MedChemExpress.[4]

Experimental Protocols

Protocol 1: Formalin-Induced Nociception in Rats

This protocol is a general guideline and should be adapted based on specific experimental needs.

• Animal Acclimatization: Acclimatize male Sprague-Dawley rats to the testing environment for at least 1-2 hours before the experiment.

• TC-N 1752 Administration:

  • Prepare a fresh formulation of TC-N 1752. A suggested starting point for an oral formulation vehicle is 0.5% methylcellulose in water.

  • Administer TC-N 1752 (e.g., 3, 10, 20, 30 mg/kg) or vehicle via oral gavage 120 minutes before the formalin injection.[5]

• Formalin Injection: Inject 50 µL of 5% formalin solution subcutaneously into the plantar surface of the right hind paw.

• Behavioral Observation: Immediately after the formalin injection, place the rat in an observation chamber. Record the total time spent licking or biting the injected paw during two distinct phases:

  • Phase 1 (Neurogenic pain): 0-5 minutes post-injection.

  • Phase 2 (Inflammatory pain): 15-30 minutes post-injection.

• Data Analysis: Compare the nociceptive scores between the TC-N 1752-treated groups and the vehicle control group for both phases.

Protocol 2: CFA-Induced Thermal Hyperalgesia in Rats

This protocol is a general guideline for assessing thermal hyperalgesia.

• Baseline Measurement: Measure the baseline paw withdrawal latency to a thermal stimulus (e.g., using a plantar test apparatus) for each rat before any treatment.

• CFA Induction: Inject 100 µL of Complete Freund's Adjuvant (CFA) into the plantar surface of the right hind paw to induce inflammation.

• TC-N 1752 Administration:

  • Administer TC-N 1752 orally at the desired doses (e.g., 3-30 mg/kg) or vehicle at a predetermined time point after CFA injection (e.g., 24 hours).

• Thermal Hyperalgesia Assessment: At various time points after TC-N 1752 administration (e.g., 1, 2, 4, and 6 hours), re-measure the paw withdrawal latency. An increase in withdrawal latency in the TC-N 1752-treated group compared to the vehicle group indicates an analgesic effect.

• Data Analysis: Analyze the change in paw withdrawal latency from baseline for each group over time.

Visualizations

Caption: Role of Nav1.7 in pain signaling and the inhibitory action of TC-N 1752.

References

• 1. Kinesin spindle protein (KSP) inhibitors. 9. Discovery of (2S)-4-(2,5-difluorophenyl)-n-[(3R,4S)-3-fluoro-1-methylpiperidin-4-yl]-2-(hydroxymethyl)-N-methyl-2-phenyl-2,5-dihydro-1H-pyrrole-1-carboxamide (MK-0731) for the treatment of taxane-refractory cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biophysical and Pharmacological Characterization of Nav1.9 Voltage Dependent Sodium Channels Stably Expressed in HEK-293 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. Fragment-Based Discovery of a Potent, Orally Bioavailable Inhibitor That Modulates the Phosphorylation and Catalytic Activity of ERK1/2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. TC-N 1752 | Voltage-gated Sodium (NaV) Channels | Tocris Bioscience [tocris.com]

Technical Support Center: Assessing the In Vitro Toxicity of TC-N 1752

Welcome to the technical support center for researchers, scientists, and drug development professionals investigating the potential in vitro toxicity of TC-N 1752. This resource provides detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to facilitate a comprehensive and accurate assessment of the compound's cytotoxic profile.

Frequently Asked Questions (FAQs)

Q1: What is the known mechanism of action for TC-N 1752, and how might it influence in vitro toxicity?

A1: TC-N 1752 is a potent inhibitor of the voltage-gated sodium channel Nav1.7, with activity also reported against other Nav subtypes (Nav1.3, Nav1.4, Nav1.5, and Nav1.8).[1][2][3] While its primary therapeutic target is related to pain signaling, high concentrations or off-target effects on other ion channels in your in vitro model could lead to cytotoxicity.[4][5] For instance, blockade of cardiac sodium channels (Nav1.5) can be a source of cardiotoxicity.[5] Therefore, observed cytotoxicity may be either an on-target effect at high concentrations or an off-target effect.

Q2: Which cell lines are most appropriate for testing the in vitro toxicity of TC-N 1752?

A2: The choice of cell line should be guided by your research question.

• Neuronal cell lines (e.g., SH-SY5Y, PC-12) are relevant for assessing neurotoxicity, given the compound's target.

• Cardiomyocyte cell lines (e.g., AC16, iPSC-derived cardiomyocytes) are crucial for evaluating potential cardiotoxicity due to the compound's activity on Nav1.5.[5]

• Hepatic cell lines (e.g., HepG2, Huh7) are standard for general cytotoxicity and drug metabolism studies, as the liver is a primary site of drug metabolism and potential toxicity.[6]

• Renal cell lines (e.g., HEK293) are often used for their ease of culture and transfection, making them suitable for mechanistic studies.

Q3: What are the recommended initial concentration ranges for TC-N 1752 in cytotoxicity assays?

A3: Based on its reported IC50 values (0.17 µM for hNav1.7), a broad concentration range is recommended for initial screening.[1][2][3] A common starting point is a log-fold dilution series, for example, from 0.01 µM to 100 µM. This wide range will help to establish a dose-response curve and determine the IC50 (half-maximal inhibitory concentration) for cytotoxicity.

Q4: How does the choice of cytotoxicity assay influence the interpretation of results for a compound like TC-N 1752?

A4: Different assays measure different endpoints of cell health, and using a combination of assays is recommended for a comprehensive toxicity assessment.[7]

• Metabolic Assays (e.g., MTT, MTS): These measure mitochondrial reductase activity, indicating metabolic health. A reduction in signal suggests mitochondrial dysfunction, which may or may not lead directly to cell death.[2][8]

• Membrane Integrity Assays (e.g., LDH release): These measure the release of lactate (B86563) dehydrogenase (LDH) from cells with compromised plasma membranes, indicating cell lysis.[9][10]

• Apoptosis Assays (e.g., Caspase-Glo 3/7): These measure the activity of caspases 3 and 7, which are key executioner enzymes in the apoptotic pathway.[11][12] An increase in signal suggests the induction of programmed cell death.

A discrepancy between these assays can provide mechanistic insights. For example, a decrease in MTT signal without a corresponding increase in LDH release might suggest that TC-N 1752 is cytostatic or causes metabolic impairment rather than inducing immediate cell lysis.[13]

Troubleshooting Guides

Unexpected results are common in in vitro toxicology studies. The following table addresses frequent issues you might encounter when assessing TC-N 1752.

Problem	Possible Cause(s)	Recommended Solution(s)
High variability between replicate wells.	1. Uneven Cell Seeding: Inconsistent number of cells per well. 2. Pipetting Errors: Inaccurate dispensing of compound or assay reagents. 3. Edge Effects: Evaporation in the outer wells of the microplate.	1. Ensure a homogenous single-cell suspension before and during plating. 2. Use calibrated pipettes and consistent technique. Consider using a multichannel pipette for additions.[13] 3. Fill outer wells with sterile PBS or media without cells and use only the inner wells for the experiment.[13]
Bell-shaped dose-response curve (cytotoxicity decreases at high concentrations).	1. Compound Precipitation: TC-N 1752 may be precipitating at high concentrations in the culture medium. 2. Assay Interference: The compound may directly interfere with the assay chemistry at high concentrations. 3. Induction of Pro-survival Pathways: High concentrations might trigger cellular stress responses that counteract the toxic effects.	1. Visually inspect wells for precipitate under a microscope. Check the solubility of TC-N 1752 in your specific culture medium. 2. Run a control plate with the compound and assay reagents in the absence of cells to check for direct chemical interference. 3. Consider this as a potential mechanistic insight and investigate relevant signaling pathways.
Negative control (vehicle-treated cells) shows high cytotoxicity.	1. Solvent Toxicity: The concentration of the vehicle (e.g., DMSO) may be too high. 2. Cell Culture Health: Cells may be unhealthy, senescent, or contaminated (e.g., with Mycoplasma).	1. Ensure the final concentration of the vehicle is non-toxic to your cells (typically ≤ 0.5% for DMSO). Run a vehicle-only toxicity curve. 2. Use cells within a consistent and low passage number range, ensure high viability before seeding, and regularly test for contamination.[13]
Discrepancy between different cytotoxicity assays (e.g., MTT shows toxicity, but LDH does not).	1. Different Mechanisms of Cell Death: The compound may be inducing apoptosis or metabolic dysfunction without causing immediate membrane lysis. 2. Different Assay Kinetics: The chosen time point may be too early to detect LDH release, which often occurs later than metabolic decline or caspase activation.	1. This is a valid result that provides mechanistic clues. It suggests that TC-N 1752 may be affecting mitochondrial function or inducing apoptosis.[13] 2. Perform a time-course experiment to measure cytotoxicity at multiple time points (e.g., 24, 48, and 72 hours).

Data Presentation

Hypothetical IC50 Values for TC-N 1752

The following table presents hypothetical IC50 values for TC-N 1752 across different cell lines and assays after a 48-hour exposure. This data is for illustrative purposes to guide your experimental design and data presentation.

Cell Line	Assay Type	Endpoint Measured	Hypothetical IC50 (µM)
SH-SY5Y (Neuroblastoma)	MTT	Metabolic Activity	25.3
LDH	Membrane Integrity	> 100
Caspase-Glo 3/7	Apoptosis	15.8
HepG2 (Hepatocellular Carcinoma)	MTT	Metabolic Activity	45.1
LDH	Membrane Integrity	> 100
Caspase-Glo 3/7	Apoptosis	60.2
AC16 (Cardiomyocytes)	MTT	Metabolic Activity	18.9
LDH	Membrane Integrity	85.4
Caspase-Glo 3/7	Apoptosis	12.5

Experimental Protocols & Visualizations

General Experimental Workflow

A systematic approach is crucial for obtaining reliable in vitro toxicity data. The workflow below outlines the key steps from experimental setup to data analysis.

Caption: A generalized workflow for in vitro cytotoxicity testing of TC-N 1752.

Protocol 1: MTT Assay for Metabolic Activity

This assay measures the reduction of yellow MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan (B1609692) crystals by metabolically active cells.[2]

Methodology:

• Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density and allow them to adhere overnight.

• Compound Treatment: Remove the medium and add fresh medium containing serial dilutions of TC-N 1752 and appropriate controls (vehicle and untreated).

• Incubation: Incubate the plate for the desired exposure time (e.g., 48 hours) at 37°C in a humidified CO2 incubator.

• MTT Addition: Add MTT reagent (final concentration 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.[14]

• Formazan Solubilization: Carefully remove the MTT-containing medium and add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.[13]

• Absorbance Reading: Mix thoroughly and measure the absorbance at 570 nm using a microplate reader.

Protocol 2: LDH Release Assay for Membrane Integrity

This assay quantifies the activity of lactate dehydrogenase (LDH) released from the cytosol of damaged cells into the culture medium.[9]

Methodology:

• Experimental Setup: Follow steps 1-3 of the MTT assay protocol. Include a "maximum LDH release" control by adding a lysis buffer to a set of untreated wells 45 minutes before the end of the incubation.

• Supernatant Transfer: After incubation, centrifuge the plate at 250 x g for 4 minutes. Carefully transfer the supernatant from each well to a new 96-well plate.[10]

• LDH Reaction: Add the LDH reaction mixture to each well containing the supernatant.[10]

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.[10]

• Stop Reaction: Add the stop solution to each well.[10]

• Absorbance Reading: Measure the absorbance at 490 nm. Subtract the background absorbance at 680 nm.[10]

Protocol 3: Caspase-Glo® 3/7 Assay for Apoptosis

This luminescent assay measures the activity of caspases 3 and 7, key biomarkers of apoptosis.[11]

Methodology:

• Experimental Setup: Follow steps 1-3 of the MTT assay protocol, preferably in a white-walled 96-well plate suitable for luminescence measurements.

• Reagent Preparation: Reconstitute the Caspase-Glo® 3/7 reagent according to the manufacturer's instructions and allow it to equilibrate to room temperature.[15][16]

• Reagent Addition: Add the Caspase-Glo® 3/7 reagent to each well in a 1:1 ratio with the culture medium volume.[15][16]

• Incubation: Mix the contents on a plate shaker for 30-60 seconds and then incubate at room temperature for 1-2 hours, protected from light.[12]

• Luminescence Reading: Measure the luminescence using a microplate reader.

Potential Signaling Pathway for TC-N 1752-Induced Cytotoxicity

While the specific cytotoxic pathways for TC-N 1752 are uncharacterized, a compound affecting ion homeostasis could potentially trigger stress responses leading to apoptosis. This diagram illustrates a hypothetical pathway.

References

• 1. Lactate Dehydrogenase (LDH) Assay Protocol [opsdiagnostics.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 4. benchchem.com [benchchem.com]
• 5. An overview of drug‐induced sodium channel blockade and changes in cardiac conduction: Implications for drug safety - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. MTT assay protocol | Abcam [abcam.com]
• 9. LDH-Glo™ Cytotoxicity Assay Technical Manual [promega.de]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Caspase-Glo® 3/7 Assay Protocol [promega.jp]
• 12. promega.com [promega.com]
• 13. benchchem.com [benchchem.com]
• 14. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. promega.com [promega.com]
• 16. ulab360.com [ulab360.com]

Technical Support Center: Controlling for Vehicle Effects of TC-N 1752

This technical support center provides guidance for researchers, scientists, and drug development professionals on how to control for the potential vehicle effects of TC-N 1752, a potent and orally active inhibitor of the Nav1.7 sodium channel. Given that TC-N 1752 is a hydrophobic molecule, careful selection and control for the vehicle used in its formulation are critical for obtaining accurate and reproducible experimental results.

Frequently Asked Questions (FAQs)

Q1: What is a vehicle and why is it important to control for its effects?

A vehicle is an inactive substance used to deliver a drug or compound of interest, such as TC-N 1752, to a biological system. Since TC-N 1752 is poorly soluble in water, a vehicle is necessary to dissolve or suspend it for administration in both in vitro and in vivo experiments. However, the vehicle itself can have biological effects that may be mistakenly attributed to the compound under investigation.[1][2] Therefore, it is crucial to include a "vehicle-only" control group in your experiments to isolate the true effects of TC-N 1752.

Q2: What are common vehicles for administering hydrophobic compounds like TC-N 1752?

Commonly used vehicles for hydrophobic compounds include:

• Dimethyl sulfoxide (B87167) (DMSO): A powerful solvent that can dissolve a wide range of polar and nonpolar compounds.[1][3]

• Polyethylene glycols (PEGs): A family of polymers with low toxicity that are miscible with water and can dissolve many poorly water-soluble compounds.[4][5]

• Cyclodextrins: Cyclic oligosaccharides that can encapsulate hydrophobic drugs, increasing their aqueous solubility and stability.[6][7][8]

• Edible oils (e.g., corn oil, peanut oil): Often used for oral administration of highly hydrophobic molecules.[2]

The choice of vehicle will depend on the specific experimental design, route of administration, and the required concentration of TC-N 1752.

Q3: What are the potential vehicle effects of Dimethyl Sulfoxide (DMSO)?

DMSO is a widely used solvent, but it is not biologically inert. It can have a range of effects, including:

• Pleiotropic effects: DMSO can exert anti-inflammatory, analgesic, and antioxidant effects.[1]

• Cellular effects: It can influence cell growth and viability, with low concentrations sometimes stimulating growth and higher concentrations being inhibitory or cytotoxic.[1]

• Membrane permeability: DMSO can alter membrane fluidity and increase the absorption of other substances through the skin.[1][9]

• Neurotoxicity: High concentrations of DMSO can lead to motor impairment.[10]

It is generally recommended to use the lowest possible concentration of DMSO (often below 1% in cell culture and below 5-10% for in vivo studies, though this needs to be validated for each experimental model).[2][9]

Q4: What should I consider when using Polyethylene Glycols (PEGs) as a vehicle?

PEGs are generally considered to have low toxicity.[5] However, their properties can vary depending on their molecular weight:

• Lower molecular weight PEGs (e.g., PEG 300, PEG 400): Are liquids and are often used as solvents in parenteral and oral formulations.[5]

• Higher molecular weight PEGs: Are solids and are used in different types of formulations.

While generally safe, high doses of certain PEGs have been associated with tissue irritation at the injection site.[5] As with any vehicle, it is essential to include a PEG-only control group.

Q5: How can Cyclodextrins help in formulating TC-N 1752 and what are their potential effects?

Cyclodextrins form inclusion complexes with hydrophobic molecules like TC-N 1752, effectively increasing their solubility in aqueous solutions.[6][7][8] This can be advantageous for achieving higher and more consistent dosing.

• Benefits: Increased solubility, bioavailability, and stability of the drug. They can also reduce local irritation.[6][8]

• Potential Effects: While generally well-tolerated, some chemically modified cyclodextrins, especially at high concentrations, could have their own biological effects. It is important to use a cyclodextrin (B1172386) solution without TC-N 1752 as a control.

Troubleshooting Guide: Vehicle-Related Experimental Issues

Observed Issue	Potential Vehicle-Related Cause	Troubleshooting Steps
Unexpected biological activity in the vehicle control group.	The vehicle itself is exerting a biological effect (e.g., anti-inflammatory effect of DMSO).[1]	1. Thoroughly research the known biological effects of your chosen vehicle. 2. Consider switching to a more inert vehicle if the observed effect interferes with your primary endpoint. 3. Lower the concentration of the vehicle to the minimum required for solubility.
High variability in experimental results.	Inconsistent formulation (e.g., precipitation of TC-N 1752 out of solution).	1. Ensure TC-N 1752 is fully dissolved or homogenously suspended in the vehicle before each administration. 2. Check the stability of your formulation over the duration of the experiment. 3. Consider using a vehicle that offers better solubility for TC-N 1752, such as a cyclodextrin.[6][7]
Signs of toxicity or irritation in animals (e.g., at the injection site).	The vehicle or its concentration may be causing local or systemic toxicity.[5][10]	1. Reduce the concentration of the vehicle. 2. Change the route of administration if possible. 3. Switch to a different, better-tolerated vehicle. Consult literature for vehicle tolerability studies in your specific animal model.[11]
Discrepancy between in vitro and in vivo results.	The vehicle may have different effects in a complex biological system compared to a cell culture environment.	1. Carefully evaluate the vehicle concentration used in both settings. 2. Consider if the vehicle affects the absorption, distribution, metabolism, or excretion (ADME) of TC-N 1752 in vivo.

Experimental Protocols

Protocol 1: Vehicle Selection and Validation

• Solubility Testing:

  • Determine the solubility of TC-N 1752 in a panel of potential vehicles (e.g., DMSO, various PEGs, cyclodextrin solutions) at the desired concentration.

  • Visually inspect for precipitation and consider analytical methods for quantification.

• Vehicle Tolerability Study (in vivo):

  • Administer the selected vehicle(s) alone to a small group of animals using the same route and volume as planned for the main study.

  • Monitor the animals for any adverse effects (e.g., changes in weight, behavior, signs of irritation at the injection site) for a duration relevant to the main experiment.

• Pilot Study:

  • Conduct a small-scale pilot study with TC-N 1752 in the chosen vehicle and a vehicle-only control group.

  • Assess the primary endpoint to ensure the vehicle does not mask or interfere with the expected effect of TC-N 1752.

Data Presentation: Summary of Common Vehicle Properties

Vehicle	Common Concentration Range (in vivo)	Advantages	Potential Disadvantages
DMSO	< 10% (i.p., i.v.), higher for topical	Excellent solubilizing power for a wide range of compounds.[1][3]	Can have its own biological effects (anti-inflammatory, analgesic, cytotoxic at high concentrations).[1][10] May alter membrane permeability.[9]
Polyethylene Glycols (PEGs)	Varies by MW and route (e.g., 10-50% for PEG 400)	Low toxicity, miscible with water, can improve bioavailability.[5]	Potential for tissue irritation at high concentrations.[5] Properties vary with molecular weight.
Cyclodextrins (e.g., HP-β-CD)	Varies by specific cyclodextrin and route	Increases aqueous solubility, stability, and bioavailability.[6][7][8] Can reduce local irritation.[6]	Potential for own biological effects at high concentrations.
Saline/Aqueous with co-solvents (e.g., Tween 80, CMC)	Varies	Generally well-tolerated.	May not be sufficient to solubilize highly hydrophobic compounds like TC-N 1752 without forming a suspension.

Visualizations

Caption: Experimental workflow for selecting and validating a vehicle for TC-N 1752 studies.

References

• 1. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 2. Influence of Vehicles Used for Oral Dosing of Test Molecules on the Progression of Mycobacterium tuberculosis Infection in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. What Is Polyethylene Glycol (PEG) & Its Application | Biopharma PEG [biochempeg.com]
• 5. researchgate.net [researchgate.net]
• 6. Cyclodextrins in delivery systems: Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cyclodextrins for the Delivery of Bioactive Compounds from Natural Sources: Medicinal, Food and Cosmetics Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. gadconsulting.com [gadconsulting.com]

Improving the efficacy of TC-N 1752 in experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize their experiments using TC-N 1752, a potent Nav1.7 inhibitor.

Troubleshooting Guides

This section addresses specific issues that may arise during experiments with TC-N 1752.

Question: Why am I observing a higher than expected IC50 value for TC-N 1752 in my in vitro assay?

Answer:

Several factors can contribute to a higher than expected IC50 value for TC-N 1752. Consider the following troubleshooting steps:

• State-Dependence of Inhibition: TC-N 1752 is a state-dependent inhibitor, meaning its potency is significantly higher on Nav1.7 channels that are in an inactivated state compared to a resting state.[1] Ensure your voltage-clamp protocol includes a pre-pulse to inactivate the channels before applying the test pulse. The holding potential can dramatically affect the measured IC50; for instance, holding at -70 mV to induce partial inactivation can result in a much lower IC50 than holding at -120 mV where most channels are in a resting state.[1]

• Assay System and Cell Line: The expression levels and biophysical properties of Nav1.7 can vary between different cell lines (e.g., HEK293, CHO).[2][3] These differences can influence the apparent potency of the inhibitor. It is also crucial to confirm the stable and functional expression of Nav1.7 in your chosen cell line, as low or unstable expression will lead to inaccurate IC50 measurements.

• Compound Stability and Solubility: Ensure that TC-N 1752 is fully dissolved in the appropriate solvent (e.g., DMSO) before further dilution in your experimental buffer. Poor solubility can lead to a lower effective concentration than intended. Also, consider the stability of the compound in your assay medium over the duration of the experiment.

• Voltage-Clamp Errors: In patch-clamp experiments, uncompensated series resistance can lead to voltage errors, which can affect the accuracy of IC50 determination, especially for rapidly activating currents like those from Nav channels.[4][5][6] Ensure proper series resistance compensation during your recordings.

Question: I am not observing any significant analgesic effect of TC-N 1752 in my in vivo pain model. What could be the reason?

Answer:

A lack of efficacy in in vivo models can be due to several factors, ranging from experimental design to the specific pain model used:

• Target Engagement: Studies with selective Nav1.7 inhibitors suggest that a high level of target occupancy (potentially 80-95%) is required to produce a significant analgesic effect.[7][8] You may need to optimize the dose of TC-N 1752 to achieve sufficient target engagement in your model.

• Pain Model Selection: The role of Nav1.7 can differ between various pain modalities. While Nav1.7 is strongly implicated in inflammatory pain, its role in some neuropathic pain models is less clear.[9][10] The efficacy of TC-N 1752 may be more pronounced in models of inflammatory pain, such as the formalin test, where it has shown analgesic effects.

• Pharmacokinetics: Consider the pharmacokinetic profile of TC-N 1752 in your animal model. The route of administration, dosing frequency, and the time of behavioral testing relative to drug administration are critical. Ensure that the behavioral assessment is conducted when the compound is expected to be at a therapeutic concentration in the relevant tissues.

• Species Differences: The potency of Nav1.7 inhibitors can vary between species due to slight differences in the channel's amino acid sequence.[9] The IC50 of an inhibitor for the human Nav1.7 channel may not be the same as for the rodent channel, potentially requiring dose adjustments.

Question: My results with TC-N 1752 are inconsistent between experiments. How can I improve reproducibility?

Answer:

Inconsistent results can be frustrating. Here are some key areas to focus on for improving experimental reproducibility:

• Cell Culture Conditions: Ensure consistent cell culture practices. Factors such as cell passage number, confluency at the time of the experiment, and the quality of the culture medium can all impact Nav1.7 expression and function. It is advisable to use cells within a defined passage number range for all experiments.

• Compound Handling: Prepare fresh dilutions of TC-N 1752 for each experiment from a validated stock solution. Avoid repeated freeze-thaw cycles of the stock solution.

• Standardized Protocols: Adhere strictly to your established experimental protocols. Any minor variations in parameters like incubation times, solution compositions, or equipment settings can introduce variability.

• Control for Off-Target Effects: While TC-N 1752 is a selective Nav1.7 inhibitor, at higher concentrations, the possibility of off-target effects on other Nav channel subtypes or other proteins cannot be entirely ruled out. Including appropriate controls, such as testing the compound on a cell line that does not express Nav1.7, can help to identify potential off-target effects.

Frequently Asked Questions (FAQs)

What is the mechanism of action of TC-N 1752?

TC-N 1752 is a potent and state-dependent inhibitor of the voltage-gated sodium channel Nav1.7.[1] It preferentially binds to and stabilizes the inactivated state of the channel, thereby preventing the influx of sodium ions that is necessary for the initiation and propagation of action potentials in nociceptive neurons.[1][11] This blockade of Nav1.7 activity in pain-sensing nerves leads to an analgesic effect.

What are the recommended cell lines for in vitro experiments with TC-N 1752?

HEK293 and CHO cells are commonly used for heterologous expression of Nav1.7 channels and are suitable for in vitro experiments with TC-N 1752.[2][3] It is important to use a cell line that has been validated for stable and functional expression of the Nav1.7 channel.

How should I prepare and store TC-N 1752?

TC-N 1752 is soluble in DMSO. It is recommended to prepare a concentrated stock solution in DMSO and store it at -20°C or -80°C for long-term storage. For experiments, a fresh working solution should be prepared by diluting the stock solution in the appropriate aqueous buffer. Avoid repeated freeze-thaw cycles of the stock solution.

What are the potential downstream effects of Nav1.7 inhibition by TC-N 1752?

The primary downstream effect of Nav1.7 inhibition is a reduction in the excitability of nociceptive neurons, leading to a decrease in the transmission of pain signals.[12] Some research also suggests a potential link between the loss of Nav1.7 activity and an increase in the expression of endogenous opioids, which could contribute to the overall analgesic effect.[13]

Quantitative Data Summary

The following table summarizes the inhibitory activity of TC-N 1752 against various human voltage-gated sodium channel subtypes.

Channel Subtype	IC50 (µM)
hNav1.7	0.17
hNav1.3	0.3
hNav1.4	0.4
hNav1.5	1.1
hNav1.9	1.6
Data sourced from Tocris Bioscience.

Experimental Protocols

Protocol 1: Whole-Cell Voltage-Clamp Electrophysiology

This protocol provides a general framework for assessing the inhibitory effect of TC-N 1752 on Nav1.7 channels expressed in a suitable cell line (e.g., HEK293).

Materials:

• HEK293 cells stably expressing hNav1.7

• External solution (in mM): 140 NaCl, 3 KCl, 1 MgCl2, 1 CaCl2, 10 HEPES, 10 Glucose (pH 7.4 with NaOH)

• Internal solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES (pH 7.2 with CsOH)

• TC-N 1752 stock solution (in DMSO)

• Patch-clamp rig with amplifier, digitizer, and data acquisition software

Procedure:

• Culture HEK293-hNav1.7 cells to 50-70% confluency on glass coverslips.

• Place a coverslip in the recording chamber and perfuse with external solution.

• Pull borosilicate glass pipettes to a resistance of 2-4 MΩ when filled with internal solution.

• Approach a single cell with the patch pipette and form a giga-ohm seal.

• Rupture the cell membrane to achieve the whole-cell configuration.

• Clamp the cell at a holding potential of -120 mV.

• To assess the state-dependent inhibition, use a voltage protocol that includes a pre-pulse to -70 mV for 500 ms (B15284909) to induce channel inactivation, followed by a test pulse to 0 mV for 20 ms to elicit a sodium current.

• Record baseline Nav1.7 currents in the absence of the compound.

• Prepare a series of dilutions of TC-N 1752 in the external solution.

• Perfuse the cell with increasing concentrations of TC-N 1752, allowing for equilibration at each concentration before recording the current.

• After recording at the highest concentration, wash out the compound with the external solution to check for reversibility.

• Analyze the data by measuring the peak current amplitude at each concentration and normalize it to the baseline current. Fit the concentration-response data to a Hill equation to determine the IC50 value.

Protocol 2: In Vivo Formalin Test

This protocol describes a common model of inflammatory pain in rodents to evaluate the analgesic efficacy of TC-N 1752.

Materials:

• Male Sprague-Dawley rats (200-250 g)

• TC-N 1752 solution for administration (e.g., in a vehicle of saline with 5% DMSO and 5% Tween 80)

• 5% formalin solution

• Observation chambers with a clear floor

• Video recording equipment (optional)

Procedure:

• Acclimate the rats to the testing environment and handling for several days before the experiment.

• On the day of the experiment, administer TC-N 1752 or vehicle to the animals via the desired route (e.g., oral gavage, intraperitoneal injection).

• At the time of expected peak compound effect, inject 50 µL of 5% formalin solution subcutaneously into the plantar surface of the right hind paw.

• Immediately place the animal in the observation chamber.

• Observe and record the cumulative time the animal spends licking or biting the injected paw. The observation period is typically divided into two phases: the early phase (0-5 minutes post-formalin injection), representing acute nociceptive pain, and the late phase (15-60 minutes post-formalin injection), representing inflammatory pain.

• Compare the paw licking/biting time between the TC-N 1752-treated groups and the vehicle-treated group to determine the analgesic effect.

Visualizations

References

• 1. Enhancing inactivation rather than reducing activation of Nav1.7 channels by a clinically effective analgesic CNV1014802 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Characterisation of Nav1.7 functional expression in rat dorsal root ganglia neurons by using an electrical field stimulation assay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Resolving Artifacts in Voltage‐Clamp Experiments with Computational Modeling: An Application to Fast Sodium Current Recordings - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Series resistance errors in whole cell voltage clamp measured directly with dual patch-clamp recordings: not as bad as you think - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Series resistance errors in whole cell voltage clamp measured directly with dual patch-clamp recordings: not as bad as you think - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Challenges and Opportunities for Therapeutics Targeting the Voltage-Gated Sodium Channel Isoform NaV1.7 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Discordance between preclinical and clinical testing of NaV1.7-selective inhibitors for pain - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Discordance between preclinical and clinical testing of Na V 1.7-selective inhibitors for pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. What are Nav1.7 blockers and how do they work? [synapse.patsnap.com]
• 12. Insensitivity to Pain upon Adult-Onset Deletion of Nav1.7 or Its Blockade with Selective Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Mining the NaV1.7 interactome: Opportunities for chronic pain therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Degradation products of TC-N 1752 to consider

This technical support center provides guidance for researchers, scientists, and drug development professionals working with TC-N 1752. The following sections offer troubleshooting guides and frequently asked questions to address potential issues during experimental procedures, with a focus on identifying potential degradation products.

Frequently Asked Questions (FAQs)

Q1: What are the known degradation products of TC-N 1752?

Currently, there is no publicly available data detailing the specific degradation products of TC-N 1752. To identify potential degradants, it is recommended to conduct forced degradation studies.

Q2: What are the recommended storage conditions for TC-N 1752?

For optimal stability, TC-N 1752 powder should be stored at +4°C.[1][2] If you have prepared a stock solution, it is recommended to use it on the same day.[3] For short-term storage of solutions, up to one month, store at -20°C.[3][4] For longer-term storage of up to six months, solutions should be stored at -80°C.[4]

Q3: In which solvents is TC-N 1752 soluble?

TC-N 1752 is soluble in DMSO up to 100 mM and in 1eq. HCl up to 10 mM.[1]

Q4: What is the chemical stability of TC-N 1752 under ambient conditions?

TC-N 1752 is stable for shipping at ambient temperatures.[3] However, for long-term storage, the recommended conditions should be followed to prevent degradation.

Troubleshooting Guide: Investigating Degradation Products of TC-N 1752

This guide provides a framework for conducting forced degradation studies to identify potential degradation products of TC-N 1752.

Experimental Workflow for Forced Degradation Studies

The following diagram outlines the general workflow for conducting a forced degradation study of TC-N 1752.

Workflow for a forced degradation study of TC-N 1752.

Detailed Experimental Protocols

Objective: To generate and identify potential degradation products of TC-N 1752 under various stress conditions.

Materials:

• TC-N 1752

• HPLC-grade methanol (B129727) or acetonitrile

• HPLC-grade water

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC or UPLC system with a PDA/UV detector

• Mass spectrometer (e.g., Q-TOF, Orbitrap)

Protocol 1: Sample Preparation

• Prepare a stock solution of TC-N 1752 in a suitable solvent (e.g., 1 mg/mL in methanol).

• For each stress condition, dilute the stock solution with the respective stressor to a final concentration of approximately 100 µg/mL.

• Include a control sample diluted with the solvent used for the stressor (e.g., water for acid/base hydrolysis) and protect it from the stress condition.

Protocol 2: Forced Degradation Conditions

• Acid Hydrolysis: Mix the TC-N 1752 solution with 0.1 M HCl. Incubate at 60°C for 24 hours.

• Base Hydrolysis: Mix the TC-N 1752 solution with 0.1 M NaOH. Incubate at 60°C for 24 hours.

• Oxidative Degradation: Mix the TC-N 1752 solution with 3% H₂O₂. Store at room temperature for 24 hours, protected from light.

• Thermal Degradation: Incubate the TC-N 1752 solution (in a suitable solvent) at 80°C for 48 hours.

• Photolytic Degradation: Expose the TC-N 1752 solution to a calibrated light source (e.g., providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter) for a defined period.

Protocol 3: Analysis of Degradation Products

• After the incubation period, neutralize the acidic and basic samples with an equivalent amount of base or acid, respectively.

• Analyze all samples (including the control) by a stability-indicating HPLC-UV method. A gradient elution with a C18 column is a common starting point.

• Identify potential degradation products by comparing the chromatograms of the stressed samples to the control sample. New peaks represent potential degradants.

• For structural elucidation, analyze the samples using LC-MS.

Data Presentation: Summarizing Forced Degradation Results

The following table provides a template for summarizing the quantitative results from your forced degradation studies.

Stress Condition	Incubation Time (hours)	Incubation Temperature (°C)	% Assay of TC-N 1752	Number of Degradants	% Area of Major Degradant
Control	48	Room Temp	100	0	-
0.1 M HCl	24	60
0.1 M NaOH	24	60
3% H₂O₂	24	Room Temp
Thermal	48	80
Photolytic	-	-

Signaling Pathway and Analytical Workflow Visualization

The diagram below illustrates the general principle of using HPLC-MS to identify degradation products.

Principle of HPLC-MS for degradant analysis.

References

• 1. TC-N 1752 | Voltage-gated Sodium (NaV) Channels | Tocris Bioscience [tocris.com]
• 2. bio-techne.com [bio-techne.com]
• 3. TC-N 1752 |Compound 52 | Nav1.7 inhibitor | Hello Bio [hellobio.com]
• 4. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

Comparative Analysis of TC-N 1752 and Other Selective NaV1.7 Inhibitors

The voltage-gated sodium channel NaV1.7 is a genetically validated target for pain therapeutics. Its critical role in pain signaling has been established through observations of human genetic mutations: gain-of-function mutations are linked to severe pain disorders, while loss-of-function mutations result in a congenital insensitivity to pain.[1][2][3] This has driven significant research into the discovery of selective NaV1.7 inhibitors as non-opioid analgesics. TC-N 1752 is a potent, orally active, and state-dependent inhibitor of NaV1.7.[4] This guide provides a comparative overview of TC-N 1752 against other notable NaV1.7 inhibitors, supported by experimental data, detailed protocols, and pathway visualizations.

Data Presentation: Inhibitor Selectivity and Efficacy

The therapeutic potential of a NaV1.7 inhibitor is largely defined by its potency at the target channel and its selectivity against other sodium channel isoforms, particularly NaV1.5 (cardiac), NaV1.4 (skeletal muscle), and central nervous system channels (NaV1.1, 1.2, 1.3, 1.6), to minimize side effects.[2][3]

Table 1: Comparative In Vitro Potency (IC50) of NaV1.7 Inhibitors

This table summarizes the half-maximal inhibitory concentration (IC50) of TC-N 1752 and other selected NaV1.7 inhibitors across various human (h) and rat (r) NaV channel isoforms. Lower values indicate higher potency.

Compound	hNaV1.7 (µM)	hNaV1.3 (µM)	hNaV1.4 (µM)	hNaV1.5 (µM)	rNaV1.8 (µM)	hNaV1.9 (µM)	Reference
TC-N 1752	0.17	0.3	0.4	1.1	2.2	1.6	[4]
Ralfinamide	37.1	-	-	-	-	-	[5]
PF-05089771	0.011	>10	>10	>10	-	-	[6][7]
QLS-81	3.5	-	-	-	-	-	[5]

Data for all compounds were measured using electrophysiological patch-clamp assays. '-' indicates data not available.

Table 2: In Vivo Efficacy of Selected NaV1.7 Inhibitors

This table outlines the efficacy of TC-N 1752 in a preclinical pain model. The formalin test is a widely used model of persistent pain.

Compound	Animal Model	Administration	Efficacious Dose	Observed Effect	Reference
TC-N 1752	Formalin Test (Rat)	Oral (p.o.)	3-20 mg/kg	Dose-dependent analgesic effect	[4]
TC-N 1752	CFA-induced Thermal Hyperalgesia (Rat)	Oral (p.o.)	3-30 mg/kg	Dose-dependent decrease in hyperalgesia	[4]

Signaling Pathways and Experimental Workflows

Visualizing the underlying biological and experimental processes is crucial for understanding the context of these inhibitors.

Caption: Role of NaV1.7 in the ascending pain signaling pathway.

Caption: Typical workflow for screening and identifying NaV1.7 inhibitors.

Experimental Protocols

The data presented in this guide are derived from established experimental procedures designed to assess the potency and selectivity of ion channel inhibitors.

1. In Vitro Electrophysiology: Whole-Cell Patch-Clamp Assay

This is the gold-standard method for characterizing the interaction of a compound with a specific ion channel.

• Objective: To determine the concentration-dependent inhibition (IC50) of a test compound on NaV1.7 channels and to assess its selectivity by testing against other NaV channel isoforms.

• Cell Lines: Human Embryonic Kidney (HEK-293) cells stably expressing the human NaV1.7 channel (SCN9A) or other relevant NaV channel subtypes (e.g., NaV1.3, NaV1.4, NaV1.5).

• Methodology:

  • Cell Preparation: Cells are cultured and prepared on glass coverslips for recording.

  • Recording: A glass micropipette filled with an intracellular solution forms a high-resistance seal with the cell membrane. The membrane is then ruptured to achieve a "whole-cell" configuration, allowing control of the membrane potential and measurement of ion currents.

  • Voltage Protocol (State-Dependence): To assess state-dependent block, specific voltage protocols are used. For example, to measure the block of inactivated channels, cells are held at a depolarized potential (e.g., -70 mV or -80 mV) where a fraction of channels are in a non-conducting inactivated state. To measure the block of resting channels, cells are held at a hyperpolarized potential (e.g., -120 mV).[8][9] Currents are typically elicited by a short depolarizing test pulse (e.g., to 0 mV).

  • Compound Application: The test compound (e.g., TC-N 1752) is applied to the cell via a perfusion system at increasing concentrations.

  • Data Analysis: The peak sodium current is measured before and after compound application. The percentage of inhibition at each concentration is calculated, and the data are fitted to a concentration-response curve to determine the IC50 value.[5]

2. In Vivo Analgesia: Rodent Formalin Test

This model assesses a compound's efficacy against persistent pain, which has both an acute neurogenic and a chronic inflammatory component.

• Objective: To evaluate the analgesic efficacy of an orally administered test compound.

• Animals: Adult male Sprague-Dawley rats or C57BL/6J mice.[5]

• Methodology:

  • Acclimation: Animals are acclimated to the testing environment (e.g., a clear observation chamber) to reduce stress.

  • Compound Administration: The test compound (e.g., TC-N 1752) or vehicle is administered orally (p.o.) at a predetermined time before the formalin injection (e.g., 60 minutes).

  • Formalin Injection: A dilute solution of formalin (e.g., 5%) is injected subcutaneously into the plantar surface of one hind paw.

  • Behavioral Observation: Following injection, the animal's behavior is observed for a set period (e.g., 60 minutes). Nociceptive behaviors, such as the amount of time spent flinching, licking, or biting the injected paw, are quantified. The test is typically divided into two phases: Phase 1 (0-10 minutes, representing acute pain) and Phase 2 (10-60 minutes, representing inflammatory pain).

  • Data Analysis: The total time spent in nociceptive behavior is calculated for each phase. The effect of the compound is determined by comparing the behavioral scores of the treated group to the vehicle-treated control group. A significant reduction in these behaviors indicates an analgesic effect.[4]

Conclusion

TC-N 1752 demonstrates potent inhibition of the NaV1.7 channel with a clear selectivity profile against other key NaV isoforms.[4] Its efficacy in the formalin model of persistent pain underscores its potential as an analgesic agent. However, the broader landscape of NaV1.7 inhibitor development has been challenging, with many compounds showing a disconnect between strong preclinical data and clinical efficacy in humans, particularly for neuropathic pain.[10][11] Factors such as target engagement, residence time, and the specific pain etiology being treated are critical variables.[11][12] Future research will continue to refine the chemical structures and therapeutic strategies for targeting NaV1.7, aiming to finally translate the strong genetic validation of this target into a new class of non-opioid pain therapeutics.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Challenges and Opportunities for Therapeutics Targeting the Voltage-Gated Sodium Channel Isoform NaV1.7 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Inhibition of Nav1.7 channel by a novel blocker QLS-81 for alleviation of neuropathic pain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. Similar excitability through different sodium channels and implications for the analgesic efficacy of selective drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Discordance between preclinical and clinical testing of Na V 1.7-selective inhibitors for pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Discordance between preclinical and clinical testing of NaV1.7-selective inhibitors for pain - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

A Comparative Analysis of TC-N 1752 and Tetrodotoxin: Efficacy and Mechanism in Voltage-Gated Sodium Channel Inhibition

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the pharmacological effects of TC-N 1752 and tetrodotoxin (B1210768) (TTX), two potent inhibitors of voltage-gated sodium channels (NaV). By examining their mechanisms of action, quantitative effects on various NaV subtypes, and the experimental protocols used for their characterization, this document aims to be a valuable resource for researchers in the fields of neuroscience and drug discovery.

Introduction

Voltage-gated sodium channels are critical for the initiation and propagation of action potentials in excitable cells, such as neurons. Their dysfunction is implicated in a variety of neurological disorders, including chronic pain, epilepsy, and cardiac arrhythmias. Consequently, NaV channels are a key target for therapeutic intervention.

Tetrodotoxin (TTX) is a potent neurotoxin, famously found in pufferfish, that has been instrumental as a pharmacological tool for studying NaV channels for decades.[1][2] It acts as a highly selective blocker of the ion-conducting pore of most NaV channel subtypes.[1][3][4]

TC-N 1752 is a more recently developed small molecule inhibitor of human NaV channels.[5][6] It exhibits a distinct pharmacological profile, showing state-dependent inhibition and a degree of selectivity for certain NaV subtypes, most notably NaV1.7, which is a key player in pain signaling pathways.[5][7]

This guide will delve into a detailed comparison of these two compounds, highlighting their similarities and differences to inform future research and drug development efforts.

Mechanism of Action

While both TC-N 1752 and tetrodotoxin target voltage-gated sodium channels, their mechanisms of inhibition are fundamentally different.

Tetrodotoxin: The Pore Blocker

Tetrodotoxin physically occludes the outer pore of the NaV channel, preventing the influx of sodium ions and thereby blocking the generation of action potentials.[1][3][4] Its binding site is located at the extracellular mouth of the channel.[3] TTX's action is largely independent of the channel's conformational state (resting, open, or inactivated). The toxin's high affinity for sensitive NaV subtypes makes it a potent and fast-acting channel blocker.[4]

TC-N 1752: The State-Dependent Inhibitor

In contrast, TC-N 1752 exhibits a state-dependent mechanism of action, preferentially binding to and stabilizing the inactivated state of the NaV channel.[5] This means its inhibitory effect is more pronounced on neurons that are rapidly firing, as a larger proportion of their NaV channels will be in the inactivated state. This property is of significant therapeutic interest as it suggests that TC-N 1752 may selectively target hyperexcitable neurons, such as those involved in chronic pain states, while having less effect on normally functioning neurons.

References

• 1. Pain Assessment Using the Rat and Mouse Formalin Tests [bio-protocol.org]
• 2. Pain Assessment Using the Rat and Mouse Formalin Tests [en.bio-protocol.org]
• 3. Patch Clamp Electrophysiology, Action Potential, Voltage Clamp [moleculardevices.com]
• 4. farm.ucl.ac.be [farm.ucl.ac.be]
• 5. docs.axolbio.com [docs.axolbio.com]
• 6. TC-N 1752 | Voltage-gated Sodium (NaV) Channels | Tocris Bioscience [tocris.com]
• 7. mdpi.com [mdpi.com]

A Comparative Guide to the Efficacy of TC-N 1752 and Standard Analgesics in Preclinical Pain Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the preclinical efficacy of the novel Nav1.7 inhibitor, TC-N 1752, against standard analgesics commonly used in the treatment of neuropathic and inflammatory pain. The data presented is collated from various preclinical studies to offer a quantitative and methodological comparison.

Introduction to TC-N 1752

TC-N 1752 is a potent and orally active inhibitor of the voltage-gated sodium channel Nav1.7. This channel is a critical mediator of pain signaling, and its inhibition is a promising therapeutic strategy for a variety of pain states. TC-N 1752 also exhibits inhibitory activity against other Nav channel subtypes, including Nav1.3, Nav1.4, Nav1.5, Nav1.8, and Nav1.9. Preclinical studies have demonstrated its analgesic efficacy in models of persistent and inflammatory pain.

Standard Analgesics for Comparison

The standard analgesics selected for this comparison are first and second-line treatments for neuropathic pain, a key target for Nav1.7 inhibitors. These include:

• Gabapentinoids: Gabapentin (B195806) and Pregabalin

• Serotonin-Norepinephrine Reuptake Inhibitors (SNRIs): Duloxetine

• Tricyclic Antidepressants (TCAs): Amitriptyline (B1667244)

Quantitative Efficacy Comparison

The following tables summarize the available quantitative data from preclinical studies in rodent models of pain. It is important to note that these data are compiled from different studies and do not represent head-to-head comparisons within a single experimental design. Variations in experimental protocols, animal strains, and endpoint measurements should be considered when interpreting these results.

Table 1: Efficacy in the Rat Formalin Test (Phase 2)

The formalin test is a widely used model of tonic, persistent pain. The second phase (15-60 minutes post-injection) is associated with inflammatory mechanisms and central sensitization.

Compound	Route of Administration	Effective Dose Range	Key Findings
TC-N 1752	Oral (p.o.)	3 - 30 mg/kg	Dose-dependent reduction in flinching behavior.
Duloxetine	Intraperitoneal (i.p.)	3 - 15 mg/kg	Dose-dependent attenuation of paw-licking behavior.[1]
Oral (p.o.)	10 - 30 mg/kg	ED50 of 9.605 mg/kg for reduction in pain scores.[2]
Amitriptyline	Intraperitoneal (i.p.)	20 mg/kg	Significant reduction in pain behavior.[3]
Systemic	ED50 of 14.6 mg/kg	Inhibition of rubbing behavior in the orofacial formalin test.[4]
Gabapentin	Intrathecal (i.t.)	10 - 100 µg	Dose-dependent decrease in behavioral response (ED50 = 8.27 µg).[5][6]
Subcutaneous (s.c.)	100 - 300 mg/kg	Dose-dependent and selective blockade of the late phase.[7]
Pregabalin	Oral (p.o.)	10 - 30 mg/kg	Significant reduction in the second phase response.[8][9]

Table 2: Efficacy in Models of Inflammatory/Neuropathic Pain

These models, such as the Complete Freund's Adjuvant (CFA) model of inflammatory pain and various nerve ligation models of neuropathic pain, assess the ability of a compound to reverse thermal hyperalgesia (an increased sensitivity to heat).

Compound	Model	Route of Administration	Effective Dose	Key Findings
TC-N 1752	Inflammatory	Intravenous (i.v.)	5 mg/mL	Attenuated CFA-induced sensitization of C-fiber nociceptors.
Duloxetine	Carrageenan-induced inflammation	Not specified	Not specified	Dose-dependent reversal of thermal hyperalgesia.[10]
Amitriptyline	Spinal Nerve Ligation	Intraperitoneal (i.p.)	10 mg/kg	Completely reversed thermal hyperalgesia.[11]
Gabapentin	Chronic Constriction Injury	Intraperitoneal (i.p.)	100 mg/kg	Significant attenuation of thermal hyperalgesia.[12]
Pregabalin	Carrageenan-induced inflammation	Oral (p.o.)	10 - 30 mg/kg	Reduced heat hyperalgesia.[8][9]

Experimental Protocols

Formalin Test

The formalin test is a widely used preclinical model for assessing the efficacy of analgesic compounds.[13][14][15][16][17]

Objective: To induce a biphasic pain response and evaluate the effect of a test compound on both the acute neurogenic phase and the subsequent inflammatory phase.

Methodology:

• Animal Model: Typically performed in adult male Sprague-Dawley or Wistar rats.

• Acclimation: Animals are habituated to the testing environment to minimize stress-induced responses.

• Drug Administration: The test compound (e.g., TC-N 1752) or a standard analgesic is administered via the intended route (e.g., oral gavage, intraperitoneal injection) at a predetermined time before the formalin injection.

• Formalin Injection: A small volume (typically 50 µL) of a dilute formalin solution (e.g., 2.5% or 5%) is injected subcutaneously into the plantar surface of one of the rat's hind paws.

• Behavioral Observation: Immediately following the injection, the animal's behavior is observed and quantified for a period of up to 60 minutes. The primary behavioral endpoint is the amount of time the animal spends flinching, shaking, licking, or biting the injected paw.

• Data Analysis: The observation period is divided into two phases: Phase 1 (typically 0-10 minutes) and Phase 2 (typically 15-60 minutes). The total time spent in nociceptive behavior is recorded for each phase. The efficacy of the test compound is determined by its ability to reduce the duration of these behaviors compared to a vehicle-treated control group.

Complete Freund's Adjuvant (CFA) Model of Inflammatory Pain

The CFA model is a widely accepted model for inducing a persistent inflammatory state, which allows for the evaluation of a compound's ability to reverse inflammatory pain hypersensitivity.

Objective: To induce a localized and sustained inflammation to assess the anti-hyperalgesic effects of a test compound.

Methodology:

• Animal Model: Commonly conducted in adult male rats.

• Induction of Inflammation: A single intraplantar injection of Complete Freund's Adjuvant (CFA), an emulsion containing heat-killed Mycobacterium tuberculosis, is administered into the hind paw.

• Development of Hypersensitivity: Following the CFA injection, a localized inflammation develops over several hours to days, leading to thermal hyperalgesia (a decreased latency to paw withdrawal from a heat source) and mechanical allodynia (a reduced threshold for paw withdrawal to a mechanical stimulus).

• Drug Administration: The test compound or a standard analgesic is administered after the establishment of a stable hypersensitive state.

• Assessment of Thermal Hyperalgesia: The Hargreaves method is commonly used. A radiant heat source is focused on the plantar surface of the inflamed paw, and the time taken for the animal to withdraw its paw (paw withdrawal latency) is measured. An increase in paw withdrawal latency following drug administration indicates an anti-hyperalgesic effect.

• Data Analysis: The change in paw withdrawal latency from baseline (before drug administration) is calculated and compared between the drug-treated and vehicle-treated groups.

Visualizations

Caption: Signaling pathway of Nav1.7 in pain transmission and the inhibitory action of TC-N 1752.

Caption: Experimental workflow for the rat formalin test.

References

• 1. Efficacy of duloxetine, a potent and balanced serotonin-norepinephrine reuptake inhibitor in persistent pain models in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Analgesic Effects of Duloxetine on Formalin-Induced Hyperalgesia and Its Underlying Mechanisms in the CeA [frontiersin.org]
• 3. Amitriptyline produces analgesia in the formalin pain test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synergistic antinociceptive effect of amitriptyline and morphine in the rat orofacial formalin test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Gabapentin produces dose-dependent antinociception in the orofacial formalin test in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. rapm.bmj.com [rapm.bmj.com]
• 7. The antiepileptic agent gabapentin (Neurontin) possesses anxiolytic-like and antinociceptive actions that are reversed by D-serine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. files.jofph.com [files.jofph.com]
• 9. researchgate.net [researchgate.net]
• 10. Efficacy of duloxetine, a potent and balanced serotonergic and noradrenergic reuptake inhibitor, in inflammatory and acute pain models in rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Acute amitriptyline in a rat model of neuropathic pain: differential symptom and route effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Analgesic effect of gabapentin in a rat model for chronic constrictive injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Evaluation of the formalin test to assess the analgesic activity of diflunisal in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Mouse Formalin Test of Hyperalgesia [panache.ninds.nih.gov]
• 15. The formalin test does not probe inflammatory pain but excitotoxicity in rodent skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. The formalin test in mice: dissociation between inflammatory and non-inflammatory pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. The formalin test: an evaluation of the method - PubMed [pubmed.ncbi.nlm.nih.gov]

TC-N 1752: A Comparative Analysis of Ion Channel Cross-reactivity

For Researchers, Scientists, and Drug Development Professionals

TC-N 1752 is a potent, orally active inhibitor of the voltage-gated sodium channel Nav1.7, a key target in pain signaling pathways.[1] This comparison guide provides an objective analysis of the cross-reactivity of TC-N 1752 with other sodium channel subtypes, supported by available experimental data. Understanding the selectivity profile of a compound is crucial for predicting its therapeutic window and potential off-target effects.

Comparative Selectivity of TC-N 1752 Against Voltage-Gated Sodium Channels

TC-N 1752 exhibits a degree of selectivity for the Nav1.7 channel. However, it also demonstrates inhibitory activity against other human (h) and rat (r) sodium channel isoforms. The following table summarizes the half-maximal inhibitory concentrations (IC50) of TC-N 1752 against a panel of sodium channel subtypes.

Ion Channel Subtype	IC50 (µM)	Species
hNav1.7	0.17	Human
hNav1.3	0.3	Human
hNav1.4	0.4	Human
hNav1.5	1.1	Human
rNav1.8	2.2	Rat
hNav1.9	1.6	Human

Data sourced from publicly available pharmacological data.[2][3]

The data clearly indicates that while TC-N 1752 is most potent against Nav1.7, it displays sub-micromolar to low micromolar activity against other Nav subtypes, including those found in the central nervous system (Nav1.3), skeletal muscle (Nav1.4), and the heart (Nav1.5). This suggests a potential for off-target effects at higher concentrations.

Cross-reactivity with Other Ion Channels

Currently, there is limited publicly available data on the cross-reactivity of TC-N 1752 with other major ion channel families, such as potassium (K+) and calcium (Ca2+) channels. Comprehensive selectivity profiling is essential to fully characterize the safety and therapeutic potential of this compound.

Mechanism of Action and Experimental Workflow

The inhibitory action of TC-N 1752 is state-dependent, showing a higher potency for channels in the inactivated state. This suggests that the compound preferentially binds to and stabilizes the inactivated conformation of the Nav1.7 channel, thereby preventing the channel from conducting sodium ions and propagating action potentials.

References

• 1. Electrophysiological characterization of the modified hERGT potassium channel used to obtain the first cryo‐EM hERG structure - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Drug interaction at hERG channel: In vitro assessment of the electrophysiological consequences of drug combinations and comparison against theoretical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Targeting Ion Channels: Blockers Suppress Calcium Signals and Induce Cytotoxicity Across Medulloblastoma Cell Models [mdpi.com]

Validating the Analgesic Potential of TC-N 1752: A Comparative In Vivo Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the analgesic efficacy of TC-N 1752, a potent and orally active Nav1.7 sodium channel inhibitor, against a novel multitarget analgesic, Compound 29, and a range of standard-of-care pain therapeutics. The data presented is derived from in vivo studies, primarily the formalin test, a well-established model for assessing analgesic compounds.

Comparative Efficacy in the Formalin Test

The formalin test is a widely used preclinical model of tonic pain that allows for the assessment of a compound's effects on both acute nociceptive pain (Phase I) and persistent, inflammatory pain (Phase II). The following table summarizes the available quantitative data for TC-N 1752, the multitarget analgesic Compound 29, and several standard analgesics in the formalin test. It is important to note that these results are compiled from various studies and direct head-to-head comparisons were not always available. Experimental conditions such as animal species, formalin concentration, and route of administration can influence outcomes.

Compound	Mechanism of Action	Species	Route	Formalin Test Phase	Effective Dose / ED₅₀	Notes
TC-N 1752	Nav1.7 Channel Inhibitor	Mouse	p.o.	Phase I & II	Efficacious at 3-30 mg/kg	Displays analgesic efficacy in the formalin pain model.
Compound 29	Triple Reuptake Inhibitor (DAT, NET, SERT) & 5-HT₂ₐ Antagonist	Mouse	i.p.	Phase II	ED₅₀: 0.78 mg/kg	High potency in the second phase.[1]
Morphine	µ-Opioid Receptor Agonist	Mouse	s.c.	Phase I	ED₅₀: 2.45 mg/kg	Antinociceptive in both phases.[2][3]
Phase II	ED₅₀: 3.52 mg/kg	Lower dose needed for late phase.[2][4]
Diclofenac (B195802)	COX Inhibitor (NSAID)	Rat	i.p.	Phase II	10 mg/kg	Significant inhibition of Phase II.[5]
Gabapentin	α2δ Subunit of Voltage-Gated Calcium Channels	Mouse	i.p.	Phase II	10-100 mg/kg	Dose-dependent inhibition of Phase II.[6][7]
Pregabalin	α2δ Subunit of Voltage-Gated Calcium Channels	Rat	i.t.	Phase II	ED₅₀: 8.27 µg	Effective in reducing the second phase of the formalin response.[8][9]
Tramadol	µ-Opioid Agonist, Serotonin & Norepinephrine Reuptake Inhibitor	Mouse	i.p.	Phase II	4 mg/kg	Significantly reduced the duration of nociceptive behaviors.[10]
Amitriptyline	Serotonin & Norepinephrine Reuptake Inhibitor	Rat	i.p.	Phase II	20 mg/kg	Reduced pain in the second phase.[11]

Experimental Protocols

Formalin-Induced Nociception Assay

The formalin test is a robust model for assessing the efficacy of potential analgesics against persistent pain with an inflammatory component.

Objective: To evaluate the analgesic effect of a test compound on nociceptive behaviors induced by a subcutaneous injection of formalin into the hind paw of rodents.

Animals: Male Swiss Webster mice or Sprague-Dawley rats are commonly used. Animals are housed under standard laboratory conditions with ad libitum access to food and water.

Procedure:

• Acclimation: Animals are acclimated to the testing environment and observation chambers for at least 30 minutes prior to the experiment to minimize stress-induced analgesia.

• Drug Administration: The test compound (e.g., TC-N 1752) or a vehicle control is administered via the intended route (e.g., oral gavage, intraperitoneal injection) at a predetermined time before formalin injection.

• Formalin Injection: A low concentration of formalin solution (typically 1-5% in saline, 20-50 µL) is injected subcutaneously into the plantar surface of the right hind paw using a microsyringe.[12]

• Observation: Immediately after injection, the animal is placed in a clear observation chamber. Nociceptive behaviors, such as licking, biting, and flinching of the injected paw, are observed and quantified.

• Data Collection: The total time spent exhibiting nociceptive behaviors is recorded in two distinct phases:

  • Phase I (Early Phase): 0-5 minutes post-injection, representing acute, direct nociceptor stimulation.[12]

  • Phase II (Late Phase): Typically 15-30 minutes post-injection, reflecting inflammatory pain and central sensitization.[12]

Data Analysis: The duration of nociceptive behaviors in each phase for the treated groups is compared to the vehicle control group. The percentage of inhibition is calculated, and dose-response curves can be generated to determine the ED₅₀ (the dose that produces 50% of the maximal effect).

Signaling Pathways and Experimental Workflow

TC-N 1752 and Nav1.7 Signaling Pathway

Caption: TC-N 1752 inhibits the Nav1.7 channel in nociceptive neurons, reducing pain signal amplification.

Compound 29 Multitarget Signaling Pathway

Caption: Compound 29 acts as a triple reuptake inhibitor and a 5-HT2A receptor antagonist.

In Vivo Analgesic Validation Workflow

Caption: Standard workflow for in vivo validation of analgesic compounds using the formalin test.

References

• 1. preprints.org [preprints.org]
• 2. The orofacial formalin test in the mouse: a behavioral model for studying physiology and modulation of trigeminal nociception - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effect of granisetron on morphine-induced analgesia in mice by formalin test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The formalin test in mice: effect of formalin concentration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Preemptive analgesic effects of midazolam and diclofenac in rat model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Effects of Aging on Formalin-Induced Pain Behavior and Analgesic Activity of Gabapentin in C57BL/6 Mice [frontiersin.org]
• 7. A refinement to the formalin test in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. rapm.bmj.com [rapm.bmj.com]
• 9. Gabapentin produces dose-dependent antinociception in the orofacial formalin test in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Amitriptyline produces analgesia in the formalin pain test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The formalin test in mice: dissociation between inflammatory and non-inflammatory pain - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of TC-N 1752 and A-803467 in Preclinical Pain Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the preclinical performance of two notable sodium channel blockers, TC-N 1752 and A-803467, in various pain models. The information herein is collated from publicly available experimental data to assist researchers in evaluating these compounds for further investigation.

Introduction to the Compounds

Voltage-gated sodium channels (NaV) are crucial for the initiation and propagation of action potentials in neurons, making them key targets for the development of novel analgesics. Different subtypes of NaV channels are expressed in the peripheral and central nervous systems and play distinct roles in pain signaling. This guide focuses on two compounds that modulate these channels:

• TC-N 1752: A potent inhibitor of multiple human NaV channels, with a notable affinity for NaV1.7, a channel genetically validated as a critical player in human pain perception. It also shows activity against other tetrodotoxin-sensitive sodium channels.

• A-803467: A potent and highly selective blocker of the NaV1.8 sodium channel, a tetrodotoxin-resistant channel predominantly expressed in peripheral sensory neurons and implicated in neuropathic and inflammatory pain states.

Comparative Efficacy in Preclinical Pain Models

Quantitative Data Summary

The following tables summarize the available quantitative data for each compound, including their inhibitory concentrations (IC50) against various sodium channel subtypes and their effective doses (ED50) in different animal models of pain.

Table 1: In Vitro Potency of TC-N 1752 and A-803467 against Sodium Channel Subtypes

Compound	Target Channel	IC50 (µM)	Species
TC-N 1752	hNaV1.7	0.17	Human
hNaV1.3	0.3	Human
hNaV1.4	0.4	Human
hNaV1.5	1.1	Human
hNaV1.9	1.6	Human
rNaV1.8	2.2	Rat
A-803467	hNaV1.8	0.008	Human
hNaV1.2	>1	Human
hNaV1.3	>1	Human
hNaV1.5	>1	Human
hNaV1.7	>1	Human
Rat DRG TTX-R	0.140	Rat

Table 2: In Vivo Efficacy of TC-N 1752 in a Model of Inflammatory Pain

Pain Model	Species	Route of Administration	Endpoint	Efficacy
Formalin Model	Not Specified	Oral (p.o.)	Analgesic Effect	Dose-dependent, full efficacy at 20 mg/kg
CFA-Induced Thermal Hyperalgesia	Not Specified	Oral (p.o.)	Decrease in Thermal Hyperalgesia	Effective at 3-30 mg/kg

Table 3: In Vivo Efficacy of A-803467 in Models of Neuropathic and Inflammatory Pain

Pain Model	Species	Route of Administration	Endpoint	ED50 (mg/kg)
Spinal Nerve Ligation (SNL)	Rat	Intraperitoneal (i.p.)	Mechanical Allodynia	47
Chronic Constriction Injury (CCI)	Rat	Intraperitoneal (i.p.)	Mechanical Allodynia	85
Capsaicin-Induced Secondary Mechanical Allodynia	Rat	Intraperitoneal (i.p.)	Mechanical Allodynia	~100
Complete Freund's Adjuvant (CFA)	Rat	Intraperitoneal (i.p.)	Thermal Hyperalgesia	41

Signaling Pathways and Mechanisms of Action

Both TC-N 1752 and A-803467 exert their analgesic effects by blocking the influx of sodium ions through voltage-gated sodium channels, thereby reducing neuronal excitability. However, their distinct selectivity profiles suggest they may act on different parts of the pain signaling pathway.

Caption: Simplified pain signaling pathway and points of intervention.

A-803467's high selectivity for NaV1.8, a channel crucial for setting the firing frequency of nociceptive neurons, suggests its primary action is in dampening the repetitive firing of these neurons in response to painful stimuli. In contrast, TC-N 1752's potent blockade of NaV1.7, a channel that acts as a threshold channel for action potential generation, points to its role in preventing the initial firing of nociceptors.

Experimental Protocols

Below are detailed methodologies for the key preclinical pain models cited in the evaluation of these compounds.

Formalin-Induced Pain Model

This model is widely used to assess the efficacy of analgesics against acute and persistent inflammatory pain.

Caption: General experimental workflow for the formalin pain model.

Neuropathic Pain Models: Spinal Nerve Ligation (SNL) and Chronic Constriction Injury (CCI)

These surgical models are used to induce a state of chronic neuropathic pain that mimics conditions such as sciatica in humans.

• Animal Preparation: Rats are anesthetized, and the common sciatic nerve is exposed.

• Nerve Injury:

  • SNL Model: The L5 and L6 spinal nerves are tightly ligated.

  • CCI Model: Four loose chromic gut ligatures are tied around the sciatic nerve.

• Post-operative Recovery: Animals are allowed to recover for a period of days to weeks, during which they develop signs of neuropathic pain.

• Behavioral Testing:

  • Mechanical Allodynia: The paw withdrawal threshold in response to stimulation with von Frey filaments is measured. A lower threshold indicates increased sensitivity to a non-painful stimulus.

  • Thermal Hyperalgesia: The latency to withdraw the paw from a radiant heat source is measured. A shorter latency indicates an exaggerated response to a painful stimulus.

• Drug Administration and Testing: The test compound (e.g., A-803467) or vehicle is administered, and behavioral testing is repeated to assess the analgesic effect.

Inflammatory Pain Model: Complete Freund's Adjuvant (CFA)

This model is used to induce a localized and persistent inflammation, leading to thermal hyperalgesia and mechanical allodynia.

• Induction of Inflammation: A solution of Complete Freund's Adjuvant (CFA) is injected into the plantar surface of the hind paw.

• Development of Inflammation: Over the next few hours to days, the paw becomes inflamed, swollen, and hypersensitive.

• Behavioral Testing: Similar to the neuropathic pain models, mechanical allodynia and thermal hyperalgesia are assessed.

• Drug Administration and Testing: The test compound or vehicle is administered, and the reversal of pain behaviors is measured.

Concluding Remarks

Both TC-N 1752 and A-803467 demonstrate significant promise as potential analgesics based on their preclinical data.

• A-803467 shows robust efficacy in both neuropathic and inflammatory pain models, consistent with its selective blockade of NaV1.8. Its effectiveness across different pain etiologies makes it a compelling candidate for a broad-spectrum analgesic.[1][2]

• TC-N 1752 , with its potent inhibition of NaV1.7 and other NaV channels, has shown clear analgesic effects in a model of inflammatory pain.[1] Further investigation into its efficacy in neuropathic pain models would be beneficial for a more comprehensive comparison.

The choice between targeting NaV1.7/multiple NaV channels (as with TC-N 1752) versus a highly selective NaV1.8 blockade (as with A-803467) represents two distinct and promising strategies in the development of novel pain therapeutics. The data presented in this guide, while not from head-to-head studies, provides a valuable starting point for researchers to design future experiments and to better understand the potential therapeutic applications of these two compounds.

References

• 1. Blocking sodium channels to treat neuropathic pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Reproducibility of TC-N 1752 Experimental Results: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the experimental results for TC-N 1752, a potent inhibitor of the voltage-gated sodium channel Nav1.7. The data presented here is intended to serve as a resource for researchers seeking to reproduce or build upon existing findings related to TC-N 1752 and its alternatives. This document summarizes key quantitative data, details experimental methodologies for pivotal assays, and visualizes relevant biological pathways and workflows.

In Vitro Efficacy and Selectivity Profile

TC-N 1752 has been characterized as a potent blocker of the Nav1.7 channel, a key target in pain signaling pathways. Its selectivity across various sodium channel subtypes is a critical determinant of its therapeutic potential and off-target effects. The following table summarizes the half-maximal inhibitory concentration (IC50) values of TC-N 1752 and two other notable sodium channel inhibitors, PF-05089771 (a selective Nav1.7 inhibitor) and A-803467 (a selective Nav1.8 inhibitor), against a panel of human Nav channel subtypes. This allows for a direct comparison of their potency and selectivity profiles.

Compound	hNav1.7 IC50	hNav1.1 IC50	hNav1.2 IC50	hNav1.3 IC50	hNav1.4 IC50	hNav1.5 IC50	hNav1.6 IC50	hNav1.8 IC50	hNav1.9 IC50
TC-N 1752	0.17 µM[1][2]	-	-	0.3 µM[1][2]	0.4 µM[1][2]	1.1 µM[1][2]	-	2.2 µM[2]	1.6 µM[1]
PF-05089771	11 nM[3]	0.85 µM[3]	0.11 µM[3]	11 µM[3]	10 µM[3]	25 µM[3]	0.16 µM[3]	>10 µM[4]	-
A-803467	6.74 µM[5]	-	7.38 µM[5]	2.45 µM[5]	-	7.34 µM[5]	-	8 nM[5][6][7][8][9]	-

Note: IC50 values can vary depending on the specific experimental conditions, such as the use of different cell lines and patch-clamp protocols. The data presented is a compilation from available resources.

In Vivo Analgesic Efficacy

The analgesic properties of TC-N 1752 have been evaluated in preclinical models of pain, most notably the formalin test, which assesses a compound's ability to alleviate both acute and persistent pain. The table below provides a summary of the in vivo efficacy of TC-N 1752 and its comparators.

Compound	Pain Model	Species	Route of Administration	Key Findings
TC-N 1752	Formalin Test	Rat	Oral (p.o.)	Dose-dependently inhibits formalin-induced flinching, with full efficacy observed at 20 mg/kg.[2][10]
PF-05089771	Painful Diabetic Peripheral Neuropathy	Human	-	Showed a trend for pain reduction, but was not statistically significant compared to placebo and was less effective than pregabalin.[11][12]
A-803467	Formalin-Induced Nociception	Rat	Intraperitoneal (i.p.)	Inactive in this model.[8][13][14]
A-803467	Spinal Nerve Ligation	Rat	Intraperitoneal (i.p.)	ED50 = 47 mg/kg for reducing mechanical allodynia.[14]
A-803467	Sciatic Nerve Injury	Rat	Intraperitoneal (i.p.)	ED50 = 85 mg/kg for reducing mechanical allodynia.[14]
A-803467	CFA-Induced Thermal Hyperalgesia	Rat	Intraperitoneal (i.p.)	ED50 = 41 mg/kg.[14]

Signaling Pathway and Mechanism of Action

TC-N 1752 exerts its analgesic effects by inhibiting the Nav1.7 sodium channel, which is predominantly expressed in peripheral sensory neurons. These channels play a crucial role in the initiation and propagation of action potentials in response to noxious stimuli. By blocking Nav1.7, TC-N 1752 reduces the excitability of these neurons, thereby dampening the transmission of pain signals to the central nervous system.

Caption: Mechanism of action of TC-N 1752 in blocking pain signaling.

Experimental Protocols

Whole-Cell Voltage-Clamp Electrophysiology

This technique is employed to measure the ion currents flowing through the Nav channels in isolated cells, allowing for the determination of a compound's IC50 value.

Methodology:

• Cell Culture: Human embryonic kidney (HEK293) cells stably expressing the human Nav channel subtype of interest are cultured under standard conditions.

• Cell Preparation: Cells are dissociated and plated onto glass coverslips for recording.

• Recording Setup: A glass micropipette filled with an internal solution is used to form a high-resistance "giga-seal" with the cell membrane. The membrane patch under the pipette is then ruptured to achieve the whole-cell configuration.

• Voltage Clamp: The membrane potential is held at a specific voltage (e.g., -120 mV) by a voltage-clamp amplifier.

• Current Elicitation: Depolarizing voltage steps are applied to activate the Nav channels, and the resulting sodium currents are recorded.

• Compound Application: The compound of interest (e.g., TC-N 1752) is applied to the cell via a perfusion system at various concentrations.

• Data Analysis: The peak sodium current is measured before and after compound application to determine the percentage of inhibition. The IC50 value is then calculated by fitting the concentration-response data to a logistic equation.

Caption: Workflow for whole-cell voltage-clamp electrophysiology.

Formalin-Induced Pain Model

The formalin test is a widely used in vivo model to assess the efficacy of analgesic compounds. It induces a biphasic pain response, with the early phase representing acute nociceptive pain and the late phase reflecting inflammatory pain.

Methodology:

• Acclimation: Animals (typically rats or mice) are placed in an observation chamber for a period of time to acclimate to the environment.

• Formalin Injection: A dilute solution of formalin (e.g., 5%) is injected subcutaneously into the plantar surface of one hind paw.

• Observation: Following the injection, the animal's behavior is observed for a set period (e.g., 60 minutes).

• Nociceptive Behavior Scoring: The amount of time the animal spends licking, biting, or flinching the injected paw is recorded. This is typically done in time bins (e.g., 5-minute intervals).

• Data Analysis: The total time spent exhibiting nociceptive behaviors during the early phase (e.g., 0-10 minutes) and the late phase (e.g., 15-60 minutes) is calculated. The effect of a test compound is determined by comparing the nociceptive scores of treated animals to those of a vehicle-treated control group.

Caption: Workflow of the in vivo formalin-induced pain model.

References

• 1. TC-N 1752 | Voltage-gated Sodium (NaV) Channels | Tocris Bioscience [tocris.com]
• 2. caymanchem.com [caymanchem.com]
• 3. PF 05089771 | Voltage-gated Sodium (NaV) Channels | Tocris Bioscience [tocris.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. A 803467 | Voltage-gated Sodium (NaV) Channels | Tocris Bioscience [tocris.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. apexbt.com [apexbt.com]
• 8. pnas.org [pnas.org]
• 9. A 803467 | Nav1.8 channel inhibitor | Hello Bio [hellobio.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Lack of Detection of the Analgesic Properties of PF‐05089771, a Selective Nav1.7 Inhibitor, Using a Battery of Pain Models in Healthy Subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. A-803467, a potent and selective Nav1.8 sodium channel blocker, attenuates neuropathic and inflammatory pain in the rat - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A-803467, a potent and selective Nav1.8 sodium channel blocker, attenuates neuropathic and inflammatory pain in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of TC-N 1752 and First-Generation NaV Blockers for Pain Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the novel voltage-gated sodium channel (NaV) blocker, TC-N 1752, against established first-generation NaV blockers, including lidocaine, phenytoin, and carbamazepine. The information presented is intended to assist researchers and drug development professionals in making informed decisions regarding the selection of appropriate pharmacological tools for preclinical pain research.

Introduction to NaV Blockers and Pain

Voltage-gated sodium channels are critical for the initiation and propagation of action potentials in excitable cells, including neurons involved in pain signaling.[1] Dysregulation of NaV channel function is a key contributor to various chronic pain states. The development of NaV channel blockers has been a cornerstone of analgesic drug discovery. First-generation NaV blockers, such as lidocaine, phenytoin, and carbamazepine, are known to be non-selective, targeting a broad range of NaV subtypes.[2] While clinically effective for certain conditions, their lack of selectivity can lead to off-target effects. TC-N 1752 represents a newer generation of NaV blockers with a distinct selectivity profile, offering the potential for more targeted therapeutic intervention.

Comparative Pharmacological Profile

The following tables summarize the in vitro potency of TC-N 1752 and first-generation NaV blockers against a panel of human voltage-gated sodium channel subtypes. This data, primarily derived from whole-cell patch clamp electrophysiology studies, highlights the distinct selectivity profile of TC-N 1752.

Table 1: Inhibitory Potency (IC50, µM) of NaV Channel Blockers

Channel Subtype	TC-N 1752	Lidocaine	Phenytoin	Carbamazepine
hNaV1.3	0.3	-	-	56 (transient)
hNaV1.4	0.4	-	-	-
hNaV1.5	1.1	-	~10	-
hNaV1.7	0.17	450 (EC50)	-	-
hNaV1.9	1.6	-	-	-

In Vivo Efficacy in a Preclinical Pain Model

The formalin test is a widely used animal model of persistent pain, characterized by two distinct phases of nociceptive behavior. The first phase is due to direct activation of nociceptors, while the second phase involves central sensitization. The table below compares the reported efficacy of TC-N 1752 and first-generation NaV blockers in this model.

Table 2: Efficacy in the Formalin-Induced Pain Model

Compound	Efficacy in Phase I	Efficacy in Phase II
TC-N 1752	Dose-dependent reduction in pain behavior	Dose-dependent reduction in pain behavior
Lidocaine	Effective at reducing pain behavior	Effective at reducing pain behavior
Phenytoin	Effective at reducing pain behavior	Effective at reducing pain behavior[3]
Carbamazepine	Dose-dependent antinociception	Dose-dependent antinociception[4]

Mechanism of Action and State-Dependent Binding

The therapeutic efficacy and side-effect profiles of NaV channel blockers are heavily influenced by their state-dependent binding properties. NaV channels exist in three main functional states: resting, open, and inactivated. First-generation blockers generally exhibit use-dependent block, preferentially binding to the open and inactivated states of the channel, which are more prevalent during high-frequency neuronal firing characteristic of pathological states.[5][6][7][8] TC-N 1752 also demonstrates state-dependent inhibition.

dot

Caption: State-dependent binding of NaV channel blockers.

Experimental Protocols

Whole-Cell Patch Clamp Electrophysiology

Objective: To determine the inhibitory potency (IC50) of test compounds on specific voltage-gated sodium channel subtypes.

Methodology:

• Cell Culture: Human embryonic kidney (HEK293) cells stably expressing the human NaV channel subtype of interest (e.g., hNaV1.7) are cultured under standard conditions.

• Electrophysiological Recordings: Whole-cell voltage-clamp recordings are performed using an automated or manual patch-clamp system.

• Solutions:

  • External Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose; pH adjusted to 7.4 with NaOH.

  • Internal Solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES; pH adjusted to 7.3 with CsOH.

• Voltage Protocol: Cells are held at a holding potential of -120 mV. NaV currents are elicited by a 20 ms (B15284909) depolarizing pulse to 0 mV.

• Drug Application: Test compounds are acutely applied to the cells at increasing concentrations. The effect of the compound on the peak NaV current is measured.

• Data Analysis: Concentration-response curves are generated, and the IC50 value is calculated by fitting the data to a Hill equation.

dot

Caption: Workflow for electrophysiological assessment of NaV blockers.

Formalin-Induced Pain Model

Objective: To evaluate the in vivo analgesic efficacy of test compounds in a model of persistent inflammatory pain.

Methodology:

• Animals: Adult male Sprague-Dawley rats or C57BL/6 mice are used. Animals are acclimated to the testing environment before the experiment.

• Drug Administration: The test compound (e.g., TC-N 1752) or vehicle is administered via an appropriate route (e.g., intraperitoneal, oral) at a predetermined time before formalin injection.

• Formalin Injection: A dilute solution of formalin (e.g., 5% in saline) is injected subcutaneously into the plantar surface of the hind paw.

• Behavioral Observation: Immediately after formalin injection, the animal is placed in an observation chamber. The amount of time the animal spends licking, biting, or flinching the injected paw is recorded for a set period (e.g., 60 minutes).

• Data Analysis: The observation period is divided into two phases: Phase 1 (typically 0-5 minutes) and Phase 2 (typically 15-40 minutes). The total time spent in nociceptive behaviors is calculated for each phase and compared between the drug-treated and vehicle-treated groups. A significant reduction in nociceptive behavior in the drug-treated group indicates an analgesic effect.

dot

Caption: Experimental workflow for the formalin pain model.

Conclusion

TC-N 1752 demonstrates a distinct pharmacological profile compared to first-generation NaV blockers, with notable potency and selectivity for the NaV1.7 subtype. This selectivity may offer a more targeted approach to analgesia with a potentially improved side-effect profile. The provided experimental data and detailed protocols serve as a valuable resource for researchers investigating the role of NaV channels in pain and developing novel analgesic therapies. The choice of a NaV blocker for a specific research application should be guided by its selectivity profile, state-dependent properties, and in vivo efficacy in relevant preclinical models.

References

• 1. Carbamazepine - Wikipedia [en.wikipedia.org]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Phenytoin Decreases Pain-like Behaviors and Improves Opioid Analgesia in a Rat Model of Neuropathic Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. On the mechanism of carbamazepine-induced antinociception in the formalin test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. droracle.ai [droracle.ai]
• 6. What is the mechanism of Phenytoin? [synapse.patsnap.com]
• 7. What is the mechanism of Carbamazepine? [synapse.patsnap.com]
• 8. droracle.ai [droracle.ai]

A Head-to-Head Comparison of TC-N 1752 and ProTx-II: Potency, Selectivity, and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

In the landscape of Nav1.7 inhibitors for pain research, two molecules, the small molecule TC-N 1752 and the peptide toxin ProTx-II, have garnered significant attention. Both agents demonstrate potent inhibition of the Nav1.7 sodium channel, a key player in nociceptive signaling. This guide provides a comprehensive head-to-head comparison of their performance, supported by experimental data, to aid researchers in selecting the appropriate tool for their specific needs.

At a Glance: Key Performance Metrics

Feature	TC-N 1752	ProTx-II
Molecule Type	Small Molecule	Peptide Toxin
Primary Target	Nav1.7	Nav1.7
Potency (hNav1.7 IC50)	0.17 µM[1]	0.3 nM[2]
Mechanism of Action	State-dependent pore blocker	Gating modifier
Oral Bioavailability	Yes[1]	No
Selectivity Profile	Potent against Nav1.3 and Nav1.4	Highly selective for Nav1.7 over other Nav subtypes; some activity on Ca channels
In Vivo Efficacy	Analgesic effect in formalin and CFA models[1]	Blocks action potential propagation in nociceptors; in vivo efficacy can be limited[3]

In-Depth Analysis

Potency and Selectivity

ProTx-II, a peptide derived from tarantula venom, exhibits exceptional potency for the human Nav1.7 channel with an IC50 in the low nanomolar range (0.3 nM)[2]. In contrast, TC-N 1752, a synthetic small molecule, has a reported IC50 of 0.17 µM for hNav1.7[1].

While ProTx-II is highly selective for Nav1.7, showing at least 100-fold selectivity over other sodium channel subtypes, it has been reported to also interact with certain voltage-gated calcium channels[2]. TC-N 1752, while potent against Nav1.7, also shows significant activity against hNav1.3 (IC50 = 0.3 µM) and hNav1.4 (IC50 = 0.4 µM)[1].

Table 1: Comparative IC50 Values of TC-N 1752 and ProTx-II against various Sodium Channel Subtypes.

Channel Subtype	TC-N 1752 IC50 (µM)	ProTx-II IC50 (nM)
hNav1.7	0.17[1]	0.3[2]
hNav1.3	0.3[1]	30 - 150[3]
hNav1.4	0.4[1]	30 - 150[3]
hNav1.5	1.1[1]	30 - 150[3]
rNav1.8	2.2[1]	Not specified
hNav1.9	1.6	Not specified

Mechanism of Action

The two molecules employ distinct mechanisms to inhibit Nav1.7 function. TC-N 1752 acts as a state-dependent inhibitor, preferentially binding to and stabilizing the inactivated state of the channel[1]. This mechanism is typical of many small molecule local anesthetics and anticonvulsants.

ProTx-II, on the other hand, is a gating modifier. It binds to the voltage-sensor domain II (VSD-II) of the Nav1.7 channel, shifting the voltage-dependence of activation to more positive potentials[4]. This makes it more difficult for the channel to open in response to depolarization.

Mechanisms of Action for TC-N 1752 and ProTx-II.

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology for IC50 Determination

Objective: To determine the concentration-dependent inhibition of Nav1.7 channels by the test compound.

Cell Line: HEK293 cells stably expressing human Nav1.7.

Solutions:

• External Solution (in mM): 137 NaCl, 4 KCl, 1.8 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose, pH 7.4 with NaOH.

• Internal Solution (in mM): 130 CsF, 10 NaCl, 1 EGTA, 10 HEPES, pH 7.2 with CsOH.

Voltage Protocol:

• Hold the cell membrane potential at -120 mV.

• Apply a depolarizing pulse to 0 mV for 20 ms (B15284909) to elicit a peak sodium current.

• Return the potential to -120 mV.

• Repeat this protocol at a frequency of 0.1 Hz to allow for recovery from inactivation between pulses.

• Apply the test compound at increasing concentrations and measure the reduction in peak current amplitude.

Data Analysis: The concentration-response data is fitted to the Hill equation to determine the IC50 value.

Workflow for IC50 Determination.

Formalin-Induced Inflammatory Pain Model

Objective: To assess the analgesic efficacy of a test compound in a model of persistent inflammatory pain.

Animals: Male Sprague-Dawley rats (200-250 g).

Procedure:

• Acclimatize animals to the testing environment.

• Administer the test compound (e.g., TC-N 1752, orally) or vehicle at a predetermined time before the formalin injection.

• Inject 50 µL of 5% formalin solution subcutaneously into the plantar surface of the right hind paw.

• Immediately place the animal in an observation chamber.

• Record the total time spent licking or biting the injected paw in two phases: the early phase (0-5 minutes post-injection) and the late phase (15-60 minutes post-injection).

Data Analysis: Compare the duration of nociceptive behaviors between the compound-treated and vehicle-treated groups. A significant reduction in licking/biting time indicates an analgesic effect. The early phase is thought to represent direct nociceptor activation, while the late phase involves inflammatory processes and central sensitization[5].

Conclusion

TC-N 1752 and ProTx-II represent two distinct classes of Nav1.7 inhibitors, each with its own set of advantages and disadvantages. ProTx-II's exceptional potency and selectivity make it an invaluable tool for in vitro studies dissecting the role of Nav1.7. However, its peptide nature and limited oral bioavailability present challenges for in vivo applications. Conversely, TC-N 1752, as an orally active small molecule, is more amenable to in vivo studies and preclinical development, although its selectivity profile is broader than that of ProTx-II. The choice between these two powerful research tools will ultimately depend on the specific experimental question and the required balance between potency, selectivity, and in vivo applicability.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. ProTx-II, a selective inhibitor of NaV1.7 sodium channels, blocks action potential propagation in nociceptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. The formalin test in mice: dissociation between inflammatory and non-inflammatory pain - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Efficacy Analysis of TC-N 1752 in a Preclinical Model of Persistent Pain

For Immediate Release

This comparison guide provides a detailed statistical analysis of the efficacy data for TC-N 1752, a potent and orally active inhibitor of the Nav1.7 sodium channel. The data is presented in comparison with other relevant analgesic compounds, supported by experimental protocols and visualizations to offer a comprehensive resource for researchers, scientists, and drug development professionals in the field of pain therapeutics.

Executive Summary

TC-N 1752 has demonstrated significant dose-dependent analgesic efficacy in the formalin model of persistent pain, a widely used preclinical assay for evaluating the potency of new analgesic agents. This guide will delve into the quantitative data from these studies, compare its performance with a standard-of-care local anesthetic, and provide a detailed overview of the experimental methodologies and the underlying signaling pathways. The objective is to furnish a clear, data-driven comparison to aid in the evaluation of TC-N 1752's potential as a novel pain therapeutic.

Data Presentation: Efficacy in the Formalin Test

The formalin test is a biphasic model of inflammatory pain. Phase I (0-10 minutes post-injection) represents acute nociceptive pain, while Phase II (10-60 minutes post-injection) reflects a combination of ongoing peripheral inflammation and central sensitization. The following tables summarize the dose-dependent efficacy of orally administered TC-N 1752 in reducing nociceptive behaviors (paw licking/flinching) in the rat formalin model.

Table 1: Efficacy of TC-N 1752 in the Formalin Test (Phase II)

Treatment Group	Dose (mg/kg, p.o.)	Mean Nociceptive Response (s)	% Inhibition of Nociceptive Behavior
Vehicle	-	[Data not available]	0%
TC-N 1752	3	[Data not available]	[Efficacy starting][1]
TC-N 1752	10	[Data not available]	[Significant inhibition][1]
TC-N 1752	20	[Data not available]	[Full efficacy][1]
TC-N 1752	30	[Data not available]	[Sustained full efficacy][1]

Note: Specific quantitative values for mean nociceptive response were not available in the public domain. The table reflects the qualitative description of efficacy found in the cited literature.

Comparative Analysis

A direct head-to-head comparative study of TC-N 1752 with other Nav1.7 inhibitors or bupivacaine (B1668057) in the formalin test under identical experimental conditions is not publicly available. However, to provide context, the following table includes data for other relevant compounds from separate studies. It is crucial to note that direct comparisons should be made with caution due to potential variations in experimental protocols.

Table 2: Comparative Efficacy of Analgesics in the Rodent Formalin Test (Phase II)

Compound	Target	Species	Dose	Route of Administration	% Inhibition of Nociceptive Behavior
TC-N 1752	Nav1.7	Rat	20 mg/kg	p.o.	Full efficacy [1]
PF-05089771	Nav1.7	Rat/Mouse	[Data not available]	[Data not available]	[Data not available]
Bupivacaine	Non-selective Na+ channel blocker	Rat	[Data not available]	Local injection	[Data not available]

Note: The lack of publicly available, directly comparable quantitative data for PF-05089771 and bupivacaine in the formalin test highlights a gap in the current literature.

The persistent challenge in the clinical translation of Nav1.7 inhibitors, despite promising preclinical data, is a critical consideration. Numerous selective Nav1.7 inhibitors have failed to demonstrate significant efficacy in human clinical trials for various pain indications. This discrepancy may be attributed to factors such as differences in pain etiologies between preclinical models and human conditions, variations in dosing regimens, and the complexity of pain signaling pathways in humans.

Experimental Protocols

Formalin Test for Persistent Pain

The formalin test is a widely accepted preclinical model for assessing the efficacy of analgesic compounds. The methodology outlined below is a standard representation of the protocol used in such studies.

Objective: To assess the analgesic efficacy of a test compound against formalin-induced nociceptive behavior in rodents.

Animals: Adult male Sprague-Dawley rats are typically used.

Procedure:

• Acclimatization: Animals are acclimated to the testing environment and observation chambers to minimize stress-induced behavioral changes.

• Drug Administration: The test compound (e.g., TC-N 1752) or vehicle is administered orally (p.o.) at predetermined doses and times before the formalin injection.

• Formalin Injection: A dilute solution of formalin (typically 1-5% in saline) is injected subcutaneously into the plantar surface of one hind paw.

• Observation: Immediately after the injection, the animal is returned to the observation chamber. Nociceptive behaviors, such as licking, flinching, and biting of the injected paw, are recorded for a period of up to 60 minutes.

• Data Analysis: The observation period is divided into two phases: Phase I (early phase, 0-10 minutes) and Phase II (late phase, 10-60 minutes). The total time spent exhibiting nociceptive behaviors in each phase is quantified. The percentage of inhibition of nociceptive behavior is calculated by comparing the response in the drug-treated group to the vehicle-treated group.

Mandatory Visualizations

Signaling Pathway of Nav1.7 in Pain Transmission

The voltage-gated sodium channel Nav1.7 is a key player in the transmission of pain signals. It is predominantly expressed in peripheral nociceptive (pain-sensing) neurons. The following diagram illustrates its role in this pathway.

References

• 1. Lack of Detection of the Analgesic Properties of PF‐05089771, a Selective Nav1.7 Inhibitor, Using a Battery of Pain Models in Healthy Subjects - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of TC-N 1752: A Procedural Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of TC-N 1752, a potent and orally active inhibitor of Nav1.7. Adherence to these procedures is critical to ensure personnel safety and environmental compliance. The following guidance is based on the Safety Data Sheet (SDS) for TC-N 1752 and general best practices for laboratory chemical waste management.

I. Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is imperative to be familiar with the safety information for TC-N 1752.

Personal Protective Equipment (PPE): Personnel handling TC-N 1752 should wear appropriate PPE to avoid inhalation, and contact with skin and eyes.[1] This includes:

• Safety glasses

• Chemical-resistant gloves

• Lab coat

• Use of a fume hood or other appropriate exhaust ventilation is recommended.[1]

Emergency Procedures: In case of accidental exposure, follow these first aid measures:

• Eye Contact: Immediately flush eyes with large amounts of water, separating eyelids to ensure thorough rinsing. Seek prompt medical attention.[1]

• Skin Contact: Rinse skin thoroughly with plenty of water. Remove contaminated clothing and seek medical advice.[1]

• Inhalation: Move to fresh air immediately. If breathing is difficult, administer cardiopulmonary resuscitation (CPR), avoiding mouth-to-mouth resuscitation.[1]

• Ingestion: Wash out the mouth with water. Do not induce vomiting and seek immediate medical attention.[1]

II. TC-N 1752 Waste Categorization and Storage

Proper segregation and storage of chemical waste are the first steps in compliant disposal.

Waste Type	Description	Storage Container	Labeling Requirements
Solid TC-N 1752 Waste	Unused or expired TC-N 1752 powder, contaminated lab materials (e.g., weigh boats, spatulas).	Original container or a clearly labeled, sealed, and compatible container.[2]	"Hazardous Waste"[3][4], Chemical Name: TC-N 1752, Date of Accumulation Start[3], Principal Investigator's Contact Information.[3]
Liquid TC-N 1752 Waste	Solutions containing TC-N 1752, rinsate from cleaning contaminated glassware.	Chemically compatible, leak-proof container with a secure closure.[2][3] Do not store in metal containers if acidic or basic solutions are used.[2]	"Hazardous Waste"[3][4], Chemical Name and Constituents[3], Approximate Concentration, Date of Accumulation Start[3], Principal Investigator's Contact Information.[3]
Contaminated Sharps	Needles, syringes, or other sharps contaminated with TC-N 1752.	Puncture-resistant sharps container.	"Hazardous Waste - Sharps", Biohazard symbol (if applicable).
Contaminated PPE	Gloves, lab coats, and other disposable PPE contaminated with TC-N 1752.	Labeled bag or container for solid chemical waste.[2]	"Hazardous Waste - Contaminated PPE".

Storage Area Requirements:

• Store waste in a designated and clearly marked "Hazardous Waste" area.

• The storage area should be near the point of generation and under the supervision of laboratory personnel.[5]

• Ensure adequate ventilation.

• Segregate incompatible wastes to prevent accidental reactions.[4]

III. Step-by-Step Disposal Procedures

The disposal of TC-N 1752 and associated waste must be conducted in accordance with prevailing country, federal, state, and local regulations.[1] The following are general procedural steps based on standard laboratory practices.

A. Disposal of Solid TC-N 1752 Waste

• Collection: Collect all solid waste contaminated with TC-N 1752, including residual powder and contaminated disposables, in a designated, compatible, and properly labeled hazardous waste container.[2][4]

• Container Management: Keep the waste container securely closed except when adding waste.[4] Do not overfill the container.

• Disposal Request: Once the container is full, or in accordance with your institution's waste pickup schedule, arrange for disposal through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.

B. Disposal of Liquid TC-N 1752 Waste

• Collection: Collect all liquid waste containing TC-N 1752 in a designated, compatible, and properly labeled hazardous waste container.[2][3]

• Segregation: Do not mix with incompatible waste streams.

• Container Management: Keep the waste container securely closed and stored in secondary containment to prevent spills.[4]

• Disposal Request: Arrange for disposal through your institution's EHS office or a licensed hazardous waste disposal contractor.

C. Decontamination of Laboratory Equipment

Equipment that has come into contact with TC-N 1752 must be decontaminated before reuse, repair, or disposal.[1][6]

• Initial Cleaning: For spills, absorb solutions with a liquid-binding material like diatomite.[1] For solid residues, carefully sweep or wet the material to avoid generating dust before wiping.[1]

• Decontamination: Scrub surfaces and equipment with alcohol, followed by a thorough cleaning with soap and water.[1][7]

• Rinsate Collection: The rinsate from the decontamination process should be collected and disposed of as liquid hazardous waste.[4]

• Verification: For highly toxic materials, it may be necessary to validate the decontamination process.

• Labeling for Disposal/Surplus: If the decontaminated equipment is to be disposed of or sent to surplus, attach a decontamination form certifying that it has been properly cleaned.[6][8]

IV. Experimental Protocols Cited

The disposal procedures outlined are based on standard laboratory safety protocols and information from the Safety Data Sheet for TC-N 1752. No specific experimental protocols for the disposal of TC-N 1752 are publicly available. The procedures provided are derived from general chemical waste management guidelines.

V. Visualized Workflows

Caption: Workflow for the proper disposal of TC-N 1752 waste.

Caption: Procedure for decontaminating equipment exposed to TC-N 1752.

References

• 1. 2.8 Decontamination and Laboratory Cleanup | UMN University Health & Safety [hsrm.umn.edu]
• 2. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 3. danielshealth.com [danielshealth.com]
• 4. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]
• 6. research.uga.edu [research.uga.edu]
• 7. uab.edu [uab.edu]
• 8. campus.und.edu [campus.und.edu]